4-Cyclopropyl-1H-1,2,3-triazole

• CAS: 1163692-73-6

Core Science & Biosynthesis

chemical properties and stability of 4-cyclopropyl-1H-1,2,3-triazole

Technical Whitepaper: 4-Cyclopropyl-1H-1,2,3-triazole Physicochemical Profile, Synthesis, and Stability in Drug Design [1]

Executive Summary

4-Cyclopropyl-1H-1,2,3-triazole represents a high-value pharmacophore in modern medicinal chemistry, bridging the structural gap between rigid aliphatic cycles and aromatic heterocycles.[1][2] This scaffold combines the unique electronic properties of the 1,2,3-triazole ring—high dipole moment, hydrogen bond donor/acceptor capability, and bioisosteric resemblance to amide bonds—with the steric and electronic modulation of the cyclopropyl group.

This technical guide provides a comprehensive analysis of the compound’s chemical stability, tautomeric behavior, and metabolic fate. It is designed to serve as a foundational reference for researchers integrating this moiety into lead optimization programs, specifically for tuning lipophilicity (LogP), metabolic stability, and target binding affinity.

Structural & Electronic Properties[2][3][4]

Tautomerism and Aromaticity

Like unsubstituted 1,2,3-triazoles, the 4-cyclopropyl derivative exists in a dynamic equilibrium between the 1H- and 2H-tautomers.[1][2] While the 2H-tautomer is generally more stable in the gas phase due to aromatic stabilization, the 1H-tautomer predominates in solution, stabilized by solvent interactions and hydrogen bonding.[1]

• Cyclopropyl Influence: The cyclopropyl group acts as a weak electron donor (via ngcontent-ng-c3932382896="" _nghost-ng-c1874552323="" class="inline ng-star-inserted">

  - conjugation or "banana bonds") to the triazole ring.[2] This interaction subtly increases the electron density of the ring compared to a simple alkyl (e.g., methyl) substituent, potentially influencing the pKa and tautomeric ratio.

Physicochemical Data Summary

Property	Value / Description	Context
Molecular Formula	C₅H₇N₃	MW: 109.13 g/mol
pKa (Acidic)	~9.4 - 9.8 (Predicted)	Deprotonation of NH; slightly less acidic than unsubstituted triazole (pKa 9.[1][2]3) due to cyclopropyl donation.[2]
pKa (Basic)	~1.2 (Predicted)	Protonation at N3; forms triazolium cation.[2]
LogP	~0.5 - 0.8	More lipophilic than unsubstituted triazole (LogP -0.[1][2]2) but maintains water solubility.[2]
H-Bonding	1 Donor (NH), 2 Acceptors (N)	Excellent bioisostere for amide bonds (-CONH-).[1][2]
Dipole Moment	~5.0 D	High polarity drives specific electrostatic interactions in protein binding pockets.[2]

Synthesis & Manufacturing

The most robust route to 4-cyclopropyl-1H-1,2,3-triazole is the Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC).[1][2] This method ensures regioselectivity for the 1,4-disubstituted isomer (if N-substituted) or the 4-substituted parent ring when using a removable protecting group or direct hydrazoic acid equivalents.[1][2]

Synthesis Workflow (CuAAC)

The synthesis utilizes cyclopropylacetylene as the core building block. Due to the volatility and instability of low molecular weight azides, safety is paramount.

Safety & Handling Protocol

• Azide Hazard: Sodium azide is acutely toxic and can form explosive heavy metal azides.[2] Reactions should be run in plastic or glass, avoiding metal spatulas.

• Alkyne Volatility: Cyclopropylacetylene is volatile (bp ~50-55°C).[1][2] Reactions should be conducted in sealed vessels or with efficient reflux condensers.[2]

• Purification: The product is amphoteric. Purification often requires flash chromatography (DCM/MeOH) or recrystallization if solid (likely low-melting solid or viscous oil).[1][2]

Stability Profile

Thermal & Chemical Stability

The 1,2,3-triazole ring is exceptionally stable due to its aromatic character.[3][4]

• Thermal: Stable up to >200°C. Resistant to thermal rearrangement under standard processing conditions.[2]

• Hydrolytic: Completely resistant to acidic and basic hydrolysis (unlike amides or esters).[1][2]

• Oxidative: The triazole ring is resistant to oxidation.[4] However, the cyclopropyl group introduces a site of potential metabolic vulnerability (see below).

Metabolic Stability (CYP450 Interaction)

While the triazole ring is metabolically inert, the cyclopropyl moiety can undergo specific biotransformations.

• P450 Oxidation: The cyclopropyl C-H bonds are stronger than alkyl C-H bonds (approx. 106 kcal/mol vs 98 kcal/mol), generally reducing susceptibility to radical abstraction. However, CYP enzymes can catalyze:

  • Hydroxylation: Formation of 1-hydroxycyclopropyl derivatives (often unstable).[1][2]

  • Ring Opening: Formation of reactive enones or aldehydes via radical intermediates.[2]

Applications in Medicinal Chemistry

Bioisosterism

4-Cyclopropyl-1,2,3-triazole is a validated bioisostere for the amide bond (ngcontent-ng-c3932382896="" _nghost-ng-c1874552323="" class="inline ng-star-inserted">

-amide).[2]

• Geometry: The distance between substituents mimics the peptide bond (~3.8 Å).[1]

• Dipole: The strong dipole aligns with the carbonyl of the amide, enabling similar electrostatic interactions with receptor pockets.

• Advantage: Unlike amides, the triazole is non-cleavable by proteases, significantly enhancing plasma half-life (ngcontent-ng-c3932382896="" _nghost-ng-c1874552323="" class="inline ng-star-inserted">

  ).

Case Study Relevance

• Antifungals: Triazoles are the cornerstone of ergosterol biosynthesis inhibitors (e.g., Fluconazole).[5] The cyclopropyl group is often used to fill small hydrophobic pockets (e.g., in place of an isopropyl or phenyl group) to optimize potency without adding excessive molecular weight.

• Kinase Inhibitors: Used as a linker scaffold where the cyclopropyl group restricts conformation, reducing the entropic penalty of binding.

Experimental Protocol: Synthesis of 4-Cyclopropyl-1H-1,2,3-triazole

Objective: Synthesis via CuAAC using in situ generated hydrazoic acid (Caution).

Reagents:

• Cyclopropylacetylene (1.0 equiv)[1][2]

• Sodium Azide (1.2 equiv)[1][2]

• Formaldehyde (0.2 equiv, optional buffer) or Acetic Acid (1.2 equiv)[1]

• Copper(II) Sulfate Pentahydrate (5 mol%)[1][2]

• Sodium Ascorbate (10 mol%)[1][2]

• Solvent: t-BuOH / H₂O (1:1)[1][2]

Procedure:

• Preparation: In a round-bottom flask, dissolve cyclopropylacetylene in t-BuOH/H₂O (1:1).

• Catalyst Addition: Add CuSO₄·5H₂O and Sodium Ascorbate.[2] The solution should turn bright yellow/orange (active Cu(I) species).[1]

• Azide Addition: Carefully add Sodium Azide followed by slow addition of Acetic Acid (to generate HN₃ in situ). Note: Alternatively, use TMS-N₃ in organic solvent for safer handling.[1]

• Reaction: Stir at 50°C for 12–24 hours. Monitor by TLC (stain with KMnO₄).[1][2]

• Workup: Quench with saturated NH₄Cl (to chelate Cu). Extract with Ethyl Acetate (3x).[1][2]

• Purification: Dry organic layer over MgSO₄. Concentrate under reduced pressure. Purify via silica gel chromatography (Gradient: Hexanes to 50% EtOAc/Hexanes).

References

• Physicochemical Properties of 1,2,3-Triazoles

  • Title: "Triazoles in Medicinal Chemistry: Physicochemical Properties, Bioisosterism, and Applic

  • Source: Journal of Medicinal Chemistry (2024)[1]

  • URL:[Link][1][2]

• Metabolic Stability of Cyclopropyl Groups

  • Title: "Metabolism of cyclopropyl groups in drug design"

  • Source: Hypha Discovery (2021)[1][2][6]

  • URL:[Link]

• Synthesis Protocols (CuAAC)

  • Title: "Synthesis of 1,2,3-Triazoles - Organic Chemistry Portal"[1]

  • Source: Organic Chemistry Portal[1][2]

  • URL:[Link]

• Triazole Tautomerism

  • Title: "The tautomers of 1,2,3-triazole and 1,2,4-triazole"

  • Source: ResearchGate / Molecules[1][2]

  • URL:[Link][1][2]

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Introduction: A Privileged Scaffold in Modern Medicinal Chemistry

An In-depth Technical Guide to 4-Cyclopropyl-1H-1,2,3-Triazole Derivatives for Researchers, Scientists, and Drug Development Professionals

The landscape of contemporary drug discovery is characterized by the pursuit of molecular scaffolds that offer a blend of synthetic accessibility, metabolic stability, and potent biological activity. Among the heterocyclic systems that have garnered significant attention, the 1,2,3-triazole ring stands out as a "privileged" structure.[1] Its prominence is largely due to the advent of "click chemistry," specifically the Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC), which provides a highly efficient and regioselective route to 1,4-disubstituted 1,2,3-triazoles.[2][3] The resulting triazole core is not merely a passive linker; it is an aromatic, dipole-rich moiety that can engage in hydrogen bonding and dipole-dipole interactions with biological targets, often acting as a bioisostere for amide bonds.[1]

Concurrently, the incorporation of small, strained ring systems into drug candidates has become a powerful strategy for optimizing pharmacokinetic and pharmacodynamic properties. The cyclopropyl group, in particular, is a favored substituent in medicinal chemistry. Its unique electronic nature and rigid conformation can enhance binding affinity to target proteins, improve metabolic stability by blocking sites of oxidation, and modulate lipophilicity, thereby improving oral bioavailability.

This technical guide provides a comprehensive literature review of 4-cyclopropyl-1H-1,2,3-triazole derivatives, a class of compounds that synergistically combines the desirable features of both the 1,2,3-triazole and cyclopropyl moieties. While this specific scaffold is a relatively underexplored area in the published literature, this guide will detail its synthesis, predict its physicochemical and biological properties based on the extensive knowledge of related compounds, and outline future perspectives for its application in drug discovery.

Core Synthesis: The Power of Click Chemistry

The primary and most efficient method for the synthesis of 1,4-disubstituted 1,2,3-triazoles, including the 4-cyclopropyl derivatives, is the Huisgen 1,3-dipolar cycloaddition of an azide with a terminal alkyne, catalyzed by a copper(I) species.[3] This reaction is renowned for its high yields, mild reaction conditions, and broad substrate scope.[2]

The key starting materials for the synthesis of the target scaffold are cyclopropylacetylene and a suitably substituted organic azide (R-N₃). The organic azide component can be readily prepared from the corresponding alkyl or aryl halide via nucleophilic substitution with sodium azide. The subsequent CuAAC reaction proceeds with high regioselectivity to yield the desired 1-substituted-4-cyclopropyl-1H-1,2,3-triazole.

Caption: General workflow for the synthesis of 4-cyclopropyl-1H-1,2,3-triazole derivatives.

Experimental Protocol: General Procedure for CuAAC Synthesis

The following protocol is a generalized procedure for the synthesis of 1-substituted-4-cyclopropyl-1H-1,2,3-triazoles. The specific reaction conditions, such as solvent, temperature, and reaction time, may require optimization depending on the nature of the organic azide.

• Preparation of the Reaction Mixture: In a suitable reaction vessel, dissolve the organic azide (1.0 eq.) and cyclopropylacetylene (1.1-1.5 eq.) in a solvent system such as a 1:1 mixture of tert-butanol and water.

• Preparation of the Catalyst: In a separate vial, prepare a fresh solution of sodium ascorbate (0.1-0.2 eq.) in water. Prepare a solution of copper(II) sulfate pentahydrate (0.01-0.05 eq.) in water.

• Initiation of the Reaction: To the stirred solution of the azide and alkyne, add the sodium ascorbate solution followed by the copper(II) sulfate solution. The in situ reduction of Cu(II) by sodium ascorbate generates the active Cu(I) catalyst.

• Reaction Monitoring: The reaction is typically stirred at room temperature and monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) until completion (usually 2-24 hours).

• Work-up and Purification: Upon completion, the reaction mixture is diluted with water and extracted with an organic solvent such as ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product is then purified by column chromatography on silica gel to afford the pure 1-substituted-4-cyclopropyl-1H-1,2,3-triazole.

Predicted Physicochemical and Pharmacokinetic Profile

The introduction of the 4-cyclopropyl substituent is expected to confer several advantageous properties to the 1,2,3-triazole scaffold:

• Lipophilicity: The cyclopropyl group is a small, non-polar, carbocyclic ring that generally increases the lipophilicity of a molecule. This can enhance membrane permeability and oral absorption.

• Metabolic Stability: The cyclopropyl ring is relatively resistant to oxidative metabolism by cytochrome P450 enzymes compared to linear alkyl chains. Placing it at the 4-position of the triazole could protect adjacent positions from metabolic attack, potentially increasing the half-life of the drug candidate.

• Conformational Rigidity: The rigid nature of the cyclopropyl group restricts the conformational freedom of the molecule. This can be advantageous if it locks the molecule into a bioactive conformation, leading to higher binding affinity and selectivity for its biological target.

Biological Activities and Therapeutic Potential: An Extrapolated View

While direct experimental data on the biological activities of 4-cyclopropyl-1H-1,2,3-triazole derivatives are limited in the peer-reviewed literature, we can extrapolate their potential based on the known activities of other 1,4-disubstituted 1,2,3-triazoles. This class of compounds has demonstrated a broad spectrum of pharmacological effects.[1][4]

Anticancer Activity

Numerous 1,4-disubstituted 1,2,3-triazole derivatives have been reported to possess significant antiproliferative activity against various cancer cell lines.[5][6] The mechanisms of action are diverse and include the inhibition of enzymes crucial for cancer cell proliferation and survival, such as tyrosine kinases (e.g., Src kinase) and carbonic anhydrases.[7][8] The 1,2,3-triazole scaffold can act as a versatile platform for arranging pharmacophoric elements in the correct spatial orientation to interact with the active site of these enzymes. The introduction of a cyclopropyl group could enhance these interactions by providing favorable hydrophobic contacts and by positioning the rest of the molecule optimally within the binding pocket.

Caption: Hypothetical binding mode of a 4-cyclopropyl-1,2,3-triazole derivative in an enzyme active site.

Antimicrobial Activity

The 1,2,3-triazole nucleus is a key component in several antimicrobial agents.[9] Derivatives have shown activity against a range of pathogens, including Gram-positive and Gram-negative bacteria, as well as fungi.[4][10] For instance, certain 1,2,3-triazole-coumarin conjugates have displayed significant activity against Enterococcus faecalis.[10] The mechanism of action can vary, but often involves the inhibition of essential microbial enzymes. The enhanced lipophilicity and metabolic stability conferred by the cyclopropyl group could lead to improved penetration of microbial cell walls and membranes, and a longer duration of action, potentially resulting in more potent antimicrobial agents.

Enzyme Inhibition

The 1,2,3-triazole scaffold is present in inhibitors of a wide array of enzymes, including carbonic anhydrases, acetylcholinesterase, and various kinases.[8][11] The triazole ring can mimic the charge distribution and hydrogen bonding pattern of an amide bond, making it an effective bioisostere. The specific substitution pattern at the N1 and C4 positions dictates the target selectivity and potency. The 4-cyclopropyl group would likely occupy a hydrophobic pocket in the enzyme's active site, while the N1 substituent could be tailored to interact with other specific regions, offering a modular approach to designing potent and selective enzyme inhibitors.

Structure-Activity Relationships (SAR) and Future Perspectives

While a detailed SAR for 4-cyclopropyl-1H-1,2,3-triazole derivatives is not yet established, we can propose a framework for future studies based on the general principles of 1,4-disubstituted 1,2,3-triazoles. The synthetic accessibility via click chemistry allows for the systematic variation of the substituent at the N1 position, which is crucial for modulating the biological activity.

Position	Substituent	Rationale for Variation
N1	Aryl groups (substituted phenyl, naphthyl, etc.)	To explore aromatic interactions (π-π stacking, hydrophobic interactions) with the target protein. Substituents on the aryl ring can fine-tune electronic properties and provide additional binding contacts.
N1	Alkyl chains (linear, branched, cyclic)	To probe the size and nature of hydrophobic pockets in the binding site.
N1	Heterocyclic moieties	To introduce additional hydrogen bond donors/acceptors and modulate physicochemical properties such as solubility.
N1	Fragments of known bioactive molecules	To create hybrid molecules with the potential for dual-target activity or enhanced potency.
C4	Cyclopropyl (fixed)	Provides a conformationally restricted, metabolically stable hydrophobic anchor.

The 4-cyclopropyl-1H-1,2,3-triazole scaffold represents a promising, yet underexplored, area for drug discovery. Its straightforward synthesis, combined with the favorable physicochemical properties imparted by the cyclopropyl group, makes it an attractive starting point for the development of novel therapeutic agents. Future research should focus on the synthesis of libraries of these compounds with diverse N1-substituents and their systematic evaluation in a range of biological assays to uncover their full therapeutic potential. The insights gained from such studies will be invaluable for the design of the next generation of drugs targeting cancer, infectious diseases, and other disorders.

References

• Dymek, M., et al. (2018). Synthesis and Antimicrobial Activity of 4-Substituted 1,2,3-Triazole-Coumarin Derivatives. Molecules, 23(1), 199. Available at: [Link]

• Ardea Biosciences, Inc. (2018). Crystalline polymorph forms of 2-(5-bromo-4-(4-cyclopropyl naphthalen-1-yl)-4H-1,2,4-triazol-3-ylthio)acetic acid.

• Mermer, A., et al. (2021). 1,2,4-Triazoles as Important Antibacterial Agents. Molecules, 26(5), 1463. Available at: [Link]

• El-Malah, A. A., et al. (2021). Click Synthesis, Anticancer Activity, and Molecular Docking Investigation of some Functional 1,2,3-triazole Derivatives. Molecules, 26(23), 7206. Available at: [Link]

• Kumar, R., et al. (2022). An insight on medicinal attributes of 1,2,4-triazoles. Bioorganic Chemistry, 121, 105677. Available at: [Link]

• Al-Joburri, A. I. M. (2019).

• Li, T., et al. (2021). 1,2,3-Triazole-Containing Compounds as Anti–Lung Cancer Agents: Current Developments, Mechanisms of Action, and Structure–Activity Relationship. Frontiers in Oncology, 11, 705828. Available at: [Link]

• Kumar, A., et al. (2024). Green synthesis of 1,4-disubstituted 1,2,3-triazoles: a sustainable approach. Green Chemistry. Available at: [Link]

• Zafar, W., et al. (2022). A Review on the Assessment of Enzyme Inhibition Activity by 1,2,4- Triazole Derivatives. Southern Journal of Research, 2(2), 189-206. Available at: [Link]

• Lebeau, A., et al. (2016). Synthesis of 1,4-disubstituted 1,2,3-triazole Derivatives Using Click Chemistry and their Src Kinase Activities. Letters in Drug Design & Discovery, 13(7), 633-642. Available at: [Link]

• Sarmiento-Sanchez, J.I., et al. (2021). Synthetic Routes for 1,4-disubstituted 1,2,3-triazoles: A Review. Current Organic Synthesis, 18(5), 455-474. Available at: [Link]

• Avula, S. K., et al. (2021). Synthesis of New 1H-1,2,3-Triazole Analogs in Aqueous Medium via “Click” Chemistry: A Novel Class of Potential Carbonic Anhydrase-II Inhibitors. Frontiers in Chemistry, 9, 679140. Available at: [Link]

• Sarigol, D., et al. (2024). 1,2,4-Triazole bearing compounds with anticancer or anti-inflammatory activities.

• Frontiers Media SA. (2023). 1,2,3-Triazoles in Drug Discovery: Expanding Horizons in Medicinal Chemistry. Frontiers in Pharmacology. Available at: [Link]

• Parchenko, V., et al. (2024). Anticancer properties of 1,2,4-triazole derivatives (literature review). Science and Innovation, 20(2), 101-114. Available at: [Link]

• Pokhodylo, N., et al. (2013). Synthesis of 1,2,3-Triazole Derivatives and Evaluation of their Anticancer Activity. Scientia Pharmaceutica, 81(3), 663-676. Available at: [Link]

• Dhavale, D. D., et al. (2022). Triazoles and Their Derivatives: Chemistry, Synthesis, and Therapeutic Applications. Frontiers in Chemistry, 10, 888284. Available at: [Link]

• Al-Ostath, A., et al. (2023). Design, Synthesis, and Antimicrobial Activities of 1,2,3-Triazole Glycoside Clickamers. Molecules, 28(22), 7543. Available at: [Link]

• Rahma, A., et al. (2024). A Review On: Antibacterial And Antifungal Activity Of 1,2,3-Triazoles And 1,2,4-Triazole Derivatives. International Journal of Pharmaceutical Sciences Review and Research, 87(2), 133-143. Available at: [Link]

• Kumar, A., et al. (2023). A Review on Synthesis and Biological Activity of 1,2,4-triazole Derivatives. International Journal of Pharmaceutical Sciences Review and Research, 79(1), 93-102. Available at: [Link]

• Vo, D. D., et al. (2023). 1,2,3-Triazole analogs with bulky and conformationally rigid substructures: Synthesis and in vitro evaluation as DPP-4 inhibitors. Archiv der Pharmazie, 356(3), 2200424. Available at: [Link]

• Chanda, S., et al. (2010). Synthesis and antibacterial activity of some new triazole derivatives. Archives of Applied Science Research, 2(3), 117-126. Available at: [Link]

• Khan, I., et al. (2019). Synthesis, Characterization, and Enzyme Inhibition Properties of 1,2,4-Triazole Bearing Azinane Analogues. Molecules, 24(19), 3442. Available at: [Link]

• Li, Y., et al. (2022). Design and optimization of 1H-1,2,3-triazole-4-carboxamides as novel, potent, and selective inverse agonists and antagonists of PXR. European Journal of Medicinal Chemistry, 243, 114757. Available at: [Link]

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Cyclopropyl Triazoles in Agrochemical Discovery: Structural Pharmacophores, Synthesis, and Resistance Management

The following technical guide details the application, synthesis, and mechanism of cyclopropyl-substituted triazoles in agrochemical research.

Executive Summary

Cyclopropyl triazoles represent a high-value subclass of Sterol Demethylation Inhibitors (DMIs). Unlike their flexible alkyl-chain counterparts (e.g., propiconazole), the cyclopropyl moiety confers unique conformational rigidity and metabolic stability. This guide analyzes the structural causality behind their efficacy, details the Corey-Chaykovsky synthetic workflow, and examines their dual utility as broad-spectrum fungicides and Plant Growth Regulators (PGRs).

Structural Pharmacophore & SAR Logic[2]

The success of molecules like Cyproconazole and Tetraconazole hinges on the specific physicochemical properties of the cyclopropyl group. In Structure-Activity Relationship (SAR) studies, the cyclopropyl ring is not merely a hydrophobic spacer; it acts as a rigid bioisostere for isopropyl or phenyl groups.

The "Rigid Hinge" Effect

• Conformational Lock: The cyclopropyl group restricts the rotation of the side chain. This reduces the entropic penalty upon binding to the CYP51 active site.

• Metabolic Shielding: The strained ring system is more resistant to oxidative degradation by plant P450s compared to linear alkyl chains, extending the half-life of the active ingredient within the plant tissue (systemicity).

• Lipophilicity (LogP): The cyclopropyl group maintains an optimal LogP (approx. 2.9–3.1 for Cyproconazole), balancing xylem mobility (systemic movement) with cuticular penetration.

Mechanism of Action (MoA) Visualization

The triazole heterocycle binds to the heme iron of the fungal enzyme CYP51 (lanosterol 14

-demethylase) . The cyclopropyl group occupies the hydrophobic access channel, blocking substrate entry.

Figure 1: Mechanistic interaction map showing the dual binding mode: Heme coordination by the triazole and steric occlusion by the cyclopropyl group.

Synthetic Pathways: The Epoxide Route

The most robust industrial protocol for synthesizing cyclopropyl triazoles (e.g., Cyproconazole) utilizes the Corey-Chaykovsky reaction . This method is preferred over Grignard additions due to higher stereoselectivity and safety profiles.

Experimental Protocol: Synthesis of Cyproconazole Analog

Objective: Synthesis of 2-(4-chlorophenyl)-2-(1-cyclopropylethyl)oxirane and subsequent triazole ring opening.

Phase A: Corey-Chaykovsky Epoxidation [1]

• Reagents: 1-(4-chlorophenyl)-2-cyclopropylpropan-1-one (Precursor Ketone), Trimethylsulfoxonium iodide (TMSOI), Potassium hydroxide (KOH), Toluene/DMSO.

• Setup: Flame-dried 3-neck flask under Nitrogen atmosphere.

• Step-by-Step:

  • Dissolve TMSOI (1.2 eq) in DMSO. Add solid KOH (2.0 eq) portion-wise at 25°C. Stir for 30 mins to generate the sulfur ylide in situ.

  • Cool to 0°C. Dropwise add the Precursor Ketone dissolved in Toluene.

  • Allow to warm to room temperature and stir for 4–6 hours. Monitor by TLC (Hexane:EtOAc 4:1).

  • Quench: Pour reaction mixture into ice-cold brine. Extract with Ethyl Acetate (3x).

  • Purification: Flash chromatography (Silica gel) to isolate the epoxide intermediate .[1]

Phase B: Triazole Ring Opening

• Reagents: Epoxide intermediate (from Phase A), 1,2,4-Triazole, Potassium Carbonate (

  ), DMF.

• Step-by-Step:

  • Dissolve Epoxide (1.0 eq) and 1,2,4-Triazole (1.5 eq) in DMF.

  • Add catalytic

    (0.5 eq).

  • Heat to 80–90°C for 8 hours. Note: Higher temperatures promote the formation of the thermodynamic product (1H-1,2,4-triazole) over the kinetic isomer (4H).

  • Workup: Dilute with water, extract with DCM. Wash organic layer with LiCl solution (to remove DMF).

  • Crystallization: Recrystallize from Isopropanol/Heptane to obtain the final product.

Synthetic Logic Flow

Figure 2: Synthetic workflow via the Corey-Chaykovsky epoxidation route.

Agrochemical Applications & Efficacy Data[3]

Cyclopropyl triazoles exhibit a "dual-action" profile. While primarily designed as fungicides, the structural similarity between fungal CYP51 and plant Kaurene Oxidase (involved in Gibberellin synthesis) grants them Plant Growth Regulator (PGR) properties.

Comparative Efficacy Table

Compound	Moiety	LogP	Primary Target	Secondary Effect (PGR)	Key Pathogen Spectrum
Cyproconazole	Cyclopropyl	2.9	CYP51 (Fungal)	Moderate (Stunting)	Puccinia (Rusts), Cercospora
Tebuconazole	t-Butyl	3.7	CYP51 (Fungal)	High (Canopy mgmt)	Fusarium, Septoria
Epoxiconazole	Fluorophenyl/Epoxy	3.3	CYP51 (Fungal)	Low	Septoria tritici
Triadimenol	t-Butyl	3.1	CYP51 (Fungal)	High	Powdery Mildew

Resistance Management

The rigidity of the cyclopropyl group is a double-edged sword in resistance management.

• Advantage: It maintains binding affinity against certain CYP51 mutants (e.g., Y136F) where flexible chains might be sterically displaced.

• Strategy: To combat shifting resistance, modern formulations often pair cyclopropyl triazoles with Strobilurins (QoI) or SDHIs .[1] This enforces a multi-site attack strategy, protecting the triazole pharmacophore from rapid resistance selection.

References

• Syngenta Crop Protection. (2010). Cyproconazole: Mechanism of Action and Toxicokinetics.[2] Wikipedia/EPA Fact Sheet. 2[3]

• Lepesheva, G. I., et al. (2010). Structural Characterization of CYP51 from Trypanosoma cruzi Bound to Antifungal Drugs.[4] PLOS Neglected Tropical Diseases. 4[3]

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• Beck, M. E., et al. (2020).[7] A binding mode hypothesis for prothioconazole binding to CYP51 derived from first principles quantum chemistry. Journal of Computer-Aided Molecular Design.[7] 7

• Crofton, K. M. (1996). A structure-activity relationship for the neurotoxicity of triazole fungicides.[8] Toxicology Letters.[8] 8[3]

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The Cyclopropyl Moiety: A Bioisostere with a Twist in 1,2,3-Triazole Drug Candidates

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Introduction: The Strategic Union of the Cyclopropyl Ring and the 1,2,3-Triazole Core in Medicinal Chemistry

In the landscape of modern drug discovery, the pursuit of molecular scaffolds that offer a blend of metabolic stability, synthetic accessibility, and tunable electronic properties is a perpetual endeavor. Among the privileged structures that have emerged, the 1,2,3-triazole ring, often accessed through the robust and versatile copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) or "click chemistry", has become a cornerstone for the construction of diverse compound libraries.[1][2] Its planarity, aromaticity, and capacity for hydrogen bonding make it an excellent bioisosteric replacement for other functional groups, enhancing interactions with biological targets.[3]

Concurrently, the cyclopropyl group, a small, strained carbocycle, has garnered significant attention as a unique substituent that can profoundly influence the physicochemical and pharmacological properties of a parent molecule.[4] Its rigid structure and distinct electronic character, which deviates significantly from other alkyl groups, make it a valuable tool for medicinal chemists seeking to fine-tune the electronic and conformational profile of drug candidates. This guide delves into the nuanced electronic effects of substituting a cyclopropyl group onto a 1,2,3-triazole ring, providing a comprehensive technical overview for professionals in drug development.

The Dichotomous Electronic Nature of the Cyclopropyl Group

The cyclopropyl group exhibits a fascinating dual electronic character, acting as both an inductive electron-withdrawing group and a resonance electron-donating group.[4] This dichotomy stems from the unique bonding within the three-membered ring. The C-C bonds possess a high degree of p-character, often described as "banana bonds," which allows for conjugation with adjacent π-systems.[5]

• Inductive Effect (σ-withdrawal): Due to the increased s-character of the C-H bonds and the electronegativity of the sp²-hybridized carbons in the ring, the cyclopropyl group exerts a net inductive electron-withdrawing effect.

• Resonance Effect (π-donation): The Walsh orbital model of cyclopropane depicts a high-lying HOMO with π-symmetry, enabling it to donate electron density to an adjacent p-orbital or π-system. This resonance donation is most pronounced when the cyclopropyl group is positioned to interact with an electron-deficient center.[4]

This dual nature allows the cyclopropyl group to stabilize adjacent positive charges through resonance while simultaneously influencing the overall electron density of an aromatic system through induction.

Electronic Landscape of the 1,2,3-Triazole Ring

The 1,2,3-triazole ring is an aromatic heterocycle with a distinct electronic distribution. The presence of three nitrogen atoms imparts a significant dipole moment and influences the acidity and basicity of the ring. The parent 1H-1,2,3-triazole is a weak acid with a pKa of 9.4 and an even weaker base with a pKa of 1.17 for its conjugate acid.[6] The electronic properties of the triazole ring are highly sensitive to the nature and position of its substituents. Electron-withdrawing groups generally increase the acidity of the N-H proton, while electron-donating groups have the opposite effect.[7]

Modulating the 1,2,3-Triazole Electronics: The Impact of Cyclopropyl Substitution

The introduction of a cyclopropyl group onto the 1,2,3-triazole ring can modulate its electronic properties through a combination of inductive and resonance effects. The precise impact depends on the point of attachment (N1, N2, or C4/C5).

Qualitative Electronic Effects

When attached to a carbon atom of the triazole ring (e.g., at the C4 position), the cyclopropyl group is expected to:

• Inductively withdraw electron density from the triazole ring, which would generally be expected to increase the acidity of the N-H proton.

• Donate electron density through resonance into the triazole's π-system. This effect would tend to decrease the acidity of the N-H proton.

The net electronic effect is a balance of these opposing forces. Computational studies on related systems suggest that the resonance effect often plays a dominant role when the cyclopropyl group is conjugated with a π-system.

Quantitative Analysis of Electronic Effects

To provide a more quantitative understanding, we will explore key parameters used to evaluate substituent effects.

Hammett Parameters

Table 1: Hammett Substituent Constants for Selected Groups

Substituent	σ_m	σ_p
H	0.00	0.00
CH₃	-0.07	-0.17
Cyclopropyl	-0.07	-0.21
OCH₃	0.12	-0.27
Cl	0.37	0.23
CN	0.56	0.66
NO₂	0.71	0.78

Data for cyclopropyl and other substituents are from established compilations of Hammett constants.[9]

The negative σ_p value for the cyclopropyl group suggests that when it is in a position to exert its resonance effect on a reaction center within the triazole ring system, it will act as an electron-donating group.

Acidity (pKa) Measurements

A direct experimental method to probe the electronic influence of the cyclopropyl group on the 1,2,3-triazole ring is to measure the pKa of the N-H proton. An increase in pKa relative to the unsubstituted 1,2,3-triazole would indicate a net electron-donating effect, while a decrease would suggest a net electron-withdrawing effect.

Table 2: Predicted and Experimental pKa Values of 1,2,3-Triazole and a Hypothetical 4-Cyclopropyl-1H-1,2,3-triazole

Compound	Predicted pKa	Experimental pKa
1H-1,2,3-Triazole	~9.5	9.4
4-Cyclopropyl-1H-1,2,3-triazole	> 9.4	Not available

The predicted pKa for the cyclopropyl-substituted triazole is based on the expected net electron-donating character of the cyclopropyl group through resonance.

Experimental Protocols

To facilitate further research in this area, we provide detailed, self-validating protocols for the synthesis and characterization of cyclopropyl-substituted 1,2,3-triazoles and the determination of their pKa values.

Synthesis of 4-Cyclopropyl-1H-1,2,3-triazole via Click Chemistry

This protocol describes a standard copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC).

Materials:

• Cyclopropylacetylene

• Azidotrimethylsilane (TMS-N₃)

• Copper(I) iodide (CuI)

• N,N-Diisopropylethylamine (DIPEA)

• Tetrahydrofuran (THF), anhydrous

• Methanol (MeOH)

• Water, deionized

• Saturated aqueous ammonium chloride (NH₄Cl)

• Ethyl acetate (EtOAc)

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a solution of cyclopropylacetylene (1.0 eq) in THF (0.5 M) under an inert atmosphere of argon, add CuI (0.05 eq) and DIPEA (2.0 eq).

• Add azidotrimethylsilane (1.2 eq) dropwise to the reaction mixture at room temperature.

• Stir the reaction mixture at room temperature for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, add methanol (5 mL per mmol of cyclopropylacetylene) to the reaction mixture and stir for 1 hour to quench the reaction and desilylate the triazole nitrogen.

• Concentrate the mixture under reduced pressure.

• Partition the residue between EtOAc and saturated aqueous NH₄Cl.

• Separate the layers and extract the aqueous layer with EtOAc (3x).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford 4-cyclopropyl-1H-1,2,3-triazole.

Characterization:

• ¹H and ¹³C NMR Spectroscopy: Confirm the structure of the product. The ¹H NMR spectrum should show characteristic signals for the triazole proton and the cyclopropyl protons. The ¹³C NMR should show the corresponding carbon signals.[10][11]

• FT-IR Spectroscopy: Identify characteristic vibrational frequencies, such as the N-H stretch of the triazole ring.[12]

• High-Resolution Mass Spectrometry (HRMS): Confirm the molecular weight and elemental composition of the product.

Determination of pKa by Potentiometric Titration

This protocol outlines the determination of the pKa of a weakly acidic compound like a substituted 1,2,3-triazole.[4][13][14][15]

Materials and Equipment:

• 4-Cyclopropyl-1H-1,2,3-triazole (or other triazole derivative)

• Potassium hydroxide (KOH) solution, standardized (e.g., 0.1 M)

• Hydrochloric acid (HCl) solution, standardized (e.g., 0.1 M)

• Potassium chloride (KCl)

• Methanol (MeOH) or other suitable co-solvent

• Deionized water, boiled to remove CO₂

• Calibrated pH meter with a combination glass electrode

• Automatic burette

• Stir plate and stir bar

• Titration vessel

Procedure:

• Prepare a solution of the triazole derivative (e.g., 1 mM) in a suitable solvent mixture (e.g., 20-60% MeOH in water) to ensure solubility.[16]

• Add KCl to the solution to maintain a constant ionic strength (e.g., 0.15 M).[16]

• Place the solution in the titration vessel and begin stirring.

• If determining the acidic pKa, first acidify the solution to a pH of ~1.8-2.0 with the standardized HCl solution.[15][16]

• Titrate the solution with the standardized KOH solution, adding small increments of titrant and recording the pH after each addition. Allow the pH to stabilize before recording the reading.

• Continue the titration until the pH reaches ~12.0-12.5.[15][16]

• Plot the pH versus the volume of KOH added to generate a titration curve.

• The pKa is the pH at the half-equivalence point. This can be determined from the midpoint of the buffer region in the titration curve or by calculating the first derivative of the curve.

• For titrations in mixed solvents, determine the apparent pKa (psKa) at several co-solvent concentrations and extrapolate to 0% co-solvent to obtain the aqueous pKa.[16]

Computational Analysis: A Complementary Approach

Density Functional Theory (DFT) calculations provide a powerful tool to complement experimental findings and offer deeper insights into the electronic structure of cyclopropyl-substituted 1,2,3-triazoles.[3][17][18]

Workflow for DFT Analysis:

Caption: A generalized workflow for the computational analysis of a cyclopropyl-substituted 1,2,3-triazole using DFT.

Key Analyses:

• Natural Bond Orbital (NBO) Analysis: To quantify the charge distribution on the atoms of the triazole ring and the cyclopropyl group. This can reveal the extent of electron donation or withdrawal.

• Molecular Electrostatic Potential (MEP) Map: To visualize the electron-rich and electron-poor regions of the molecule, providing a qualitative picture of its reactivity and intermolecular interaction sites.

• Frontier Molecular Orbital (FMO) Analysis: To determine the energies of the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO). The HOMO-LUMO gap is an indicator of the molecule's chemical reactivity and kinetic stability.

Conclusion and Future Directions

The substitution of a cyclopropyl group onto a 1,2,3-triazole ring offers a sophisticated strategy for fine-tuning the electronic properties of potential drug candidates. The interplay of the cyclopropyl's inductive withdrawal and resonance donation creates a unique electronic profile that can be leveraged to optimize target engagement, ADME properties, and overall pharmacological activity.

This guide has provided a foundational understanding of these electronic effects, supported by established principles and detailed experimental protocols. However, there remains a clear need for further systematic experimental studies to quantify the Hammett parameters and pKa values for a series of cyclopropyl-substituted 1,2,3-triazoles. Such data would be invaluable for building robust quantitative structure-activity relationships (QSAR) and for guiding the rational design of next-generation therapeutics incorporating this strategic combination of privileged scaffolds.

References

• Vs. Ivoilova, A., Mozharovskaia, P. N., Mokrousova, L. V., Balin, I. A., Tsmokalyuk, A. N., Drokin, R. A., Sapozhnikova, I. M., Rusinov, V. L., Vl. Ivanova, A., & Kozitsina, A. N. (2024). Determination of pKa of Triazolo[5,1-c][4][13]triazines in Non-Aqueous Media by Potentiometric Titration. Oriental Journal of Chemistry, 40(5).

• BenchChem Technical Support Team. (2025, December).
• Royal Society of Chemistry. (n.d.).
• Islamoglu, F., & Kahveci, B. (2011). Determination of the pKa of Some Triazole Derivatives by the Potentiometric Method in Dioxan-Water Mixtures. Oriental Journal of Chemistry, 27(4), 1451-1456.
• Islamoglu, F., & Kahveci, B. (n.d.). Determination of the Protonation Constants of Triazole Derivatives in Non-Aqueous Solvents. Asian Journal of Chemistry.
• ResearchGate. (n.d.). Scheme 3 Calculated values of pKa(THF)
• Creative Bioarray. (n.d.).
• Science of Synthesis. (n.d.). Product Class 13: 1,2,3-Triazoles.
• Stack Exchange. (2017, August 23).
• ResearchGate. (n.d.). Hammett Substituent Constants.
• Taylor, L., Butler, C., & Schoffstall, A. (n.d.).
• Smolecule. (2024, August 10). Buy 1-Cyclopropyl-1H-1,2,4-triazole.
• Wikipedia. (n.d.).
• Al-Warhi, T., Al-Hazmi, L. A., El-Basiony, M. M., & El-Gazzar, A. B. A. (2021). New 1,2,3-Triazole-Containing Hybrids as Antitumor Candidates: Design, Click Reaction Synthesis, DFT Calculations, and Molecular Docking Study. Molecules, 26(3), 701.
• Organic Chemistry Portal. (n.d.). Synthesis of 1,2,3-Triazoles.
• Royal Society of Chemistry. (n.d.).
• Journal of Kufa for Chemical Sciences. (2025, August 22).
• Sharma, D., Narasimhan, B., Kumar, P., & Judge, V. (2024, January 15). An Overview of Synthetic Approaches towards 1,2,3-Triazoles. ChemistrySelect, 9(3).
• ResearchGate. (n.d.). Hammett substituent constants and resonance parameters a.
• Alan Katritzky, & etc. (n.d.). 1,2,3-Triazoles.
• IJRPC. (n.d.). SYNTHESIS, CHARACTERIZATION AND EVALUATION OF BIOLOGICAL ACTIVITY OF SOME HETEROCYCLIC COMPOUNDS CONTAINING 1,2,4- TRIAZOLE RING.
• ISRES. (n.d.). synthesis of 1,2,4 triazole compounds.
• Journal of Kufa for Chemical Sciences. (2025, June 20).
• SciSpace. (n.d.). A survey of Hammett substituent constants and resonance and field parameters.
• ResearchGate. (n.d.).
• Wang, Y., Li, Y., & Zhang, W. (2022). Synthesis methods of 1,2,3-/1,2,4-triazoles: A review. Frontiers in Chemistry, 10, 1008243.
• Chirkina, E. A., & Larina, L. I. (n.d.). ¹H, ¹³C, and ¹⁵N NMR chemical shifts of 4-substituted 1,2,4-triazoles...
• Al-Omair, M. A. (2014). Experimental and theoretical assignment of the vibrational spectra of triazoles and benzotriazoles. Identification of IR marker bands and electric response properties. Journal of Molecular Modeling, 20(4), 2078.
• Al-Masoudi, N. A., & Al-Salihi, N. I. (2025, August 4). Development of some 1,2,3-triazole-based complexes incorporating hydroxy and acetamide groups: Synthesis, characterization, DFT calculation, and biological screening supported by molecular docking approach. Arabian Journal of Chemistry, 18(8), 105912.
• El Ayouchia, H. B., Anouar, E. H., Cheti, A., Ben-Tama, A., El Hajbi, A., & Al-Deyab, S. S. (2022). New 1,2,3-Triazoles from (R)
• Docta Complutense. (2023, May 18). Combined NMR Spectroscopy and Quantum-Chemical Calculations in Fluorescent 1,2,3-Triazole-4-carboxylic Acids Fine Structures Ana.
• Docta Complutense. (2023, May 18). Combined NMR Spectroscopy and Quantum-Chemical Calculations in Fluorescent 1,2,3-Triazole-4-carboxylic Acids Fine Structures Analysis.
• ACS Omega. (n.d.). Structure–Property Correlations in Disubstituted 1,2,3-Triazoles: DFT Insights and Photophysical Analysis.
• ResearchGate. (n.d.).

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The Strategic Pharmacophore: 4-Cyclopropyl-1H-1,2,3-Triazole in Fragment-Based Drug Discovery

Executive Summary

In the high-attrition landscape of modern drug discovery, 4-cyclopropyl-1H-1,2,3-triazole has emerged as a high-value "privileged fragment." This moiety represents a synergistic convergence of three critical medicinal chemistry principles: bioisosterism (mimicking trans-amides), metabolic blocking (via the cyclopropyl group), and synthetic modularity (via Click Chemistry).

This technical guide dissects the utility of 4-cyclopropyl-1H-1,2,3-triazole as a starting point in Fragment-Based Drug Discovery (FBDD). Unlike promiscuous binders, this fragment offers a defined vector for growth, a distinct electronic profile, and a physicochemical "sweet spot" that balances solubility with hydrophobic active-site filling.

Part 1: Chemical Rationale & Mechanistic Insight

The Triazole Core: More Than a Linker

While often relegated to the role of a passive linker, the 1,2,3-triazole ring in this fragment acts as a functional pharmacophore.[1][2][3]

• Amide Bioisosterism: The 1,4-disubstituted 1,2,3-triazole mimics the topological and electronic features of a trans-amide bond.[4] The lone pair on N2/N3 acts as a hydrogen bond acceptor (similar to the amide carbonyl), while the C5-H bond is polarized enough to act as a weak hydrogen bond donor (similar to the amide NH).

• Dipole Moment: The ring possesses a strong dipole moment (~5 Debye), facilitating specific electrostatic interactions within polar pockets of enzymes (e.g., kinases, proteases).

The Cyclopropyl Substituent: The Metabolic Shield

The attachment of a cyclopropyl group at the C4 position is not merely for steric bulk; it confers specific advantages over isopropyl or ethyl groups:

• Metabolic Stability: The cyclopropyl C-H bonds are shorter and stronger (

  character) than acyclic alkyl C-H bonds ( ). This significantly retards oxidative metabolism (hydroxylation) by Cytochrome P450 enzymes.

• The "Sigma-Hole" Effect: The electron-deficient center of the cyclopropyl ring can engage in orthogonal interactions with backbone carbonyls or electron-rich residues in the target protein.

• Rigidity: The cyclopropyl group restricts conformational freedom, reducing the entropic penalty upon binding compared to flexible alkyl chains.

Physicochemical Profile

The following table summarizes the calculated properties that make this fragment an ideal FBDD starting point.

Property	Value (Approx.)	Significance in FBDD
Molecular Weight	109.13 g/mol	Leaves ample room for "fragment growing" (Rule of 3).
cLogP	~0.6 - 0.9	High water solubility; ideal for high-concentration NMR screening.
TPSA	~40 Ų	Good membrane permeability potential.
H-Bond Donors	1 (NH)	Critical for anchoring the fragment.
H-Bond Acceptors	2 (N)	Versatile interaction with active site residues.
Rotatable Bonds	1	Low entropic cost upon binding.

Part 2: Synthesis & Experimental Protocols

The synthesis of 4-cyclopropyl-1H-1,2,3-triazole relies on the Huisgen 1,3-dipolar cycloaddition, specifically the Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC).[5]

Workflow Visualization

The following diagram outlines the synthetic logic, from precursor generation to the final fragment.

Figure 1: Synthetic route to 4-cyclopropyl-1H-1,2,3-triazole.

Detailed Protocol: Synthesis of 4-Cyclopropyl-1H-1,2,3-triazole

Note: This protocol assumes the use of cyclopropylacetylene. Handling azides requires strict safety precautions due to explosion hazards.

Reagents:

• Cyclopropylacetylene (1.0 equiv)

• Sodium Azide (

  ) (1.2 equiv)

• Sodium Ascorbate (0.1 equiv)

• Copper(II) Sulfate Pentahydrate (

  ) (0.05 equiv)

• Solvent: t-Butanol/Water (1:1) or DMSO/Water (for higher solubility)

Step-by-Step Methodology:

• Preparation: In a round-bottom flask, dissolve cyclopropylacetylene (e.g., 10 mmol) in a 1:1 mixture of t-butanol and water (20 mL).

• Azide Addition: Carefully add Sodium Azide (12 mmol). Caution:

  is toxic and can form explosive hydrazoic acid in acidic conditions. Maintain pH > 7.

• Catalyst Activation: Prepare a fresh solution of Sodium Ascorbate (1 mmol in 2 mL water) and add it to the reaction mixture. Immediately follow with the addition of the

  solution (0.5 mmol in 1 mL water). The mixture should turn a yellowish/orange color, indicating the reduction of Cu(II) to Cu(I).

• Reaction: Stir the reaction mixture vigorously at room temperature (25°C) for 12–24 hours. Monitor progress via TLC (Thin Layer Chromatography) or LC-MS.

• Work-up:

  • Dilute the mixture with water (50 mL) and cool in an ice bath.

  • If the product precipitates, filter and wash with cold water.

  • If soluble, extract with Ethyl Acetate (3 x 30 mL). Combine organic layers, wash with brine, dry over anhydrous

    , and concentrate under reduced pressure.

• Purification: Recrystallize from ethanol/water or purify via silica gel column chromatography (Eluent: Hexane/Ethyl Acetate gradient).

• Validation:

  • Yield: Typical yields range from 70% to 90%.

  • Melting Point: Expect ~54–55 °C.

  • 1H NMR (DMSO-d6): Look for the triazole C5-H singlet (~7.5–8.0 ppm) and the cyclopropyl multiplets (0.6–1.0 ppm and 1.8–2.0 ppm).

Part 3: Fragment Growing & Optimization Strategy

Once 4-cyclopropyl-1H-1,2,3-triazole is identified as a hit (e.g., via SPR or 19F-NMR screening), the "Fragment Growing" phase begins. The triazole nitrogen (N1) is the primary vector for expansion.

Optimization Logic Flow

The following decision tree illustrates how to evolve the fragment based on structural data.

Figure 2: Decision matrix for evolving the triazole fragment.

Case Study Applications

• Antiviral Nucleoside Analogs (Ribavirin Mimics):

  • Context: Ribavirin contains a 1,2,4-triazole.[6][7] Replacing this with a 4-cyclopropyl-1,2,3-triazole linked to a ribose sugar has been explored to improve metabolic stability and alter the H-bond donor/acceptor profile.

  • Outcome: The cyclopropyl group provides hydrophobic bulk that can displace water molecules in the viral polymerase active site, potentially increasing binding affinity.

• IDO1 Inhibitors:

  • Context: Indoleamine 2,3-dioxygenase 1 (IDO1) inhibitors often feature a heme-binding moiety. The 1,2,3-triazole can coordinate with the heme iron or interact with the distinct hydrophobic pockets (Pocket A/B).

  • Strategy: The 4-cyclopropyl group fits snugly into the small hydrophobic clefts often found near the catalytic sites of metalloenzymes, while the triazole nitrogen coordinates with the metal center or H-bonds with the distal histidine.

References

• Agrawal, B. et al. (2013). "Design, synthesis, and antiviral activity of new 1H-1,2,3-triazole nucleoside ribavirin analogs." ResearchGate.[8]

• Guan, Q. et al. (2024).[9] "Triazoles in Medicinal Chemistry: Physicochemical Properties, Bioisosterism, and Application." Journal of Medicinal Chemistry.

• Talele, T. T. (2016). "The 'Cyclopropyl Fragment' is a Versatile Player that Frequently Appears in Preclinical/Clinical Drug Molecules." Journal of Medicinal Chemistry.

• Meldal, M. & Tornøe, C. W. (2008). "Cu-Catalyzed Azide−Alkyne Cycloaddition." Chemical Reviews.

• BioBlocks. (2024). "1-Cyclopropyl-1H-1,2,3-triazole Structure and Properties." PubChem/Chemical Vendors.

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Protocols & Analytical Methods

Application Note: Scalable Synthesis of 4-Cyclopropyl-1H-1,2,3-triazole via CuAAC with In Situ Hydrazoic Acid Generation

Topic: Synthesis of 4-cyclopropyl-1H-1,2,3-triazole via Click Chemistry Content Type: Application Note & Protocol Audience: Researchers, Medicinal Chemists, Process Development Scientists

Abstract

The 1,2,3-triazole moiety is a privileged scaffold in medicinal chemistry, serving as a bioisostere for amide bonds and a rigid linker in fragment-based drug design. While 1,4-disubstituted triazoles are routinely accessed via Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC), the synthesis of 4-monosubstituted (NH)-1,2,3-triazoles presents a unique safety challenge: it theoretically requires hydrazoic acid (

), a highly volatile and explosive reagent.

This guide details a robust, safety-optimized protocol for synthesizing 4-cyclopropyl-1H-1,2,3-triazole directly from cyclopropylacetylene and sodium azide. By utilizing a buffered in situ generation of

coupled with a copper(I) catalyst, researchers can bypass the isolation of hazardous intermediates while achieving high yields.

Strategic Considerations & Mechanism

The Challenge of the "Proton" Azide

Standard Click chemistry involves an organic azide (

). To synthesize a 4-monosubstituted triazole (where is a proton), the reagent is effectively hydrogen azide ( ).[1][2]

• Safety Risk:

  (b.p. 37 °C) is toxic and explosive.

• Solution: Generate

  in low, steady-state concentrations within the reaction vessel using sodium azide and a weak acid (or amine salt) in the presence of the copper catalyst. The copper catalyst captures the alkyne and the azide faster than the azide can escape the solution phase.

Reaction Mechanism

The reaction proceeds via the standard Cu(I) catalytic cycle but relies on the equilibrium between azide ions and hydrazoic acid.

Figure 1: Mechanistic pathway for the Cu-catalyzed synthesis of NH-triazoles via in situ

generation.

Safety Protocol (Critical)

WARNING: This protocol involves Sodium Azide (

).

• Acidification Risks: Never mix

  with strong acids (H₂SO₄, HCl) directly. This generates massive quantities of gas immediately. Use only the weak organic acids specified (AcOH) in buffered solvents.

• Waste Disposal: Azide solutions must not be poured down the drain (explosion hazard with lead/copper pipes). Quench all waste with 10% Sodium Nitrite (

  ) and dilute Sulfuric Acid to degrade azides to and Nitrogen oxides in a fume hood.

• Metal Spatulas: Do not use metal spatulas with azides; use Teflon or plastic.

Experimental Protocol

Materials

• Substrate: Cyclopropylacetylene (CAS: 6746-94-7)

• Azide Source: Sodium Azide (

  )[3]

• Catalyst: Copper(I) Iodide (CuI)[4]

• Ligand (Optional but recommended): TBTA or simple amino-alcohol ligands can accelerate the reaction, though CuI alone often suffices for simple substrates.

• Solvent System: DMSO : Water (4:1 ratio) or t-BuOH : Water (1:1).

• Buffer/Acid: Acetic Acid (AcOH).

Step-by-Step Procedure

Scale: 5.0 mmol Cyclopropylacetylene

• Preparation of Reaction Vessel:

  • To a 50 mL round-bottom flask equipped with a magnetic stir bar, add Sodium Azide (390 mg, 6.0 mmol, 1.2 equiv).

  • Add Water (2 mL) and stir until dissolved.

  • Add DMSO (8 mL) to the flask.

  • Note: A DMSO/Water mixture ensures solubility of both the inorganic azide and the organic alkyne.

• Addition of Reagents:

  • Add Cyclopropylacetylene (330 mg, 5.0 mmol, 1.0 equiv) to the mixture.

  • Add Acetic Acid (360 mg, 6.0 mmol, 1.2 equiv).

  • Observation: The pH should be slightly acidic (~pH 5-6), shifting the equilibrium to generate small amounts of dissolved

    .

• Catalyst Addition:

  • Add Copper(I) Iodide (95 mg, 0.5 mmol, 10 mol%).

  • Optional: If the reaction is sluggish, Sodium Ascorbate (10 mol%) can be added to prevent oxidation of Cu(I) to Cu(II).

• Reaction:

  • Seal the flask with a septum (do not seal hermetically if gas evolution is vigorous, though

    is not a byproduct of the main reaction; however, slight pressure release is good practice).

  • Stir at Room Temperature for 12–24 hours.

  • Monitoring: Monitor by TLC (Ethyl Acetate/Hexane 1:1). The alkyne spot (high Rf) should disappear, and a new polar spot (Triazole) should appear.

• Work-up:

  • Dilute the reaction mixture with Ethyl Acetate (50 mL) and Water (50 mL).

  • Transfer to a separatory funnel.

  • Caution: The aqueous layer contains unreacted azide. Treat it as hazardous waste.

  • Extract the aqueous layer with Ethyl Acetate (2 x 20 mL).

  • Combine organic layers and wash with Brine (20 mL).

  • Dry over anhydrous

    , filter, and concentrate under reduced pressure.

• Purification:

  • The crude product is often pure enough for use. If necessary, purify via flash column chromatography on silica gel.

  • Eluent: Gradient of Hexanes

    50% Ethyl Acetate/Hexanes.

  • Product: 4-Cyclopropyl-1H-1,2,3-triazole appears as an off-white solid or viscous oil.

Data & Characterization

Expected Analytical Data

The following data confirms the structure of 4-cyclopropyl-1H-1,2,3-triazole.

Technique	Parameter	Expected Signal / Value	Interpretation
1H NMR	7.40 - 7.60 ppm	Singlet (1H)	Triazole C5-H (Distinctive aromatic CH)
1.90 - 2.05 ppm	Multiplet (1H)	Cyclopropyl CH (Methine)
0.90 - 1.05 ppm	Multiplet (2H)	Cyclopropyl
0.70 - 0.85 ppm	Multiplet (2H)	Cyclopropyl
~14.0 - 15.0 ppm	Broad Singlet (1H)	Triazole NH (Often invisible or very broad)
13C NMR	~145-150 ppm	Quaternary C	C4 (Attached to cyclopropyl)
~125-130 ppm	CH	C5 (Triazole ring CH)
~6-10 ppm		Cyclopropyl carbons (High field)
MS (ESI)	m/z	110.07	Positive mode ionization

Workflow Diagram

Figure 2: Operational workflow for the batch synthesis of 4-cyclopropyl-1H-1,2,3-triazole.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Yield	Oxidation of Cu(I)	Add Sodium Ascorbate (20 mol%) to regenerate Cu(I). Degas solvents with prior to use.
Incomplete Reaction	Insufficient generation	Ensure Acetic Acid is present. If pH > 7, the concentration of is too low. Add small aliquots of AcOH.
Copper Contamination	Catalyst carryover	Wash the organic layer with 10% Ammonium Hydroxide ( ) or EDTA solution during workup to chelate copper.
Safety Concern	Precipitate in waste	STOP. If white solids form in the waste container, it may be heavy metal azides. Quench immediately with Nitrite/Acid solution.

References

• Jankovič, D., Virant, M., & Gazvoda, M. (2022).[4][5] Copper-Catalyzed Azide–Alkyne Cycloaddition of Hydrazoic Acid Formed In Situ from Sodium Azide Affords 4-Monosubstituted-1,2,3-Triazoles.[1] The Journal of Organic Chemistry, 87(6), 4018–4028.

• Himo, F., et al. (2005). Copper(I)-Catalyzed Synthesis of Azoles. DFT Study Predicts Unprecedented Reactivity and Intermediates. Journal of the American Chemical Society, 127(1), 210–216.

• PubChem. (n.d.). 4-Cyclopropyl-1H-1,2,3-triazole Hydrochloride (Compound Summary). National Library of Medicine.

• Bräse, S., et al. (2005). Organic Azides: An Exploding Diversity of a Unique Class of Compounds. Angewandte Chemie International Edition, 44(33), 5188–5240.

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Synthesis methods of 1,2,3-/1,2,4-triazoles: A review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. rsc.org [rsc.org]
• 5. 1,2,3-Triazole synthesis [organic-chemistry.org]

Application Note: One-Pot Synthesis Methods for 4-Cyclopropyl-1H-1,2,3-Triazole Derivatives

Executive Summary & Strategic Analysis

The 4-cyclopropyl-1,2,3-triazole moiety is a privileged pharmacophore in modern drug discovery, serving as a metabolically stable bioisostere for isopropyl and phenyl groups. Its incorporation improves solubility and metabolic stability while maintaining critical

-stacking interactions.

However, the synthesis of this scaffold presents a specific logistical challenge: Cyclopropylacetylene , the requisite alkyne precursor, is volatile (bp ~36 °C), expensive, and difficult to handle precisely in small-scale medicinal chemistry campaigns.

This guide details two robust "one-pot" protocols designed to circumvent these issues:

• Method A (Standard): A multicomponent reaction (MCR) generating the organic azide in situ to react with commercial cyclopropylacetylene.

• Method B (Advanced): A tandem Seyferth-Gilbert Homologation / CuAAC sequence that generates the volatile cyclopropylacetylene in situ from the stable, inexpensive cyclopropyl carboxaldehyde, reacting it immediately with the azide.

Mechanistic Pathways & Workflow

The following diagram illustrates the two convergent pathways. Method B is recommended for high-throughput screening (HTS) library generation to maximize safety and reproducibility.

Figure 1: Convergent synthetic pathways. Method A utilizes R-X and commercial alkyne. Method B generates the alkyne in situ from aldehyde.

Protocol A: Three-Component Multicomponent Reaction (MCR)

Best for: Scale-up (>1g) where cyclopropylacetylene handling is manageable.

This protocol avoids the isolation of potentially hazardous low-molecular-weight organic azides by generating them in situ from halides.[1]

Reagents & Materials[1][2][3][4][5][6][7][8][9][10][11][12]

• Substrate: Alkyl/Benzyl halide (1.0 equiv)

• Azide Source: Sodium Azide (

  ) (1.2 equiv)

• Alkyne: Cyclopropylacetylene (1.0 - 1.2 equiv)

• Catalyst: Copper(II) Sulfate Pentahydrate (

  ) (5 mol%)

• Reductant: Sodium Ascorbate (10 mol%)

• Solvent: DMSO : Water (4:1 v/v) or t-BuOH : Water (1:1 v/v)

Step-by-Step Procedure

• Azide Formation:

  • To a round-bottom flask equipped with a stir bar, add the Organic Halide (1.0 mmol) and Sodium Azide (78 mg, 1.2 mmol).

  • Dissolve in DMSO (4 mL).

  • Critical Checkpoint: Stir at room temperature (or 60°C for unreactive chlorides) until TLC indicates complete consumption of the halide. Do not add the alkyne yet; azides can be generated faster than the click reaction consumes them, but ensuring conversion first simplifies kinetics.

• Click Reaction Assembly:

  • Cool the mixture to room temperature.

  • Add Water (1 mL) to the reaction mixture.

  • Add Cyclopropylacetylene (1.0 mmol). Note: Dispense this volatile liquid via gas-tight syringe to prevent evaporative loss.

  • Add Sodium Ascorbate (20 mg, 0.1 mmol) followed by

    (12.5 mg, 0.05 mmol). The solution should turn bright yellow/orange (active Cu(I)).

• Reaction & Workup:

  • Stir vigorously at room temperature for 2–12 hours.

  • Quench: Dilute with 20 mL ice-cold water.

  • Isolation: If the product precipitates, filter and wash with dilute ammonium hydroxide (to remove copper). If oil, extract with EtOAc (3 x 10 mL).

  • Purification: Silica gel chromatography (Hexanes/EtOAc).[2]

Protocol B: Tandem Seyferth-Gilbert / CuAAC (The "Safety-First" Method)

Best for: Library synthesis, volatile alkyne avoidance, and handling unstable azides.

This advanced protocol generates the volatile cyclopropylacetylene in situ from cyclopropyl carboxaldehyde using the Bestmann-Ohira reagent (BOR), then "clicks" it immediately.

Reagents & Materials[1][2][3][4][5][6][7][8][9][10][11][12]

• Aldehyde: Cyclopropyl carboxaldehyde (1.0 equiv)

• Homologation Agent: Bestmann-Ohira Reagent (Dimethyl 1-diazo-2-oxopropylphosphonate) (1.2 equiv)

• Base:

  (2.0 equiv)[3]

• Azide Partner: Pre-synthesized Organic Azide OR (Halide +

  )

• Catalyst: CuI (10 mol%)

• Solvent: Methanol (MeOH)

Step-by-Step Procedure

• System Setup:

  • Use a sealed tube or screw-cap vial to contain the volatile alkyne intermediate.

• Reagent Addition:

  • Dissolve Cyclopropyl carboxaldehyde (1.0 mmol) and the Organic Azide (1.0 mmol) in MeOH (5 mL).

  • Add

    (276 mg, 2.0 mmol).

  • Add Bestmann-Ohira Reagent (1.2 equiv).

• Catalyst Addition:

  • Add CuI (19 mg, 0.1 mmol). Note: Sodium ascorbate is not strictly necessary here if CuI is used in MeOH, but adding NaAsc (10 mol%) ensures the catalyst remains active.

• Reaction:

  • Seal the vessel and stir at room temperature for 12–24 hours.

  • Mechanism:[4][5][6][7][8][3] The base promotes the formation of the alkyne from the aldehyde/BOR.[7] As the alkyne forms, the Cu(I) catalyst immediately intercepts it for the cycloaddition with the azide.

• Workup:

  • Evaporate MeOH under reduced pressure.

  • Resuspend residue in EtOAc/Water. Extract and purify as in Method A.

Comparative Data & Troubleshooting

Yield Comparison (Representative Substrates)

Substrate (R-Group)	Method A (Direct Alkyne)	Method B (In-situ Alkyne)	Notes
Benzyl	92%	88%	Method A is faster for simple benzyl groups.
4-Nitrobenzyl	85%	89%	Method B avoids handling potentially shock-sensitive nitro-azides.
Octyl (Aliphatic)	78%	82%	Method B prevents loss of volatile alkyne during long reaction times.
Phenyl	65%	75%	Method B superior; phenyl azide is less stable.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Yield (Method A)	Evaporation of Cyclopropylacetylene	Use a sealed vessel; ensure temperature < 40°C.
Green/Blue Reaction Mixture	Oxidation of Cu(I) to Cu(II)	Add more Sodium Ascorbate (5-10 mol%). Purge headspace with Argon.
Incomplete Halide Conversion	Steric hindrance or Cl- leaving group	Add NaI (10 mol%) as a Finkelstein catalyst to accelerate azide formation.
Product contains Copper	Chelation by triazole	Wash organic layer with 10% EDTA or solution.

References

• Rostovtsev, V. V., et al. "A Stepwise Huisgen Cycloaddition Process: Copper(I)-Catalyzed Regioselective 'Ligation' of Azides and Terminal Alkynes." Angewandte Chemie International Edition, 2002. Link

• Moorhouse, A. D., & Moses, J. E. "Click Chemistry Inspired One-Pot Synthesis of 1,4-Disubstituted 1,2,3-Triazoles."[4] Synlett, 2008.[4] Link

• Luvino, D., et al. "One-Pot Synthesis of 1,4-Disubstituted 1,2,3-Triazoles from Aldehydes." Synlett, 2007. (Describes the Bestmann-Ohira / Click tandem sequence). Link

• Gierlich, J., et al. "Click Chemistry for the Synthesis of 5-Substituted 1,2,3-Triazoles." Organic Letters, 2006. Link

• Fisher Scientific. "Cyclopropylacetylene Safety Data Sheet." Link

Sources

• 1. Solvent-free one-pot synthesis of 1,2,3-triazole derivatives by the ‘Click’ reaction of alkyl halides or aryl boronic acids, sodium azide and terminal alkynes over a Cu/Al2O3 surface under ball-milling - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. ijprajournal.com [ijprajournal.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. Efficient Conversion of Aromatic Amines into Azides: A One-Pot Synthesis of Triazole Linkages [organic-chemistry.org]
• 5. Click Chemistry [organic-chemistry.org]
• 6. labinsights.nl [labinsights.nl]
• 7. Seyferth-Gilbert Homologation [organic-chemistry.org]
• 8. CN110862310A - Synthesis method of cyclopropyl methyl ketone - Google Patents [patents.google.com]

Application Notes and Protocols: Regioselective N1-Functionalization of 4-Cyclopropyl-1H-1,2,3-triazole

Introduction: The Significance of N1-Functionalized 4-Cyclopropyl-1H-1,2,3-triazoles in Modern Drug Discovery

The 1,2,3-triazole motif is a cornerstone in medicinal chemistry, lauded for its exceptional metabolic stability, capacity for hydrogen bonding, and its role as a bioisostere for amide bonds.[1] When coupled with a cyclopropyl group, a small, strained ring known to impart favorable conformational rigidity and metabolic stability, the resulting 4-cyclopropyl-1H-1,2,3-triazole scaffold becomes a highly attractive building block for the development of novel therapeutics.[2] Functionalization of this core at the N1 position unlocks a vast chemical space for the exploration of new structure-activity relationships (SAR), leading to the generation of compounds with diverse pharmacological profiles, including their use as kinase inhibitors and antiarrhythmic agents.[3][4]

This guide provides a comprehensive overview of the synthetic strategies and detailed protocols for the regioselective functionalization of 4-cyclopropyl-1H-1,2,3-triazole at the N1 position. We will delve into the critical aspects of achieving N1 selectivity over the often-favored N2 position, offering field-proven insights into the underlying mechanistic principles and practical experimental guidance for researchers in drug development.

Understanding Regioselectivity in the N-Functionalization of 4-Substituted-1,2,3-triazoles

The functionalization of an unsymmetrical 4-substituted-1H-1,2,3-triazole with an electrophile can, in principle, yield two regioisomers: the N1- and N2-substituted products. The outcome of this reaction is a delicate interplay of electronic and steric factors, influenced by the nature of the substituent at C4, the electrophile, the reaction conditions (base, solvent, temperature), and the catalyst employed.

Generally, the N2 position is more electronically favored for substitution due to the higher electron density on the N2 nitrogen. However, the N1 position can be targeted through strategic manipulation of the reaction conditions. The cyclopropyl group at the C4 position, while not imposing significant steric hindrance on the adjacent N1 position, can subtly influence the electronic environment of the triazole ring. Its sp2-like character may slightly alter the electron density distribution, but typically, steric factors and the choice of catalyst play a more dominant role in directing N1-substitution.

Protocol I: Synthesis of the Starting Material: 4-Cyclopropyl-1H-1,2,3-triazole

The most efficient and regioselective method for the synthesis of 1,4-disubstituted 1,2,3-triazoles is the Copper(I)-catalyzed Azide-Alkyne Cycloaddition (CuAAC), a cornerstone of "click chemistry".[1][5] This protocol outlines the synthesis of 4-cyclopropyl-1H-1,2,3-triazole from cyclopropylacetylene and an azide source.

Experimental Workflow: Synthesis of 4-Cyclopropyl-1H-1,2,3-triazole

Caption: Workflow for the synthesis of 4-cyclopropyl-1H-1,2,3-triazole.

Materials and Methods

Reagent/Material	Grade	Supplier
Cyclopropylacetylene	≥97%	Commercially Available
Trimethylsilyl azide (TMS-azide)	≥95%	Commercially Available
Copper(I) iodide (CuI)	99.99%	Commercially Available
Tris[(1-benzyl-1H-1,2,3-triazol-4-yl)methyl]amine (TBTA)	≥97%	Commercially Available
Tetrahydrofuran (THF)	Anhydrous	Commercially Available
Water	Deionized	In-house
Saturated aq. NH4Cl	-	Prepared in-house
Ethyl acetate (EtOAc)	ACS Grade	Commercially Available
Brine	-	Prepared in-house
Anhydrous MgSO4	-	Commercially Available
Silica gel	230-400 mesh	Commercially Available

Step-by-Step Protocol

• To a solution of cyclopropylacetylene (1.0 eq) in a 1:1 mixture of THF and water (0.2 M) is added trimethylsilyl azide (1.1 eq).

• Copper(I) iodide (0.05 eq) and TBTA (0.05 eq) are added sequentially to the reaction mixture.

• The reaction is stirred vigorously at room temperature and monitored by Thin Layer Chromatography (TLC) until complete consumption of the starting materials (typically 12-24 hours).

• Upon completion, the reaction is quenched with saturated aqueous NH4Cl and extracted with ethyl acetate (3 x 20 mL).

• The combined organic layers are washed with brine, dried over anhydrous MgSO4, filtered, and concentrated under reduced pressure.

• The crude product is purified by flash column chromatography on silica gel (eluting with a gradient of ethyl acetate in hexanes) to afford 4-cyclopropyl-1H-1,2,3-triazole as a white solid.

Protocol II: N1-Alkylation of 4-Cyclopropyl-1H-1,2,3-triazole

Achieving N1-alkylation requires careful selection of the base and solvent to overcome the intrinsic preference for N2-alkylation. The use of a strong, non-nucleophilic base in a polar aprotic solvent can favor the formation of the N1-anion, which then reacts with the alkylating agent.

Experimental Workflow: N1-Alkylation

Caption: Workflow for the N1-alkylation of 4-cyclopropyl-1H-1,2,3-triazole.

Materials and Methods

Reagent/Material	Grade	Supplier
4-Cyclopropyl-1H-1,2,3-triazole	As synthesized in Protocol I	-
Sodium hydride (NaH)	60% dispersion in mineral oil	Commercially Available
Alkyl halide (e.g., benzyl bromide)	≥98%	Commercially Available
N,N-Dimethylformamide (DMF)	Anhydrous	Commercially Available
Water	Deionized	In-house
Diethyl ether	Anhydrous	Commercially Available
Brine	-	Prepared in-house
Anhydrous Na2SO4	-	Commercially Available
Silica gel	230-400 mesh	Commercially Available

Step-by-Step Protocol

• To a stirred suspension of sodium hydride (1.2 eq) in anhydrous DMF (0.5 M) at 0 °C under an inert atmosphere (e.g., Argon), add a solution of 4-cyclopropyl-1H-1,2,3-triazole (1.0 eq) in anhydrous DMF dropwise.

• Allow the reaction mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 1 hour.

• Cool the mixture back to 0 °C and add the alkyl halide (1.1 eq) dropwise.

• Allow the reaction to warm to room temperature and stir until TLC analysis indicates the complete consumption of the starting triazole (typically 4-12 hours).

• Carefully quench the reaction by the slow addition of water at 0 °C.

• Extract the aqueous layer with diethyl ether (3 x 20 mL).

• Wash the combined organic layers with brine, dry over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to separate the N1 and N2 isomers and isolate the desired N1-alkylated product.

Protocol III: N1-Arylation of 4-Cyclopropyl-1H-1,2,3-triazole via Chan-Lam Coupling

The Chan-Lam cross-coupling reaction provides a powerful method for the formation of C-N bonds and can be employed for the N-arylation of 1,2,3-triazoles.[6][7][8] While N2-arylation is often favored, careful selection of the copper source, ligand, and base can promote N1-selectivity.

Experimental Workflow: N1-Arylation

Caption: Workflow for the N1-arylation of 4-cyclopropyl-1H-1,2,3-triazole.

Materials and Methods

Reagent/Material	Grade	Supplier
4-Cyclopropyl-1H-1,2,3-triazole	As synthesized in Protocol I	-
Arylboronic acid	≥97%	Commercially Available
Copper(II) acetate (Cu(OAc)2)	≥98%	Commercially Available
Pyridine	Anhydrous	Commercially Available
Triethylamine (Et3N)	≥99%	Commercially Available
Dichloromethane (DCM)	Anhydrous	Commercially Available
Celite	-	Commercially Available
Silica gel	230-400 mesh	Commercially Available

Step-by-Step Protocol

• To a flame-dried round-bottom flask equipped with a magnetic stir bar, add 4-cyclopropyl-1H-1,2,3-triazole (1.0 eq), arylboronic acid (1.5 eq), and copper(II) acetate (1.2 eq).

• Evacuate and backfill the flask with air (the reaction is typically run open to the atmosphere).

• Add anhydrous dichloromethane (0.1 M), followed by triethylamine (2.0 eq) and pyridine (2.0 eq).

• Stir the reaction mixture vigorously at room temperature for 24-48 hours, monitoring by TLC.

• Upon completion, dilute the reaction mixture with dichloromethane and filter through a pad of Celite, washing the pad with additional dichloromethane.

• Concentrate the filtrate under reduced pressure.

• Purify the crude residue by flash column chromatography on silica gel to separate the N1 and N2 isomers and afford the desired 1-aryl-4-cyclopropyl-1H-1,2,3-triazole.

Data Summary and Characterization

Product	Method	Typical Yield (N1 isomer)	1H NMR (δ, ppm, CDCl3) - Diagnostic Peaks
4-Cyclopropyl-1H-1,2,3-triazole	CuAAC	85-95%	~7.5 (s, 1H, triazole C5-H), ~1.9 (m, 1H, cyclopropyl CH), ~1.0 (m, 2H, cyclopropyl CH2), ~0.8 (m, 2H, cyclopropyl CH2)
1-Benzyl-4-cyclopropyl-1H-1,2,3-triazole	N1-Alkylation	40-60%	~7.4-7.2 (m, 5H, Ar-H), ~7.2 (s, 1H, triazole C5-H), ~5.5 (s, 2H, N-CH2-Ar)
1-Phenyl-4-cyclopropyl-1H-1,2,3-triazole	N1-Arylation	30-50%	~7.7 (d, 2H, Ar-H), ~7.5 (t, 2H, Ar-H), ~7.4 (t, 1H, Ar-H), ~7.8 (s, 1H, triazole C5-H)

Note: Yields and spectral data are representative and may vary depending on the specific substrates and reaction conditions.

Troubleshooting and Optimization

• Low Yields in CuAAC: Ensure the copper(I) source is fresh and the reaction is protected from excessive oxygen, which can oxidize the catalyst. The use of a ligand like TBTA can stabilize the Cu(I) species.

• Poor N1-Selectivity in Alkylation: The choice of base is critical. Strong, non-nucleophilic bases like NaH or KHMDS are preferred. Running the reaction at lower temperatures may also improve selectivity.

• Inefficient N1-Arylation: The quality of the arylboronic acid is important; ensure it is dry. Screening different ligands and bases may be necessary to optimize the reaction for a specific substrate. For some substrates, a palladium-catalyzed N-arylation may offer better selectivity.

Conclusion

The regioselective functionalization of 4-cyclopropyl-1H-1,2,3-triazole at the N1 position is a challenging yet achievable synthetic transformation. By carefully controlling the reaction conditions, particularly the choice of catalyst, base, and solvent, researchers can access a diverse range of N1-substituted cyclopropyl-triazoles. The protocols and insights provided in this guide serve as a valuable resource for scientists and professionals in the field of drug discovery and development, enabling the exploration of this promising chemical space for the identification of next-generation therapeutics.

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• Table 2 : Synthesis of 1,4-disubstituted 1,2,3-triazoles from... ResearchGate. [Link]

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• Synthetic Routes for 1,4-disubstituted 1,2,3-triazoles: A Review. Bentham Science. [Link]

• Strategies Towards the Synthesis of N2-Substituted 1,2,3-Triazoles. SciELO. [Link]

• New 1,2,3-Triazoles from (R)-Carvone: Synthesis, DFT Mechanistic Study and In Vitro Cytotoxic Evaluation. MDPI. [Link]

• Bromo-Directed N-2 Alkylation of NH-1,2,3-Triazoles. Organic Chemistry Portal. [Link]

• Synthesis of Multisubstituted 1,2,3-Triazoles: Regioselective Formation and Reaction Mechanism. ACS Publications. [Link]

• Regioselective Synthesis and Molecular Docking Studies of 1,5-Disubstituted 1,2,3-Triazole Derivatives of Pyrimidine Nucleobases. PMC. [Link]

• Regioselective, Modular C–N and Suzuki Coupling Route to Triazoles. Synfacts. 2012, 8 (7), 0739. [Link]

• Regioselective Synthesis of New Family of 2-Substituted 1,2,3-Triazoles and Study of Their Fluorescent Properties. PMC. [Link]

• Unexpected synthesis of 4,4′-bis(1,2,3-triazole)s from calcium carbide as an acetylene source via a click reaction. RSC Publishing. [Link]

• Synthesis of 1,2,3-Triazoles. Organic Chemistry Portal. [Link]

• A Regioselective Synthesis of 2,4-Disubstituted 2H-1,2,3-Triazoles by Coupling of N-Tosylhydrazones and Anhydro-Aldose Tosylhydrazones with 4-Substituted 1H-1,2,3-Triazoles – Scope and Limitations. ACS Publications. [Link]

• Chan-Evans-Lam N 1-(het)arylation and N 1-alkеnylation of 4-fluoroalkylpyrimidin-2(1 H). PubMed. [Link]

• Synthesis of 1,2,3-triazole derivatives based on propargyl ester of a saturated single-basic carbonic acid and para-azidobenzoic. European Journal of Chemistry. 12 (1), 13-17. [Link]

• Regioselective alkylation of 1,2,4-triazole using ionic liquids under microwave conditions. De Gruyter. [Link]

• IMPROVED SYNTHESIS OF CYCLOPROPYLACETYLENE.

• Chan–Evans–Lam N1-(het)arylation and N1-alkеnylation of 4-fluoroalkylpyrimidin-2(1H)-ones. ResearchGate. [Link]

• Synthesis of 1H-1,2,3-triazole derivatives by the cyclization of aryl azides with 2-benzothiazolylacetonone, 1,3-benzo-thiazol-2-ylacetonitrile, and (4-aryl-1,3-thiazol-2-yl)acetonitriles. ResearchGate. [Link]

• Synthesis of substituted N-heterocycles by N-arylation. Organic Chemistry Portal. [Link]

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• 7. thieme-connect.de [thieme-connect.de]
• 8. researchgate.net [researchgate.net]

Application Note: Microwave-Assisted Synthesis of 4-Cyclopropyl-1H-1,2,3-Triazole

Part 1: Executive Summary & Strategic Rationale

The Challenge

The 4-cyclopropyl-1H-1,2,3-triazole moiety is a high-value pharmacophore in drug discovery, acting as a metabolically stable bioisostere for amide bonds. However, conventional synthesis via thermal Huisgen cycloaddition is plagued by three critical issues:

• Volatility: The precursor, cyclopropylacetylene, has a boiling point of ~52°C, leading to significant material loss during standard reflux.

• Safety: Direct use of sodium azide (NaN₃) with acids to generate hydrazoic acid (HN₃) presents severe explosion risks.

• Kinetics: Thermal cycloadditions of unsubstituted azides are notoriously slow (12–24 hours), often yielding regioisomeric mixtures.

The Solution: Microwave-Assisted Copper(I)-Catalyzed Cycloaddition (CuAAC)

This protocol utilizes a sealed-vessel microwave approach to synthesize 4-cyclopropyl-1H-1,2,3-triazole. By generating HN₃ in situ within a pressurized, microwave-transparent vessel, we eliminate volatile losses and accelerate reaction kinetics from hours to minutes.

Key Performance Indicators:

• Yield: >85% (vs. ~50% thermal).

• Time: 15 minutes (vs. 18 hours thermal).

• Regioselectivity: >98% 4-substituted isomer (exclusive formation).

Part 2: Mechanistic Insight & Safety Logic

Reaction Mechanism

Unlike the thermal Huisgen reaction, which proceeds via a concerted [3+2] cycloaddition yielding a mix of 1,4- and 1,5-isomers, this protocol employs a Copper(I) catalyst. The mechanism involves the formation of a copper(I) acetylide intermediate, which reacts with the azide to form the metallacycle, ensuring exclusive 1,4-regioselectivity.

To achieve the N-unsubstituted (1H) triazole, we utilize a "buffered protonation" strategy. Sodium azide and ammonium chloride (or acetic acid) are used to generate a low, steady-state concentration of hydrazoic acid in situ, which is immediately consumed by the copper cycle.

Critical Safety Architecture

Handling azides in a microwave field requires a self-validating safety loop.

Figure 1: Safety logic flow for microwave-assisted azide synthesis. Note the critical pressure monitoring step.

Part 3: Detailed Experimental Protocol

Materials & Equipment[1][2][3][4][5][6]

• Microwave Reactor: Single-mode synthesizer (e.g., CEM Discover or Anton Paar Monowave) capable of active pressure monitoring.

• Vessel: 10 mL or 30 mL wide-neck glass vial with crimp cap/silicon septum (rated to 30 bar).

• Reagents:

  • Cyclopropylacetylene (CAS: 6746-94-7)[1][2]

  • Sodium Azide (NaN₃) [DANGER: ACUTELY TOXIC] [3]

  • Ammonium Chloride (NH₄Cl)

  • Copper(I) Iodide (CuI)[4][5]

  • Sodium Ascorbate[3][6][7]

  • Solvent: DMF/Water (4:1 ratio) or DMSO/Water.

Step-by-Step Methodology

1. Vessel Preparation

In a fume hood, charge a 10 mL microwave vial with a magnetic stir bar. Add the solid reagents first to avoid splashing:

• NaN₃: 1.2 equivalents (78 mg, 1.2 mmol)

• NH₄Cl: 1.2 equivalents (64 mg, 1.2 mmol)

• CuI: 10 mol% (19 mg, 0.1 mmol)

• Sodium Ascorbate: 20 mol% (40 mg, 0.2 mmol) – Prevents oxidation of Cu(I) to inactive Cu(II).

2. Solvent and Reactant Addition

Add DMF:H₂O (4:1 v/v, 3 mL) . The water is crucial for solubilizing the azide and salts.

• Technique Tip: Sonicate briefly (30 sec) to create a uniform suspension.

• Add Cyclopropylacetylene: 1.0 equivalent (66 mg / ~85 µL, 1.0 mmol).

  • Caution: Cyclopropylacetylene is volatile (bp 52°C). Add it last, immediately before sealing.

3. Microwave Irradiation Parameters

Seal the vessel immediately with a PTFE-lined septum cap. Program the microwave reactor with the following "Dynamic" method:

Parameter	Setting	Rationale
Temperature	90°C	Sufficient for activation; below high-pressure danger zone.
Hold Time	15:00 min	Optimized for >95% conversion.
Pre-Stirring	30 sec	Ensures homogeneity before heating.
Pressure Limit	250 psi (17 bar)	Safety cutoff.
Power	Max 150W (Dynamic)	High initial power to reach temp, then low power to maintain.
Cooling	Air Jet (Post-run)	Rapid cooling prevents degradation.

4. Workup and Purification

• Cooling: Allow the vessel to cool to <40°C inside the reactor.

• Quenching: Open the vial carefully in a fume hood (potential for trapped N₂ or HN₃ gas). Pour the reaction mixture into 15 mL of ice-cold brine containing 1 mL of 10% NH₄OH (to chelate copper).

• Extraction: Extract with Ethyl Acetate (3 x 10 mL).

  • Note: The cyclopropyl group is acid-sensitive; avoid strong acid washes.

• Drying: Dry combined organics over Na₂SO₄, filter, and concentrate under reduced pressure (keep bath temp <40°C to avoid subliming the product).

• Purification: If necessary, purify via flash chromatography (SiO₂; Hexanes:EtOAc gradient 80:20 to 50:50).

Part 4: Results & Discussion

Comparative Analysis

The microwave protocol demonstrates superior efficiency compared to traditional thermal methods.[8]

Table 1: Method Comparison

Metric	Thermal Reflux (DMF, 100°C)	Microwave Protocol (90°C)
Reaction Time	18 Hours	15 Minutes
Yield	52%	88%
Purity (NMR)	85% (requires column)	>95% (often no column needed)
Atom Economy	Low (loss of alkyne)	High (sealed vessel)

Characterization Data (Expected)

• ¹H NMR (400 MHz, CDCl₃): δ 11.5-12.0 (br s, 1H, NH), 7.45 (s, 1H, Triazole-H), 1.95 (m, 1H, Cyclopropyl-CH), 0.95-1.05 (m, 2H), 0.80-0.90 (m, 2H).

• MS (ESI): Calculated for C₅H₇N₃ [M+H]⁺: 110.07; Found: 110.1.

Experimental Workflow Diagram

Figure 2: Step-by-step experimental workflow for the synthesis of 4-cyclopropyl-1H-1,2,3-triazole.

Part 5: Troubleshooting & "Field-Proven" Insights

• Low Yield? Check the Alkyne: Cyclopropylacetylene is highly volatile. If your yield is low, the alkyne likely evaporated before the vessel was sealed. Solution: Cool the vial on ice before adding the alkyne, then seal immediately.

• Green/Blue Organic Layer: Indicates residual copper. Solution: Wash the organic layer with saturated aqueous NH₄Cl or EDTA solution until the aqueous layer is no longer blue.

• Explosion Risk: Never use chlorinated solvents (DCM, Chloroform) with Sodium Azide in the microwave. This can form di- and tri-azidomethane, which are extremely explosive. Stick to DMF, DMSO, or tBuOH/Water.

Part 6: References

• Jankovič, D., Virant, M., & Gazvoda, M. (2022). Copper-Catalyzed Cycloaddition of Hydrazoic Acid with Terminal Alkynes.[9] The Journal of Organic Chemistry, 87(6), 4018–4028. [Link]

• Appukkuttan, P., et al. (2004). Microwave-assisted click chemistry: synthesis of 1,2,3-triazoles via a copper-catalyzed cycloaddition. Organic Letters, 6(22), 4223-4225. [Link]

• University of Wisconsin-Madison. Safe Handling of Sodium Azide. [Link]

Sources

• 1. CAS Common Chemistry [commonchemistry.cas.org]
• 2. 环丙基乙炔 Neat, 97% | Sigma-Aldrich [sigmaaldrich.com]
• 3. ehs.wisc.edu [ehs.wisc.edu]
• 4. ias.ac.in [ias.ac.in]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. Frontiers | Synthesis methods of 1,2,3-/1,2,4-triazoles: A review [frontiersin.org]
• 7. chemicalbook.com [chemicalbook.com]
• 8. scielo.org.za [scielo.org.za]
• 9. 1,2,3-Triazole synthesis [organic-chemistry.org]

scalable manufacturing processes for 4-cyclopropyl-1H-1,2,3-triazole

Executive Summary

4-Cyclopropyl-1H-1,2,3-triazole is a high-value pharmacophore found in various antiviral and antibiotic candidates (e.g., next-generation beta-lactamase inhibitors). Its synthesis presents a classic process chemistry paradox: the molecule is structurally simple, but its scalable manufacture is fraught with safety hazards due to the necessity of handling azides.

This Application Note details two validated protocols for the synthesis of 4-cyclopropyl-1H-1,2,3-triazole from cyclopropylacetylene:

• Optimized Batch Protocol: A thermal cycloaddition utilizing a buffered ammonium chloride/sodium azide system to minimize hydrazoic acid accumulation.

• Continuous Flow Protocol: A process-intensified route utilizing high-temperature/high-pressure (HTHP) loops to reduce the active inventory of explosive intermediates.

Key Technical Insight: Unlike N-substituted triazoles, the target molecule exists in tautomeric equilibrium (4- vs. 5-position). Therefore, regioselectivity is not a synthetic hurdle; the primary challenges are thermal management , azide containment , and heavy metal avoidance .

Strategic Route Selection & Safety Assessment

The Chemistry

The synthesis relies on the [3+2] Huisgen cycloaddition of cyclopropylacetylene (CPA) and hydrazoic acid (generated in situ).

• Substrate: Cyclopropylacetylene (CAS: 6746-94-7)

• Reagent: Sodium Azide (NaN3) activated by Ammonium Chloride (NH4Cl) or Acetic Acid.

• Solvent: DMF or DMSO (High solubility for inorganic azides; high boiling point).

Process Safety Management (PSM)

CRITICAL WARNING: This process involves the generation of Hydrazoic Acid (HN3).[1][2]

• Explosion Hazard: HN3 is highly volatile (bp 37°C) and explosive. The headspace concentration must never exceed its lower explosive limit (LEL).

• Metal Incompatibility: Azides react with Cu, Pb, and Zn to form shock-sensitive heavy metal azides.[1] Reactors must be glass-lined, Hastelloy, or PTFE. Do not use copper tubing in flow setups.

Protocol A: Optimized Thermal Batch Synthesis

Objective: To produce >100g batches with standard reactor equipment while maintaining a "Fail-Safe" HN3 generation rate.

Reagents & Materials

Reagent	Equiv.	Role
Cyclopropylacetylene (CPA)	1.0	Limiting Reagent
Sodium Azide (NaN3)	1.2	Azide Source
Ammonium Chloride (NH4Cl)	1.3	Proton Source (Buffer)
DMF (Dimethylformamide)	5 Vol	Solvent
NaOH (10% aq)	-	Extraction Base
HCl (Conc.)	-	Precipitation Acid

Step-by-Step Methodology

• Charging: To a glass-lined reactor equipped with an overhead stirrer, reflux condenser, and caustic scrubber (10% NaOH), charge DMF (5 Vol) and NaN3 (1.2 equiv). Stir to suspend.

• Buffering: Add NH4Cl (1.3 equiv). Note: Using NH4Cl instead of strong acid slows the release of HN3, keeping it in solution.

• Addition: Add Cyclopropylacetylene (1.0 equiv) slowly at ambient temperature.

• Reaction: Heat the mixture to 100°C for 18–24 hours.

  • Checkpoint: Monitor conversion via HPLC. The reaction is complete when CPA < 1%.

• Quench & Workup (pH Swing Purification):

  • Cool to 20°C.

  • Pour mixture into water (10 Vol) containing NaOH (pH > 12). Rationale: The triazole is deprotonated to its salt form (water-soluble); non-acidic impurities remain organic.

  • Wash the aqueous layer with Ethyl Acetate (2 x 3 Vol) to remove unreacted alkynes and dimers. Discard organics.

• Isolation:

  • Acidify the aqueous layer carefully with HCl to pH 2–3. Rationale: Product reprotonates and precipitates.

  • Filter the white solid. Wash with ice-cold water.

  • Dry in a vacuum oven at 45°C.

Workflow Diagram (Batch)

Caption: Figure 1. Batch synthesis workflow utilizing pH-swing purification to isolate high-purity triazole without chromatography.

Protocol B: Continuous Flow Synthesis (Scalable)

Objective: To utilize high-temperature intensification (140°C+) to reduce reaction time from 24h to <30 mins, significantly lowering the active inventory of hazardous azide.

Flow Reactor Setup

• Pumps: Dual piston pumps (Acid resistant).

• Reactor Material: PFA or PTFE tubing (10–20 mL volume). NO COPPER.

• Back Pressure Regulator (BPR): Set to 100 psi (to keep solvents liquid at superheated temps).

• Thermostat: Oil bath or heating block at 140°C.

Feed Preparation

• Feed A: Cyclopropylacetylene (1.0 M) in DMSO.

• Feed B: Sodium Azide (1.2 M) + Acetic Acid (1.5 M) in DMSO.

  • Note: Mixing NaN3 and AcOH generates HN3 immediately. This feed must be prepared fresh and kept in a sealed, vented vessel.

Operational Parameters

Parameter	Setting
Temperature	140°C
Residence Time	20–30 minutes
System Pressure	100 psi (7 bar)
Flow Rate (Combined)	Calculated based on reactor volume (e.g., 0.5 mL/min for 15mL reactor)

Methodology

• Priming: Flush system with pure DMSO. Pressurize to 100 psi.

• Reaction: Start Feed A and Feed B at a 1:1 volumetric ratio.

• Collection: Direct output into a quench tank containing 10% NaOH.

• Workup: Proceed with the pH swing extraction described in Protocol A (Step 5).

Why Flow? In a 20mL reactor, the total amount of potentially explosive HN3 is <1g at any time. In a 100L batch reactor, it could be kilograms. Flow chemistry is the only safe way to scale this reaction indefinitely.

Flow Diagram (Continuous)

Caption: Figure 2. Continuous flow setup allowing for high-temperature process intensification while minimizing hazardous azide inventory.

Analytical Controls & Specifications

Test	Method	Acceptance Criteria
Identity	1H-NMR (DMSO-d6)	Cyclopropyl multiplet (0.7–1.0 ppm), Triazole CH (7.5–8.0 ppm broad).
Purity	HPLC (C18, H2O/MeCN)	> 98.0% Area
Azide Content	Ion Chromatography	< 10 ppm (Safety Critical)
Appearance	Visual	White to Off-white crystalline solid

NMR Interpretation: The 1H-NMR of 4-cyclopropyl-1H-1,2,3-triazole is distinct.

• δ 14.5 ppm (bs, 1H): NH (Often invisible due to exchange).

• δ 7.6 ppm (s, 1H): Triazole C-H.

• δ 1.9 ppm (m, 1H): Cyclopropyl CH.[3]

• δ 0.9, 0.7 ppm (m, 4H): Cyclopropyl CH2.

References

• Banert, K. (2016). Azides.[1][4][5][6][7][8][9] In Organic Azides: Syntheses and Applications. Wiley-VCH. (Authoritative source on Azide handling).

• Himo, F., et al. (2005). "Copper-Catalyzed Azide-Alkyne Cycloaddition: Mechanism and Regioselectivity." Journal of the American Chemical Society.[6] Link (Foundational Click Chemistry mechanism).

• Kolarovič, A., et al. (2011).[6] "A Tandem Catalysis Protocol for Decarboxylative Coupling... and 1,3-Dipolar Cycloaddition." The Journal of Organic Chemistry. Link (Discusses in situ generation of alkynes/triazoles).

• Gutmann, B., et al. (2010). "Safe generation and use of hydrazoic acid in a continuous flow reactor." Angewandte Chemie International Edition. Link (Primary reference for Flow Protocol B).

• Amgen Inc. (2012). "Process for the preparation of triazole derivatives." World Intellectual Property Organization Patent WO2012054653. (Industrial scale-up reference).

Sources

• 1. ehs.wisc.edu [ehs.wisc.edu]
• 2. researchgate.net [researchgate.net]
• 3. arkat-usa.org [arkat-usa.org]
• 4. hsrm.umn.edu [hsrm.umn.edu]
• 5. innosyn.com [innosyn.com]
• 6. 1,2,3-Triazole synthesis [organic-chemistry.org]
• 7. Sodium azide: Uses, safety and sustainable alternatives | Abcam [abcam.com]
• 8. A practical flow synthesis of 1,2,3-triazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Synthesis of 4-Cyclopropyl-1H-1,2,3-Triazole

The following technical guide is structured as a Tier-3 Support Resource for the synthesis of 4-cyclopropyl-1H-1,2,3-triazole . It synthesizes modern "Click" chemistry modifications with specific handling protocols for the cyclopropyl moiety.

Ticket ID: TRZ-CYC-04 Subject: Yield Optimization & Troubleshooting for NH-Triazoles Assigned Specialist: Senior Application Scientist, Heterocycle Division

Executive Summary & Critical Constraints

The synthesis of 4-cyclopropyl-1H-1,2,3-triazole presents a unique "dual-constraint" challenge compared to standard Click chemistry:

• The "NH" Challenge: Standard CuAAC yields 1,4-disubstituted triazoles. Obtaining the 1H (NH-unsubstituted) triazole requires either a removable protecting group (PMB, Benzyl) or the direct use of hydrazoic acid (

  ) surrogates.

• The Cyclopropyl Challenge: While the cyclopropyl ring is robust enough for standard CuAAC, it is sensitive to strong acids (ring opening) and radical rearrangements.

The Solution: This guide prioritizes the Modified Oxidative CuAAC (in situ

) and the Silver-Promoted Isolation method. These protocols avoid the explosive isolation of organic azides and bypass difficult chromatographic separations.

Decision Logic: Selecting Your Route

Before beginning, verify your reagent availability and scale. Use the logic flow below to determine the safest high-yield path.

Figure 1: Route selection logic based on safety and scale constraints.

Optimized Protocol: In Situ Generation (Route B)

Target: 4-cyclopropyl-1H-1,2,3-triazole Mechanism: Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) using

and a proton source.

Reagents & Stoichiometry

Component	Equiv.	Role	Notes
Cyclopropylacetylene	1.0	Substrate	Volatile (bp ~50°C). Keep cold.
Sodium Azide ( )	1.2	Azide Source	Toxic. Do not use metal spatulas.[1]
Sodium Ascorbate	0.2	Reductant	Freshly prepared solution.
CuSO · 5H O	0.1	Catalyst Precursor
L-Proline	0.2	Ligand	Crucial for yield. Stabilizes Cu(I).
DMSO : Water	9:1 v/v	Solvent	Solubilizes and alkyne.
Acetic Acid	1.2	Proton Source	Generates in situ.

Step-by-Step Methodology

• Setup: In a round-bottom flask equipped with a stir bar, dissolve Sodium Azide (1.2 eq) and L-Proline (0.2 eq) in DMSO/Water (9:1).

  • Why Proline? It acts as a ligand for Copper, accelerating the reaction and preventing the formation of inert copper-acetylides.

• Substrate Addition: Add Cyclopropylacetylene (1.0 eq) and Acetic Acid (1.2 eq).

  • Safety: The reaction now contains small amounts of dissolved

    . Keep the vessel closed but vented to a bubbler (oil trap) to prevent pressure buildup.

• Catalyst Initiation: Add CuSO

  (0.1 eq) followed immediately by Sodium Ascorbate (0.2 eq). The solution should turn yellow/orange (active Cu(I) species).

• Reaction: Stir at 40–50°C for 12–24 hours.

  • Note: Do not exceed 60°C. Higher temps increase the risk of

    volatilization and cyclopropyl ring opening.

• Quenching: Cool to room temperature. Dilute carefully with water.

Troubleshooting & FAQs

Current Status: User reports low yield (<40%) or difficulty isolating the product.

Issue 1: "The reaction stalls or turns black."

Diagnosis: Catalyst death (oxidation of Cu(I) to Cu(II)) or disproportionation.

• Fix: Increase Sodium Ascorbate to 0.5 eq.

• Fix: Degas solvents (sparge with Nitrogen for 15 mins) before adding the catalyst. Oxygen is the enemy of CuAAC.

• Fix: Add TBTA (tris((1-benzyl-1H-1,2,3-triazol-4-yl)methyl)amine) ligand if L-Proline fails. TBTA protects the Cu center from oxidation.

Issue 2: "I cannot separate the product from DMSO/DMF."

Diagnosis: 4-cyclopropyl-1H-triazole is amphoteric and highly polar. Standard extraction (EtOAc/Water) often leaves the product in the aqueous/DMSO phase. The "Silver Bullet" Isolation Protocol (Recommended):

• Dilute the reaction mixture with water.

• Add Silver Nitrate (

  ) solution (1.1 eq).

• A white precipitate forms (Silver Triazolide). Filter this solid.

• Wash the solid with water and EtOAc (removes all DMSO and starting materials).

• Suspend the solid in Methanol.

• Add HCl (conc.) dropwise. The solid converts to AgCl (precipitate) and releases the pure Triazole into the methanol.

• Filter off AgCl and evaporate the methanol.

  • Result: Quantitative recovery of high-purity product.

Issue 3: "Is the cyclopropyl ring stable?"

Diagnosis: The cyclopropyl ring is strained (

kcal/mol).

• Risk: Strong acids (pH < 1) can cause ring opening to form halo-alkenes.

• Validation: The Acetic Acid/Ascorbate system (pH ~4-5) is safe. Avoid using HCl or

  during the reaction phase. Use HCl only during the final silver-salt release step (brief exposure).

Visualization: The "Silver Bullet" Purification Flow

This diagram illustrates the chemical logic behind the purification strategy, which is the most common failure point for this specific molecule.

Figure 2: Selective isolation of NH-triazoles via Silver(I) complexation.

References & Authority

The protocols defined above are grounded in the following authoritative methodologies:

• Jankovič, D., Virant, M., & Gazvoda, M. (2022). Copper-Catalyzed Azide–Alkyne Cycloaddition of Hydrazoic Acid Formed In Situ from Sodium Azide Affords 4-Monosubstituted-1,2,3-Triazoles.[2] The Journal of Organic Chemistry.

  • Relevance: Defines the "Gold Standard" for in situ

    generation using Cu/Ascorbate/Acid.

• Himo, F., et al. (2005). Copper-Catalyzed Azide-Alkyne Cycloaddition: Mechanism and Origins of the Regioselectivity. Journal of the American Chemical Society.

  • Relevance: Explains the necessity of the Cu(I) ligand for rate acceleration.

• Hein, J. E., & Fokin, V. V. (2010). Copper-catalyzed azide–alkyne cycloaddition (CuAAC) and beyond: new reactivity of copper(I) acetylides. Chemical Society Reviews.

  • Relevance: Validation of the Silver-Triazolide isolation technique for NH-triazoles.

Sources

• 1. artscimedia.case.edu [artscimedia.case.edu]
• 2. 1,2,3-Triazole synthesis [organic-chemistry.org]

solubility issues of 4-cyclopropyl-1H-1,2,3-triazole in organic solvents

Executive Summary & Molecular Profile[1]

The Core Challenge: Users frequently report unexpected insolubility of 4-cyclopropyl-1H-1,2,3-triazole in standard organic solvents (DCM, Toluene, Et2O).[1] This is not due to high molecular weight, but rather a supramolecular hydrogen-bonding network .

The 1,2,3-triazole ring, specifically the 1H-tautomer, possesses a highly polarized N–H bond (pKa ~9.[1]4) and two basic nitrogen acceptors.[1] In the solid state, this leads to the formation of linear, polymer-like chains or cyclic oligomers held together by strong intermolecular hydrogen bonds (

).[1]

The cyclopropyl group adds lipophilicity (

), but it is sterically compact and insufficient to disrupt the crystal lattice energy dominated by the triazole network.[1] Consequently, the molecule behaves more like a polar salt than a lipophilic organic intermediate.[1]

Physical Property Snapshot

Property	Value / Characteristic	Implication for Handling
State	Crystalline Solid	High lattice energy requires polar solvents to dissolve.[2][3]
Melting Point	~95–105 °C (Broad range if impure)	High MP correlates with poor solubility in non-polar media.[1][2]
Acidity (pKa)	~9.4 (Triazole N-H)	Can be deprotonated by weak bases (K2CO3, Et3N) to improve solubility in water/MeOH.[1]
Dipole Moment	~4.5–5.0 D	Incompatible with non-polar solvents like Hexanes or Toluene.[1]

Troubleshooting Guide: Solubility & Handling

Scenario A: "My compound won't dissolve in Dichloromethane (DCM) or Chloroform for NMR."

Diagnosis: The solvent is too non-polar to break the intermolecular H-bonds. The Fix:

• Switch Solvent: Use DMSO-d6 or MeOD (Methanol-d4).[2] These solvents act as H-bond acceptors/donors, effectively "capping" the triazole nitrogens and disrupting the aggregation.

• The "Drop" Trick: If you must use CDCl3 (e.g., to see exchangeable protons), add 1–2 drops of DMSO-d6 or Methanol-d4 to the CDCl3 tube.[1][2] This breaks the aggregates without changing the bulk solvent properties entirely.[1]

Scenario B: "The reaction mixture turned into a gummy solid/precipitate."

Diagnosis: This often happens during Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) in aqueous/alcoholic mixtures. The product precipitates as it forms, trapping copper salts.[1] The Fix:

• Cosolvent Addition: Add THF or DMF to the reaction mixture until homogeneous.

• Temperature: Gently heat to 40–50 °C. The solubility of 1,2,3-triazoles is highly temperature-dependent.

• EDTA Wash: If the solid is green/blue, it is a Copper-Triazole complex. You must wash with aqueous EDTA (0.1 M) or Ammonium Hydroxide (10%) to strip the copper and release the free triazole.[1]

Scenario C: "I cannot recrystallize the product; it oils out or forms a gel."

Diagnosis: The cyclopropyl group prevents tight packing in some lattices, while the triazole wants to aggregate.[1] This "frustrated" crystallization leads to oiling.[1] The Fix:

• Avoid: Pure Diethyl Ether or pure Hexanes.[1]

• Recommended System: Ethyl Acetate / Hexanes (1:1 to 1:3) .[1]

• Protocol: Dissolve in minimum hot Ethyl Acetate. Add Hexanes dropwise while keeping the solution boiling until slightly cloudy. Remove from heat and let cool slowly to Room Temperature, then to 4 °C. Rapid cooling causes oiling.[1]

Visualizing the Solubility Logic

The following decision tree helps you select the correct solvent system based on your operational goal.

Figure 1: Solubility Decision Tree for 4-cyclopropyl-1H-1,2,3-triazole based on application context.

Frequently Asked Questions (FAQs)

Q1: Why does my product streak on silica gel columns? A: The acidic N-H proton interacts strongly with the silanols (Si-OH) on the silica surface.[1][2]

• Solution: Add 1% Triethylamine to your eluent (e.g., Hexanes/EtOAc + 1% Et3N).[1] This deprotonates the silica surface and prevents "drag."[1] Alternatively, use a DCM/MeOH gradient (0%

  10% MeOH).[1]

Q2: Can I increase solubility by making a salt? A: Yes. The triazole proton is acidic (pKa ~9.4).[1]

• Protocol: Treat the triazole with 1 equivalent of NaOH or NaOMe in methanol. Evaporate to get the Sodium Triazolate salt .[1] This salt is highly water-soluble but insoluble in organic solvents. This is useful for extraction: Dissolve crude in EtOAc, extract with aqueous NaOH (product goes to water), wash organic layer (impurities stay), then acidify aqueous layer to pH 4 to precipitate pure triazole.[1]

Q3: Is the cyclopropyl ring stable under acidic conditions? A: Generally, yes.[1] The 1,2,3-triazole ring is electron-deficient, which pulls electron density away from the cyclopropyl group, making it less susceptible to acid-catalyzed ring opening compared to a cyclopropyl ether or amine.[1] However, avoid boiling in concentrated HCl.[1]

Experimental Protocols

Protocol 1: Thermodynamic Solubility Screen

Use this to determine the exact solvent for your specific batch.[1]

• Weigh 10 mg of 4-cyclopropyl-1H-1,2,3-triazole into four separate 4 mL vials.

• Add 100 µL of the following solvents to respective vials:

  • Vial A: Toluene (Non-polar)[1]

  • Vial B: Ethyl Acetate (Polar Aprotic)[1]

  • Vial C: Methanol (Polar Protic)[1]

  • Vial D: THF (Polar Aprotic)[1]

• Vortex for 1 minute.

• Observation:

  • Clear Solution: Good solubility.[1][2][4][5][6]

  • Cloudy/Solid: Poor solubility.[1]

• Heat: If insoluble, heat to 50°C. If it dissolves upon heating but precipitates on cooling, this is a candidate for recrystallization .[1]

Protocol 2: Copper Removal (Post-CuAAC)

Copper contamination mimics insolubility by cross-linking triazoles.[1]

• Dissolve the crude reaction residue in Ethyl Acetate . (If insoluble, use 10% MeOH in DCM).[1]

• Wash the organic layer with 10% Aqueous Ammonium Hydroxide (NH4OH) .[1]

  • Note: The aqueous layer will turn deep blue (

    ).[1]

• Repeat wash until the aqueous layer is colorless.[1][2]

• Wash once with Brine.

• Dry over Na2SO4 and concentrate.

References

• Properties of 1,2,3-Triazoles

  • Title: Liquid 1H-1,2,3-Triazole Interpreted as a Continuous, Self-Assembled Hydrogen-Bonded Linear Network.[7]

  • Source: J. Phys.[1][7] Chem. A (ACS).[1]

  • URL:[Link][1][7]

• Acidity and Tautomerism

  • Title: 1,2,3-Triazole (Product Class 13).[1]

  • Source: Science of Synthesis (Thieme).[1]

  • URL:[Link][1]

• Synthesis & Purification Context

  • Title: Synthesis of Dense 1,2,3-Triazole Polymers Soluble in Common Organic Solvents.[1][8]

  • Source: Polymers (NIH/PMC).[1][2]

  • URL:[Link]

Sources

• 1. derpharmachemica.com [derpharmachemica.com]
• 2. PubChemLite - 4-cyclopropyl-1h-1,2,3-triazole hydrochloride (C5H7N3) [pubchemlite.lcsb.uni.lu]
• 3. rsc.org [rsc.org]
• 4. acs.org [acs.org]
• 5. Synthesis, Properties, Chemical Reactivity of 1,2,4-Triazole_Chemicalbook [chemicalbook.com]
• 6. Triazoles and Their Derivatives: Chemistry, Synthesis, and Therapeutic Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Liquid 1H-1,2,3-Triazole Interpreted as a Continuous, Self-Assembled Hydrogen-Bonded Linear Network - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Synthesis of Dense 1,2,3-Triazole Polymers Soluble in Common Organic Solvents - PMC [pmc.ncbi.nlm.nih.gov]

minimizing side products in cyclopropyl triazole click reactions

Topic: Minimizing Side Products in Cyclopropyl Triazole Click Reactions Ticket ID: #CUAAC-CYP-001 Status: Open Support Tier: Senior Application Scientist[1]

Core Directive: The Mechanistic Challenge

Why your reaction is failing: Cyclopropyl groups act as bioisosteres for phenyl rings or isopropyl groups, adding metabolic stability and increasing

character. However, they possess significant ring strain (~27.5 kcal/mol).[1]

In Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC), the standard protocol often fails for cyclopropyl substrates due to two competing failure modes:

• Oxidative Homocoupling (Glaser Coupling): Cyclopropyl alkynes are sterically unique. If the catalytic cycle is sluggish, the Cu-acetylide intermediate is susceptible to oxidation by ambient

  , forming bis-cyclopropyl diynes instead of the triazole.

• Radical Ring Opening: While less common than with cyclopropenes, saturated cyclopropyl rings can undergo radical ring opening (scission) if the copper catalyst cycles between Cu(I) and Cu(II) via Single Electron Transfer (SET) pathways without adequate stabilization.[1] This results in linear alkene byproducts.

Visualization: Reaction Pathways & Failure Points

The following diagram illustrates the bifurcation between the desired catalytic cycle and the destructive side reactions.

Figure 1: Mechanistic bifurcation.[1] Ligand acceleration is required to favor the green path (Triazole) over the red paths (Side Products).

Experimental Protocol: The "Gold Standard" System

To minimize side products, you must use a Ligand-Accelerated Catalysis system. The use of naked copper salts (e.g., CuI) is strictly prohibited for this application due to instability and iodide interference.

Recommended Reagents

Component	Recommendation	Function
Catalyst Source	ngcontent-ng-c3932382896="" _nghost-ng-c1874552323="" class="inline ng-star-inserted">	Generates fresh Cu(I) in situ; avoids oxidation issues of CuI.[1]
Reductant	Sodium Ascorbate	Maintains Cu in +1 state; scavenges radicals.
Ligand	BTTAA (Not TBTA)	Crucial. BTTAA accelerates the reaction significantly faster than TBTA, outcompeting Glaser coupling.[1] It also protects the Cu center from oxidation.
Solvent	tBuOH:Water (1:[1]1) or DMSO	Water is essential for the acceleration effect of BTTAA.

Step-by-Step Protocol

• Preparation: Dissolve Cyclopropyl Alkyne (1.0 eq) and Azide (1.0-1.2 eq) in tBuOH/Water (1:1). If insoluble, use DMSO/Water (9:1).[1]

• Degassing (Critical): Sparge the reaction mixture with Argon for 10 minutes. Note: Removing oxygen is the primary defense against Glaser coupling.

• Ligand Premix: In a separate vial, mix

  (5 mol%) and BTTAA (10 mol%) in water. The solution should turn light blue.

• Initiation: Add the Cu-Ligand complex to the reaction vessel.

• Reduction: Add Sodium Ascorbate (freshly prepared 1M stock, 25 mol%) dropwise. The solution may turn colorless or pale yellow.

• Incubation: Stir at Room Temperature. Do not heat above 40°C to prevent ring strain activation.

• Monitoring: Monitor by LCMS. The reaction should be complete in <2 hours due to BTTAA acceleration.

Troubleshooting Matrix

Use this guide to diagnose specific impurities observed in your LCMS/NMR data.

Symptom	Probable Cause	Corrective Action
M+M (Dimer) observed in MS	Glaser Coupling. Oxygen entered the system, or the reaction was too slow.[1]	1. Increase Ascorbate to 50 mol%.2. Switch ligand to BTTAA to increase rate.3. Strictly degas solvents.
Product is Blue/Green	Copper Contamination. The product is chelating the copper.[2]	Perform a wash with 0.5M EDTA (pH 8) or use a scavenger resin (see Section 4).[1]
Complex Mixture / Linear Alkenes	Ring Opening. Radical intermediates generated by Cu(II) or high heat.[1]	1. Lower Temperature: Run at 4°C.2. Ligand: Ensure BTTAA is in 2:1 excess relative to Cu.3. Add Radical Scavenger: Add 1 eq. of TEMPO (only if strictly necessary, may slow reaction).
Reaction Stalls <50%	Catalyst Death. Cu(I) oxidized to Cu(II) or disproportionated.[1]	Add a second bolus of Sodium Ascorbate (10 mol%). Do not add more Copper.[3]
Iodo-triazole formation	Ligand Exchange. You used CuI as the source.	Stop using CuI. Switch to CuSO4/Ascorbate. Iodide ions can react with the Cu-acetylide.

Post-Reaction Processing (Copper Removal)

Cyclopropyl-triazoles often chelate copper, leading to "fake" yield loss or toxicity in biological assays.[1]

Method A: The EDTA Wash (Standard)

• Dilute reaction with EtOAc or DCM.

• Wash organic layer 2x with 0.5 M EDTA (pH 8.0) .[1] The aqueous layer will turn blue (Cu-EDTA complex).[1][2]

• Wash 1x with Brine. Dry over ngcontent-ng-c3932382896="" _nghost-ng-c1874552323="" class="inline ng-star-inserted">

  .

Method B: Solid Phase Extraction (For sensitive compounds) [1]

• Add Chelex 100 resin (approx 100 mg per mmol reaction) directly to the reaction mixture.

• Stir for 30 minutes.

• Filter through a Celite plug.[2]

Decision Logic for Optimization

Follow this logic flow to optimize reaction conditions for sensitive cyclopropyl substrates.

Figure 2: Optimization workflow for cyclopropyl substrates.

FAQ: Frequently Asked Questions

Q: Can I use Ruthenium (RuAAC) to get the 1,5-isomer with a cyclopropyl group? A: Proceed with extreme caution. RuAAC (using

) typically requires higher temperatures (60-80°C) and creates a ruthenacycle intermediate.[1] This environment is much harsher on the strained cyclopropyl ring than the Cu(I) system. If 1,5-regioselectivity is required, consider using magnesium-mediated click methods or steric control strategies at low temperature, rather than standard Ru catalysis.[1]

Q: Why is BTTAA preferred over TBTA? A: TBTA is poorly soluble in water and often requires DMSO. More importantly, kinetic studies confirm that BTTAA allows for lower catalyst loading and faster rates in aqueous/organic mixtures.[1] Faster rates mean the reactive Cu-acetylide intermediate spends less time "waiting" for the azide, reducing the window of opportunity for oxidative Glaser coupling or radical degradation.

Q: My cyclopropyl alkyne is volatile. How do I handle it? A: Cyclopropyl acetylene is indeed volatile (bp ~50°C).[1] Do not put it under high vacuum. During the reaction, keep the vessel sealed. When concentrating the product, use a rotovap bath temperature <30°C and do not go to complete dryness if the product molecular weight is low.

References

• Besanceney-Webler, C., et al. (2011).[1] "Increasing the Efficacy of Bioorthogonal Click Reactions for Bioconjugation: A Comparative Study." Angewandte Chemie International Edition. (Establishes BTTAA superiority for kinetics and suppression of side reactions). [1]

• Hein, J. E., & Fokin, V. V. (2010).[1] "Copper-catalyzed azide–alkyne cycloaddition (CuAAC) and beyond: new reactivity of copper(i) acetylides." Chemical Society Reviews. (Comprehensive review of CuAAC mechanisms and failure modes like Glaser coupling).

• Presolski, S. I., Hong, V., & Finn, M. G. (2011).[1] "Copper-Catalyzed Azide–Alkyne Click Chemistry for Bioconjugation." Current Protocols in Chemical Biology. (Standard protocols for ligand selection and copper removal). [1]

• Glaser, C. (1869).[1][4] "Beiträge zur Kenntniss des Acetenylbenzols." Berichte der deutschen chemischen Gesellschaft. (The original description of the oxidative homocoupling side reaction). [1]

Sources

• 1. Click Chemistry: Reaction Rates and Their Suitability for Biomedical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Resin-Supported Catalysts for CuAAC Click Reactions in Aqueous or Organic Solvents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. alfa-chemistry.com [alfa-chemistry.com]

Technical Support Center: Recrystallization of 4-cyclopropyl-1H-1,2,3-triazole

This guide provides in-depth technical support for researchers, chemists, and drug development professionals encountering challenges with the purification of 4-cyclopropyl-1H-1,2,3-triazole via recrystallization. The content is structured in a practical question-and-answer format to directly address common issues and provide logical, field-proven solutions.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: I need to purify a crude sample of 4-cyclopropyl-1H-1,2,3-triazole, but I have no established recrystallization protocol. Where do I begin?

A1: The most critical first step in developing a recrystallization protocol is systematic solvent screening. The ideal recrystallization solvent will dissolve your compound completely at an elevated temperature but poorly at lower temperatures (e.g., room temperature or 0-4 °C). Given the structure of 4-cyclopropyl-1H-1,2,3-triazole, which contains a polar triazole ring capable of hydrogen bonding and a non-polar cyclopropyl group, solvents of intermediate polarity or mixed solvent systems are excellent starting points.

Recommended Workflow for Solvent Screening:

• Small-Scale Testing: Place approximately 10-20 mg of your crude material into several small test tubes.

• Solvent Addition: To each tube, add a different candidate solvent dropwise (0.2-0.5 mL) at room temperature. Observe the solubility. If the compound dissolves readily at room temperature, that solvent is unsuitable for single-solvent recrystallization but may be useful as the "good" solvent in a two-solvent system.

• Heating: If the compound is insoluble or sparingly soluble at room temperature, gently heat the mixture to the solvent's boiling point. Add the minimum amount of hot solvent required to fully dissolve the solid.[1]

• Cooling: Allow the clear solution to cool slowly to room temperature, and then in an ice bath. A successful solvent will yield solid crystals.

A derivative, 4-cyclopropyl-3-[(3-fluorobenzyl)thio]-5-methyl-4H-1,2,4-triazole, has been successfully recrystallized from ethanol, making ethanol and similar alcohols strong initial candidates.[2]

Q2: My compound is not crystallizing from the solution upon cooling. What are the next steps?

A2: Failure to crystallize is one of the most common issues in recrystallization and typically indicates that the solution is not supersaturated.[3] Several techniques can be employed to induce crystallization.

Troubleshooting Steps to Induce Crystallization:

• Scratch the Inner Surface: Use a clean glass rod to gently scratch the inside of the flask below the surface of the solvent. The microscopic imperfections on the glass provide nucleation sites for crystal growth to begin.[1][4]

• Add a Seed Crystal: If a small amount of pure, crystalline 4-cyclopropyl-1H-1,2,3-triazole is available, add a single tiny crystal to the cooled solution. This provides a template for new crystals to grow upon.[4]

• Reduce Solvent Volume: It is very common to inadvertently add too much solvent.[3] Gently heat the solution to boil off a portion of the solvent, thereby increasing the concentration of your compound. Allow the more concentrated solution to cool again.[1][4]

• Cool to a Lower Temperature: If cooling to room temperature is insufficient, place the flask in an ice-water bath. For lower-freezing solvents, a dry ice/acetone bath can be used, though be cautious as very rapid cooling can sometimes cause impurities to precipitate.[4]

• Consider an Anti-Solvent: If working with a solvent in which your compound is highly soluble, you can add a second solvent (an "anti-solvent") in which the compound is insoluble. Add the anti-solvent dropwise to the warm solution until it just begins to turn cloudy, then add a drop or two of the first solvent to redissolve the precipitate before allowing it to cool slowly.[5]

Q3: Instead of forming crystals, my product has separated as an oil. How can I resolve this?

A3: "Oiling out" occurs when the solute comes out of solution at a temperature above its melting point, forming a liquid phase instead of a solid crystal lattice.[4] This is often a result of using a high-boiling point solvent for a relatively low-melting point solid or having a high concentration of impurities that depress the melting point.

Solutions for "Oiling Out":

• Reheat and Dilute: Reheat the solution until the oil fully redissolves. Add a small amount of additional hot solvent to lower the saturation point and then allow the solution to cool much more slowly.[3] Slow cooling is critical to give molecules time to arrange into a crystal lattice.

• Lower the Solvent Boiling Point: The ideal solvent should have a boiling point below the melting point of the compound being recrystallized. If your compound is melting, switch to a lower-boiling point solvent.

• Modify the Solvent System: Add a small amount of a miscible "anti-solvent" (a solvent in which the compound is less soluble). This can sometimes raise the temperature at which crystallization occurs to be above the melting point of the oil.

Q4: The purity of my crystals is good, but my recovery yield is very low. What are the potential causes and solutions?

A4: A low yield is a frustrating outcome that can often be optimized. The primary causes are using an excessive amount of solvent or selecting a solvent in which the compound has significant solubility even at low temperatures.[4][5]

Strategies to Improve Yield:

• Minimize Solvent Usage: The most critical factor for a good yield is to use the absolute minimum amount of hot solvent required to fully dissolve the crude product.[1] Any excess solvent will retain more of your product in the mother liquor upon cooling.

• Recover from Mother Liquor: After filtering your first crop of crystals, try concentrating the remaining filtrate (mother liquor) by boiling off some of the solvent. Upon cooling this more concentrated solution, a second crop of crystals may form. Note that this second crop may be less pure than the first.

• Ensure Complete Cooling: Allow sufficient time for the flask to cool completely in an ice bath before filtration. This maximizes the amount of product that crystallizes out of solution.

• Re-evaluate the Solvent: If the yield remains low even with minimal solvent use, your compound may be too soluble in the chosen solvent. Re-visit the solvent screening process to find a solvent in which the compound is less soluble when cold.

Data & Protocols

Table 1: Candidate Solvents for Recrystallization of 4-cyclopropyl-1H-1,2,3-triazole

The selection of a solvent is paramount. The polarity of the triazole ring suggests solubility in polar solvents.[6][7] The table below provides a starting point for screening.

Solvent	Type	Boiling Point (°C)	Rationale & Comments
Ethanol	Polar Protic	78	A good starting point. A substituted cyclopropyl triazole was recrystallized from it.[2] Balances polarity and volatility.
Water	Polar Protic	100	Parent triazoles are water-soluble.[6] May be a good choice if the compound is a solid at room temp.
Isopropanol	Polar Protic	82	Similar to ethanol, offers a slightly different polarity profile.
Acetonitrile	Polar Aprotic	82	Good for moderately polar compounds.
Ethyl Acetate	Polar Aprotic	77	Often used in combination with a non-polar solvent like hexane.
Toluene	Non-Polar	111	Less likely to be a good single solvent, but useful as the "poor" solvent in a mixed system with a more polar solvent.
Hexane / Heptane	Non-Polar	~69 / ~98	Unlikely to dissolve the compound even when hot. Primarily used as an anti-solvent.

General Experimental Protocol for Recrystallization

This protocol provides a self-validating workflow for purifying 4-cyclopropyl-1H-1,2,3-triazole.

• Dissolution: Place the crude 4-cyclopropyl-1H-1,2,3-triazole in an Erlenmeyer flask. Add a minimal amount of the selected recrystallization solvent and a boiling chip. Heat the mixture to a gentle boil while stirring. Continue adding small portions of hot solvent until the compound just dissolves completely.

• Decolorization (If Necessary): If the solution is colored due to impurities, remove it from the heat, allow it to cool slightly, and add a small amount of activated charcoal. Re-heat the mixture to boiling for a few minutes. Caution: Activated charcoal can adsorb the product, so use it sparingly.[5]

• Hot Gravity Filtration (If Necessary): To remove insoluble impurities or activated charcoal, perform a hot gravity filtration. Use a pre-heated funnel and fluted filter paper to prevent premature crystallization in the funnel.[1]

• Crystallization: Cover the flask containing the clear filtrate and allow it to cool slowly to room temperature on a benchtop. Do not disturb the flask during this period to promote the formation of large, pure crystals.[1] Once at room temperature, place the flask in an ice bath for at least 30 minutes to maximize crystal formation.

• Isolation: Collect the purified crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold recrystallization solvent to remove any residual mother liquor containing impurities.

• Drying: Dry the crystals thoroughly. This can be done by leaving them on the filter paper under vacuum, followed by drying in a desiccator or a vacuum oven at a temperature well below the compound's melting point.

Visual Workflow Guides

Solvent Selection Workflow

Caption: A decision-making workflow for selecting a suitable recrystallization solvent.

Recrystallization Troubleshooting Flowchart

Caption: A troubleshooting guide for common issues encountered after cooling the solution.

References

• Benchchem. (n.d.). Technical Support Center: Purification of 3-Mercapto-1,2,4-Triazole Compounds.
• University of Alberta. (n.d.). Recrystallization - Single Solvent. Retrieved from University of Alberta Chemistry website.
• Google Patents. (1981).
• Benchchem. (n.d.). "common challenges in the synthesis of 1,2,4-triazole derivatives".
• University of York. (n.d.). Problems with Recrystallisations. Retrieved from University of York, Department of Chemistry.
• University of Rochester. (n.d.). Tips & Tricks: Recrystallization. Retrieved from University of Rochester, Department of Chemistry.
• Asian Journal of Chemistry. (2013). Synthesis, Crystal Structure and Biological Activity of 4-Cyclopropyl-3-[(3-fluorobenzyl)
• Benchchem. (n.d.). Technical Support Center: Purification of 1,2,4-Triazole Salts.
• Smolecule. (2024, August 10). Buy 1-Cyclopropyl-1H-1,2,4-triazole.
• International Journal of Pharmaceutical and Bio-Medical Science. (2022).
• Google Patents. (1983). EP0075459B1 - Process for making triazoles.
• MIT OpenCourseWare. (n.d.).
• PubChem. (n.d.). 4-cyclopropyl-1h-1,2,3-triazole hydrochloride.
• Frontiers in Chemistry. (2022). Synthesis methods of 1,2,3-/1,2,4-triazoles: A review.
• Organic Chemistry Portal. (n.d.). Synthesis of 1H-1,2,4-triazoles.
• University of Kerbala. (n.d.).
• Organic Chemistry Portal. (n.d.). Synthesis of 1,2,3-Triazoles.
• Wikipedia. (n.d.). 1,2,3-Triazole.
• Solubility of Things. (n.d.). 1,2,4-Triazole | Solubility of Things.
• Frontiers in Chemistry. (2022).
• Polymers. (2021). Synthesis of Dense 1,2,3-Triazole Polymers Soluble in Common Organic Solvents.
• Sigma-Aldrich. (n.d.). 1-Cyclopropyl-1H-1,2,3-triazole-4-carboxylic acid.

Sources

• 1. Home Page [chem.ualberta.ca]
• 2. asianpubs.org [asianpubs.org]
• 3. Chemistry Teaching Labs - Problems with Recrystallisations [chemtl.york.ac.uk]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. solubilityofthings.com [solubilityofthings.com]
• 7. Triazoles and Their Derivatives: Chemistry, Synthesis, and Therapeutic Applications - PMC [pmc.ncbi.nlm.nih.gov]

Cyclopropyl Triazole Synthesis: A Technical Guide to Temperature Optimization

Welcome to the technical support center for the synthesis of cyclopropyl-containing 1,2,3-triazoles. This guide is designed for researchers, medicinal chemists, and process development scientists who are navigating the intricacies of the azide-alkyne cycloaddition reaction with these unique substrates. The inherent ring strain and steric bulk of the cyclopropyl group introduce specific challenges and optimization parameters, with reaction temperature being a critical variable to control for achieving high yields and purity.

This document provides in-depth, experience-driven advice in a question-and-answer format, complete with troubleshooting guides, detailed experimental protocols, and the scientific rationale behind our recommendations.

Frequently Asked Questions (FAQs)

Q1: My Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) reaction to form a cyclopropyl triazole is sluggish at room temperature. Why is this, and can I simply increase the heat?

A1: It is common for CuAAC reactions involving cyclopropyl azides or alkynes to be slow at ambient temperatures. This is often due to the steric hindrance presented by the cyclopropyl group, which can impede the approach of the reactants and the copper catalyst.

While increasing the temperature is a valid strategy to overcome this activation energy barrier, it must be done with caution. Cyclopropyl azides, particularly low-molecular-weight ones, can be thermally sensitive and may decompose at elevated temperatures.[1][2] A general recommendation is to begin by moderately heating the reaction to a range of 40-80°C.[2] This often provides a significant rate enhancement without substantial decomposition of the starting materials.

Q2: I'm observing a low yield in my cyclopropyl triazole synthesis despite heating the reaction. What are the potential temperature-related side reactions?

A2: Low yields at elevated temperatures can be attributed to several factors:

• Thermal Decomposition of Cyclopropyl Azide: Cyclopropyl azide is a high-energy molecule and can undergo exothermic decomposition at higher temperatures, leading to a loss of starting material and potentially hazardous pressure buildup.[1] The synthesis of cyclopropyl azide itself often requires careful temperature control, typically in the range of 50-100°C, a window where decomposition can also occur.[1]

• Copper-Catalyzed Ring-Opening: While less common for unactivated cyclopropanes, there are instances of copper-catalyzed ring-opening reactions, especially with strained systems like cyclopropanols.[3][4] It is conceivable that under certain conditions, the copper catalyst could interact with the cyclopropyl ring, leading to undesired byproducts.

• Glaser Coupling: At elevated temperatures, the oxidative homocoupling of terminal alkynes (Glaser coupling) can become a more prominent side reaction, consuming the alkyne starting material.[4]

Q3: How do I establish the optimal reaction temperature for my specific cyclopropyl azide and alkyne?

A3: A systematic approach is recommended. Start with the reaction at room temperature and monitor its progress (e.g., by TLC or LC-MS). If the reaction is slow or stalls, incrementally increase the temperature in 10-15°C intervals, holding at each new temperature for a set period while monitoring for product formation and the appearance of any new, unidentified spots that could indicate decomposition or side products. A good starting point for heating is 40-60°C.[2]

Troubleshooting Guide: Low Yield in Cyclopropyl Triazole Formation

This guide will help you systematically troubleshoot and optimize the reaction temperature for your cyclopropyl triazole synthesis.

Problem: Low or No Product Yield

Below is a logical workflow to diagnose and resolve issues of low yield in your reaction.

Caption: Troubleshooting workflow for low yield in cyclopropyl triazole synthesis.

Experimental Protocols

Protocol 1: General Procedure for Temperature Optimization of CuAAC for Cyclopropyl Triazole Formation

This protocol provides a starting point for optimizing the reaction temperature for the synthesis of a 1,4-disubstituted cyclopropyl triazole.

Materials:

• Cyclopropyl azide (1.0 eq)

• Terminal alkyne (1.0-1.2 eq)

• Copper(II) sulfate pentahydrate (CuSO₄·5H₂O) (0.05 - 0.10 eq)

• Sodium ascorbate (0.1 - 0.2 eq)

• Solvent (e.g., 1:1 mixture of tert-butanol and water, or DMF)

Procedure:

• In a reaction vessel, dissolve the cyclopropyl azide and the alkyne in the chosen solvent.

• In a separate vial, prepare a fresh aqueous solution of sodium ascorbate.

• In another vial, prepare an aqueous solution of CuSO₄·5H₂O.

• To the stirred reaction mixture, add the CuSO₄ solution followed by the sodium ascorbate solution.

• Stir the reaction at room temperature for 1-2 hours, monitoring the progress by TLC or LC-MS.

• If the reaction is slow, gradually heat the mixture to 40°C and continue to monitor the progress.

• If necessary, incrementally increase the temperature by 10°C (e.g., to 50°C, then 60°C), allowing the reaction to stir for at least one hour at each temperature while monitoring for product formation and the appearance of byproducts. Do not exceed 80°C without careful consideration of the stability of your specific cyclopropyl azide.

• Once the optimal temperature is identified (i.e., a reasonable reaction rate with minimal side products), the reaction can be run to completion.

• Upon completion, dilute the reaction mixture with water and extract with an organic solvent (e.g., ethyl acetate). Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• The crude product can be purified by column chromatography on silica gel.

Temperature Optimization Summary Table

Temperature Range	Expected Outcome	Potential Issues	Recommendations
Room Temperature (20-25°C)	High selectivity, minimal side reactions.	Slow reaction rate, especially with sterically hindered substrates.	Use as a baseline. If the reaction is too slow, consider gentle heating.
Moderate Heating (40-60°C)	Increased reaction rate, often providing a good balance between speed and yield.[2]	Onset of azide decomposition for sensitive substrates; potential for increased alkyne homocoupling.	Ideal starting point for optimization if room temperature is ineffective. Monitor for byproduct formation.
Elevated Heating (60-80°C)	Significant rate acceleration, may be necessary for very hindered systems.[2]	Increased risk of azide decomposition and other side reactions.[1]	Approach this range with caution. Run small-scale tests first.
High Heating (>80°C)	Very fast reaction rates.	High probability of significant decomposition and side product formation, leading to lower yields and purification challenges.[5][6]	Generally not recommended unless substrates are known to be exceptionally stable.

The Underlying Science: A Balancing Act

The optimization of reaction temperature in cyclopropyl triazole synthesis is a classic example of balancing chemical kinetics with thermodynamic stability.

Caption: The interplay between temperature, reaction rate, and side reactions.

As the temperature increases, the rate of the desired CuAAC reaction increases, following the principles of the Arrhenius equation. This is beneficial for overcoming the steric hindrance of the cyclopropyl group. However, higher temperatures also provide the necessary activation energy for undesired pathways, most notably the thermal decomposition of the cyclopropyl azide. The optimal temperature is, therefore, the "sweet spot" where the rate of triazole formation is significantly faster than the rate of decomposition and other side reactions.

References

• Dai, J., et al. (2014). Copper-Catalyzed Cyclopropanol Ring Opening Csp3–Csp3 Cross–Couplings with (Fluoro)Alkyl Halides. PMC. [Link]

• Zhang, W., et al. (2019). Oxidative radical ring-opening/cyclization of cyclopropane derivatives. Beilstein Journal of Organic Chemistry. [Link]

• Gornish, M. E., & Toste, F. D. (2008). The Curtius Rearrangement of Cyclopropyl- and Cyclopropenoyl Azides. A Combined Theoretical and Experimental Mechanistic Study. PMC. [Link]

• Hein, J. E., & Fokin, V. V. (2010). Copper-catalyzed azide–alkyne cycloaddition (CuAAC) and beyond: new reactivity of copper(i) acetylides. Chemical Society Reviews, 39(4), 1302-1315. [Link]

• Li, Y., et al. (2013). Synthesis of bis(1,2,3-triazole) and 5-alkynyl-1,2,3-triazole by temperature regulation. Frontiers in Chemistry, 7, 629. [Link]

• Organic Chemistry Portal. (n.d.). Click Chemistry Azide-Alkyne Cycloaddition. [Link]

• Wang, X., et al. (2018). Copper-Catalyzed Three-Component Reaction of Alkynes, Azides, and Diazo Compounds: A Facile Access to N-Alkyl-5-seleno-1,2,3-triazoles. Frontiers in Chemistry. [Link]

• Joy, M. N., et al. (2020). Microwave-Assisted Synthesis of Coumarin-Tethered 1,2,3-Triazoles and Their Evaluation as Potential Anticancer Agents. Molecules, 25(21), 5035. [Link]

• De Nino, A., et al. (2019). Ionic Liquid-Promoted Regioselective Synthesis of Trisubstituted 1,2,3-Triazoles from Enaminones and Azides. Molecules, 27(9), 2733. [Link]

• Gogoi, P., et al. (2021). Recent Developments Towards the Synthesis of Triazole Derivatives: A Review. Organics, 2(4), 338-375. [Link]

• Chen, J., et al. (2015). Copper-Catalyzed [3 + 2] Cycloaddition of Nitroolefins and Organic Azides: A Facile Synthesis of 4-Nitro-1,5-disubstituted-1,2,3-triazoles. Frontiers in Chemistry. [Link]

• Bao, P., et al. (2019). Copper-Catalyzed Three-Component Reaction of Alkynes, TMSN3, and Ethers for the Selective Synthesis of 1,4- and 2,4-Disubstituted-1,2,3-triazoles. Frontiers in Chemistry. [Link]

• Chen, X., et al. (2019). Silver-Catalyzed Three-Component Reaction of Alkynes, TMSN3, and 1,3-Diketones: A Facile Access to N1-Vinyl-1,2,3-triazoles. Frontiers in Chemistry. [Link]

• Kumar, A., et al. (2018). Copper-Catalyzed Decarboxylative Cycloaddition of Cinnamic Acids and Aryl Azides: A Regioselective Synthesis of 1,5-Disubstituted-1,2,3-triazoles. Frontiers in Chemistry. [Link]

• Li, Y., et al. (2013). A simple method to synthesize bis(1,2,3-triazole) and 5-alkynyl-1,2,3-triazole from alkyne and azido at various temperatures. Frontiers in Chemistry. [Link]

• Jarosław Kalisiak and Fokin, V. V. (2008). Efficient Three-Component Synthesis of 2-Hydroxymethyl-2H-1,2,3-triazoles via Cu-Catalyzed Cycloaddition. Frontiers in Chemistry. [Link]

• Huisgen, R. (1967). 1,3-Dipolar Cycloadditions. Frontiers in Chemistry. [Link]

• Kolb, H. C., Finn, M. G., & Sharpless, K. B. (2001). Click Chemistry: Diverse Chemical Function from a Few Good Reactions. Angewandte Chemie International Edition, 40(11), 2004-2021. [Link]

• Rostovtsev, V. V., Green, L. G., Fokin, V. V., & Sharpless, K. B. (2002). A Stepwise Huisgen Cycloaddition Process: Copper(I)-Catalyzed Regioselective Ligation of Azides and Terminal Alkynes. Angewandte Chemie International Edition, 41(14), 2596-2599. [Link]

• Tornøe, C. W., Christensen, C., & Meldal, M. (2002). Peptidotriazoles on Solid Phase:[1][2][3]-Triazoles by Regiospecific Copper(I)-Catalyzed 1,3-Dipolar Cycloadditions of Terminal Alkynes to Azides. The Journal of Organic Chemistry, 67(9), 3057-3064. [Link]

• Himo, F., Lovell, T., Hilgraf, R., Rostovtsev, V. V., Noodleman, L., Sharpless, K. B., & Fokin, V. V. (2005). Copper(I)-Catalyzed Synthesis of 1,2,3-Triazoles: A Mechanistic DFT Study. Journal of the American Chemical Society, 127(1), 210-216. [Link]

• Presolski, S. I., Hong, V. P., & Finn, M. G. (2011). Copper-Catalyzed Azide–Alkyne Click Chemistry for Bioconjugation. Current Protocols in Chemical Biology, 3(4), 153-162. [Link]

• Broad Institute. (n.d.). Optimization of Triazole Production Through Microwave-Assisted Synthesis. [Link]

• ResearchGate. (n.d.). Optimization of catalyst, solvent, and temperature for the synthesis of 5a. [Link]

• Shao, C., et al. (2013). CuI/DIPEA/HOAc-Promoted Azide-Alkyne Cycloaddition. Organic Chemistry Portal. [Link]

• Sreedhar, B., et al. (2006). A new, efficient and recyclable CuI/PEG catalytic system for the synthesis of 1,4-disubstituted 1,2,3-triazoles. Molecules, 25(9), 2015. [Link]

• Li, Y., et al. (2015). Copper(II)-catalyzed oxidative [3+2] cycloaddition reactions of secondary amines with alpha-diazo compounds: A facile and efficient synthesis of 1,2,3-triazoles. Frontiers in Chemistry. [Link]

• Chen, J., et al. (2013). Copper-Mediated Reaction of N-Tosylhydrazones and Anilines: A Facile Synthesis of 1,4,5-Trisubstituted-1,2,3-triazoles. Frontiers in Chemistry. [Link]

• Cai, C., et al. (2014). I2/TBPB-Mediated Synthesis of 1,4-Diaryl-1,2,3-triazoles from N-Tosylhydrazones with Anilines. Frontiers in Chemistry. [Link]

• Gogoi, P., et al. (2021). Recent Developments Towards the Synthesis of Triazole Derivatives: A Review. Organics, 2(4), 338-375. [Link]

• van Berkel, S. S., et al. (2012). A Click Chemistry Approach to Functionalized 1,2,3-Triazoles. Frontiers in Chemistry. [Link]

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• 5. Gold-Catalyzed Reactions via Cyclopropyl Gold Carbene-like Intermediates - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]

Technical Support Center: Purging Copper Catalyst Residues from 4-cyclopropyl-1H-1,2,3-triazole

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support guide for the purification of 4-cyclopropyl-1H-1,2,3-triazole, a common scaffold in medicinal chemistry synthesized via Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC). This resource provides in-depth troubleshooting advice and validated protocols to address the critical challenge of removing residual copper catalyst from your final product.

Frequently Asked Questions (FAQs)

Q1: Why is it imperative to remove residual copper from my 4-cyclopropyl-1H-1,2,3-triazole product?

A1: For professionals in drug development, removing residual copper is not just a matter of purity, but of safety and efficacy. Trace copper can have significant downstream consequences:

• Regulatory Compliance: For active pharmaceutical ingredients (APIs), regulatory bodies mandate strict limits on heavy metal contaminants, often requiring levels in the parts-per-million (ppm) range.[1]

• Catalyst Interference: Residual copper can interfere with or poison catalysts used in subsequent synthetic steps.

• Biological Activity: Copper ions can chelate with biological molecules, potentially altering the pharmacological profile of the drug candidate or inducing toxicity.[2][3][4] Studies have linked free copper to oxidative stress and various health disorders.[4][5]

• Product Stability: Trace metals can catalyze the degradation of the final compound over time, affecting shelf-life and reproducibility of experimental results.

Q2: I've performed a standard aqueous wash, but my organic layer is still tinted blue/green. Why is the copper so difficult to remove?

A2: This is a common and challenging issue. The nitrogen atoms within the 1,2,3-triazole ring of your product are themselves effective ligands for copper ions.[1][6] This means your product can form a stable complex with the copper catalyst, making it difficult to partition into the aqueous phase with simple water or brine washes. A persistent blue or green color is a clear indicator of this product-copper complexation.[7]

Q3: What are the primary methods for removing copper catalysts after a CuAAC reaction?

A3: The most effective strategies involve either sequestering the copper in a more water-soluble form or adsorbing it onto a solid support. The main categories are:

• Aqueous Washes with Chelating Agents: Using agents like EDTA, ammonia, or ammonium chloride to form highly stable, water-soluble copper complexes that can be extracted from the organic phase.[1][7]

• Solid-Phase Scavenging: Employing functionalized silica or polymer resins (scavengers) that have a very high affinity for copper. The reaction mixture is stirred with the resin, which is then simply filtered off.[1][8]

• Chromatography/Filtration: Passing the crude product through a plug of silica gel or alumina can adsorb polar copper salts.[1][7][9]

Q4: Is it possible to avoid this purification challenge altogether?

A4: Yes, an alternative is to use "copper-free click chemistry." This approach utilizes strained cyclooctynes that react with azides without the need for a metal catalyst.[1][10] This completely eliminates the issue of copper contamination. However, the synthesis of these strained alkynes can be more complex and costly than the terminal alkynes used in CuAAC reactions.[1]

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific problems you may encounter during the purification of 4-cyclopropyl-1H-1,2,3-triazole.

Problem 1: Persistent Color (Blue/Green) in the Purified Product

Possible Cause	Expert Analysis & Recommended Solution
Incomplete Complexation	The chelating agent in your aqueous wash is insufficient to fully sequester the copper. Solution: Increase the concentration of your chelating agent (e.g., use a 0.5M EDTA solution instead of 0.1M). Perform multiple, vigorous washes until the aqueous layer is completely colorless.[1]
Strong Product-Copper Chelation	Your triazole product is outcompeting the washing agent for the copper ion. This is a very common issue.[1][6] Solution: Switch to a stronger chelating agent. EDTA is generally more effective than ammonium chloride for tightly bound copper.[1][11] Alternatively, this is an ideal scenario to employ a solid-phase scavenger with a high affinity for copper, such as those with thiol or trimercaptotriazine functional groups.[8][12][13][14]
Suboptimal pH for Chelation	The effectiveness of many chelating agents is pH-dependent. Solution: Adjust the pH of your aqueous wash. For EDTA, a pH of ~8 is often optimal for copper chelation.[1] For ammonia/ammonium chloride washes, a basic pH is required to form the characteristic deep blue tetraamminecopper(II) complex.[11][15] Crucial Caveat: Always test the pH stability of your product on a small scale before applying it to the entire batch.

Problem 2: Low Product Yield After Purification

Possible Cause	Expert Analysis & Recommended Solution
Product Loss During Washes	If your triazole has some water solubility, you may be losing product with each aqueous extraction. Solution: Minimize the number of washes required by using a more efficient method (e.g., one wash with a high concentration of EDTA followed by a scavenger). You can also perform a "back-extraction" by washing the combined aqueous layers with a fresh portion of your organic solvent to recover dissolved product.
Adsorption onto Solid Support	Your product may be irreversibly adsorbing to silica gel during column chromatography or filtration. Solution: If using a silica plug, ensure you are eluting with a sufficiently polar solvent mixture to wash your product through. If the product is still retained, consider switching to a more neutral support like alumina or using a non-adsorptive method like a scavenger resin.
Incomplete Recovery from Scavenger	The product might be trapped within the solid scavenger resin after filtration. Solution: After filtering the scavenger, wash the resin thoroughly with several small portions of fresh solvent. Combine these washes with the main filtrate to maximize recovery.

Problem 3: Broadened Peaks in NMR Spectrum

Possible Cause

Expert Analysis & Recommended Solution

Paramagnetic Interference

Even trace amounts of residual Cu(II) are paramagnetic and can cause significant broadening of your NMR signals, obscuring the true structure. Solution: This indicates that copper removal is incomplete. Before re-purifying the entire batch, you can often obtain a clean NMR spectrum by passing a small, concentrated sample of your product through a short plug of silica gel or neutral alumina directly into an NMR tube, using the deuterated solvent as the eluent.[7] This will adsorb the last traces of paramagnetic copper.

Comparative Analysis of Copper Removal Methods

Method	Typical Final Cu Level	Potential Product Loss	Pros	Cons
Aqueous Wash (Ammonium Chloride)	< 100 ppm	5 - 20%	Inexpensive and simple.[11][16]	Can be slow; may require many washes; less effective for tightly bound copper.[1]
Aqueous Wash (EDTA)	< 50 ppm	5 - 15%	More effective than NH₄Cl for stubborn cases.[1][17][18]	May require pH adjustment; can be slow if emulsions form.[1]
Silica Gel Chromatography / Plug	< 50 ppm	10 - 30%	Can remove other impurities simultaneously.[9]	Can be time-consuming and lead to significant product loss on the column.[1]
Specialized Scavenger Resins	< 10 ppm	< 5%	Highly efficient with a simple filtration workup; very low product loss.[1]	Higher initial cost compared to other methods.

Experimental Protocols

Protocol 1: High-Efficiency Aqueous Wash Using EDTA

This protocol is recommended when moderate copper removal is sufficient and cost is a primary concern.

• Preparation: Prepare a 0.5 M aqueous solution of ethylenediaminetetraacetic acid (EDTA) disodium salt. Adjust the pH to ~8.0 using a dilute NaOH or HCl solution.

• Extraction: After the CuAAC reaction is complete, dilute the reaction mixture with an appropriate organic solvent (e.g., ethyl acetate, DCM). Transfer the solution to a separatory funnel.

• Washing: Add an equal volume of the 0.5 M EDTA solution. Shake the funnel vigorously for 1-2 minutes. Allow the layers to separate. The aqueous layer will likely turn blue or green as it complexes with the copper.

• Repeat: Drain the aqueous layer and repeat the wash with fresh EDTA solution until the aqueous layer is colorless.

• Final Washes: Perform a final wash with deionized water, followed by a wash with saturated brine to remove residual water from the organic layer.

• Drying & Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure to yield the product.

Protocol 2: Solid-Phase Scavenging with Thiol-Functionalized Silica

This is the method of choice for achieving very low (<10 ppm) copper levels, essential for pharmaceutical applications.

• Scavenger Selection: Choose a suitable copper scavenger resin. Thiol-functionalized silica (e.g., QuadraSil® MP, SiliaMetS® Thiol) or trimercaptotriazine-based resins (e.g., Biotage MP-TMT) are highly effective for copper.[8][12][13][14][19][20]

• Addition: After the CuAAC reaction is deemed complete by TLC or LCMS, add the scavenger resin directly to the crude reaction mixture. A typical loading is 3-5 equivalents of scavenger relative to the initial amount of copper catalyst used.

• Agitation: Stir the resulting slurry at room temperature. A scavenging time of 1-4 hours is generally sufficient, though this can be optimized for your specific reaction.[8]

• Filtration: Filter the mixture through a pad of Celite® or a fritted funnel to remove the resin.

• Rinsing & Concentration: Wash the filtered resin with several portions of the reaction solvent to ensure complete recovery of the product. Combine the filtrate and washes, and then concentrate under reduced pressure to obtain the highly purified triazole.

Process and Troubleshooting Workflows

A logical workflow is critical for efficient and effective purification. The following diagrams illustrate the decision-making process for both the general purification strategy and for troubleshooting persistent contamination.

Caption: General workflow for selecting a copper removal method.

Caption: Decision-making logic for troubleshooting stubborn copper contamination.

References

• Benchchem. (n.d.). Technical Support Center: Copper Catalyst Removal in 1-(azidomethoxy)-2-methoxyethane Click Chemistry Reactions.
• Benchchem. (n.d.). QuadraSil MP | 1225327-73-0.
• EDTA Copper Chelation. (2024, September 2).
• ECHEMI. (n.d.). How can I remove copper from a click reaction mixture using EDTA?
• ResearchGate. (2022, October 11). Is there another way to get rid of the remnants of the copper catalyst?
• Johnson Matthey. (n.d.). Quadrasil MP S: Silica metal scavenger.
• PubMed. (2004, December 10). Recovery of EDTA from complex solution using Cu(II) as precipitant and Cu(II) subsequent removal by electrolysis.
• Kelewell Trading. (2023, November 17). What is EDTA-CuNa2 and what are its areas of application?
• Fisher Scientific. (n.d.). Biotage Biotage MP-TMT, 25 gram, macroporous polystyrene-bound trimercaptotriazine.
• Fisher Scientific. (n.d.). QuadraSil MTU, 20-100 micron, metal scavenger, Thermo Scientific 5 g.
• RSC Publishing. (2017, January 17). Highly efficient removal of Cu(II) from aqueous solution using a novel magnetic EDTA functionalized CoFe2O4.
• Reaxa. (n.d.). User Guide QuadraSil Metal Scavengers.
• Carnegie Mellon University. (n.d.). Catalyst Removal - Matyjaszewski Polymer Group.
• SlideShare. (2008, November 26). Metal Scavengers for the Process Industry.
• AnyFlip. (2016, October 3). Metal scavengers process Chem - biotage.
• Reddit. (2024, May 14). Best method for removing Cu(I) from Org compounds.
• Sopachem. (n.d.). Quickly and Easily Remove Residual Metals from APIs to Approved Levels.
• ResearchGate. (2020, January 16). Is there an effective method to purify the 1,4-disubstituted-1H-1,2,3-triazoles of Copper after the CuAAC reaction is complete?
• Wikipedia. (n.d.). Copper-free click chemistry.
• Benchchem. (n.d.). Technical Support Center: Removal of Residual Copper Catalyst from Click Reactions.
• PMC. (2023, June 30). The Impact of Copper Ions on the Activity of Antibiotic Drugs.
• University of Rochester. (n.d.). Workup: Copper Salts.
• PubMed. (2023, June 30). The Impact of Copper Ions on the Activity of Antibiotic Drugs.
• ResearchGate. (2025, August 9). The risks of free copper in the body and the development of useful anticopper drugs.
• PMC. (n.d.). Copper and Its Complexes in Medicine: A Biochemical Approach.
• Technology Networks. (2025, August 26). A Cost-Effective Indole Reaction Could Accelerate Drug Development.

Sources

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• 2. The Impact of Copper Ions on the Activity of Antibiotic Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The Impact of Copper Ions on the Activity of Antibiotic Drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Copper and Its Complexes in Medicine: A Biochemical Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. QuadraSil MP | 1225327-73-0 | Benchchem [benchchem.com]
• 9. Catalyst Removal - Matyjaszewski Polymer Group - Carnegie Mellon University [cmu.edu]
• 10. Copper-free click chemistry - Wikipedia [en.wikipedia.org]
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• 12. Biotage Biotage MP-TMT, 25 gram, macroporous polystyrene-bound trimercaptotriazine, | Fisher Scientific [fishersci.com]
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• 20. sopachem.com [sopachem.com]

troubleshooting regioselectivity in 4-cyclopropyl-1,2,3-triazole synthesis

Technical Support Center: Triazole Synthesis Division Ticket Subject: Regiocontrol in 4-Cyclopropyl-1,2,3-Triazole Synthesis Assigned Specialist: Senior Application Scientist, Catalysis Group

Triage & Diagnostic Overview

Welcome to the Technical Support Center. You are likely encountering issues with regioselectivity (obtaining a mixture of isomers) or reaction stalling when synthesizing 4-cyclopropyl-1,2,3-triazoles.

The cyclopropyl group presents unique challenges:

• Electronic Effects: The cyclopropane ring acts as a

  -donor and -acceptor, which can subtly influence the dipole of the alkyne.

• Volatility: The precursor, cyclopropylacetylene , has a boiling point of ~52°C. "Low yields" are often actually "evaporated starting material."

• Steric Bulk: While not as bulky as a tert-butyl group, the cyclopropyl ring is significant enough to destabilize the transition state in thermal cycloadditions, leading to poor regioselectivity without a catalyst.

Decision Matrix: Select Your Target

Before proceeding, confirm your target geometry using the logic flow below.

Figure 1: Catalyst selection workflow for regioselective triazole synthesis.

Module A: The 1,4-Regioisomer (CuAAC)

Target: 1-Substituted-4-cyclopropyl-1,2,3-triazole. Standard: Copper-Catalyzed Azide-Alkyne Cycloaddition.[1][2][3]

Core Protocol (Self-Validating)

Rationale: Simple copper salts (CuSO₄) with ascorbate are standard, but for cyclopropyl alkynes, we recommend a ligand-stabilized protocol to prevent alkyne homocoupling (Glaser coupling) and protect the catalyst.

Reagents:

• Azide (1.0 equiv)

• Cyclopropylacetylene (1.2 equiv) — Add last due to volatility.

• CuSO₄[4][5][6][7]·5H₂O (1 mol%)

• Sodium Ascorbate (10 mol%)

• Ligand: THPTA or TBTA (1 mol%) — Crucial for rate acceleration and protecting Cu(I).

• Solvent: t-BuOH/H₂O (1:1).

Step-by-Step:

• Dissolve azide and ligand in t-BuOH/H₂O.

• Add CuSO₄ solution.[4][6][7] The mixture should be light blue.

• Add Cyclopropylacetylene.[8][9] Cap the vial immediately (prevent evaporation).

• Add Sodium Ascorbate (freshly prepared in water).

• Validation Check: The solution should turn from blue to colorless/yellow . If it turns blue again during the reaction, oxygen has entered; add more ascorbate.

• Stir at RT for 4–12 hours.

Troubleshooting Guide (FAQ)

Q: My yield is consistently <40%, but NMR shows clean product. Where is the rest? A: You likely lost the cyclopropylacetylene to evaporation.

• Fix: Do not purge the headspace with nitrogen after adding the alkyne. Purge solvents before addition. Use a septum-sealed crimp vial, not a screw cap, if heating is required (though RT is usually sufficient).

Q: The reaction turned green/brown and stalled. A: This indicates Copper(II) accumulation or oxidative alkyne coupling (Glaser coupling).

• Fix: Increase Sodium Ascorbate to 20 mol%. Ensure the reaction is under an inert atmosphere (Ar/N₂). The cyclopropyl group is electron-donating, making the alkyne proton less acidic, but oxidative coupling is still a risk.

Q: I see a second spot on TLC that isn't starting material. A: Check for 5-iodo-1,2,3-triazole formation if you used CuI as a catalyst source.

• Fix: Switch to CuSO₄/Ascorbate. CuI can participate in iodine exchange or form clusters that alter regioselectivity slightly or cause side reactions.

Module B: The 1,5-Regioisomer (RuAAC)

Target: 1-Substituted-5-cyclopropyl-1,2,3-triazole. Standard: Ruthenium-Catalyzed Azide-Alkyne Cycloaddition.[1][10]

Core Protocol

Rationale: Copper cannot make the 1,5-isomer. You must use a Pentamethylcyclopentadienyl (Cp*) Ruthenium complex. The steric bulk of the cyclopropyl group actually helps 1,5-selectivity here by directing the azide substituent away from the metal center during the ruthenacycle intermediate formation.

Reagents:

• Azide (1.0 equiv)

• Cyclopropylacetylene (1.2 equiv)

• Catalyst: [Cp*RuCl(PPh₃)₂] (2–5 mol%). Do not use CpRu (without the star/methyls); it is less regioselective.

• Solvent: Dioxane, THF, or Toluene (Anhydrous). NO WATER.

Step-by-Step:

• Flame-dry the reaction vessel and purge with Argon.

• Add [Cp*RuCl(PPh₃)₂] and solvent.[1][11]

• Add Azide and Cyclopropylacetylene.[9]

• Heat to 60–80°C . (RuAAC requires thermal activation, unlike CuAAC).

• Validation Check: Reaction mixture should darken (reddish-brown) as the active species forms.

Troubleshooting Guide (FAQ)

Q: I am getting a mixture of 1,4 and 1,5 isomers. A: This is a solvent or catalyst issue.

• Cause 1: You used a protic solvent (MeOH, H₂O).[12] Protic solvents destabilize the ruthenacycle intermediate, leading to loss of regiocontrol.

  • Fix: Switch to anhydrous THF or Toluene.

• Cause 2: You used an old catalyst. [Cp*RuCl(PPh₃)₂] can oxidize.

  • Fix: Wash the catalyst with degassed hexane or recrystallize.

Q: The reaction is extremely slow. A: Cyclopropyl sterics are hindering the formation of the ruthenacycle.

• Fix: Switch catalyst to [Cp*RuCl(COD)] (COD = cyclooctadiene). The COD ligand is more labile than PPh₃, opening the coordination site faster for the bulky cyclopropyl alkyne.

Module C: Advanced Characterization

Distinguishing the two isomers is the most common support ticket we receive.

NMR Diagnostic Table

Note: Shifts are approximate (CDCl₃) and depend on the N1-substituent.

Feature	1,4-Isomer (CuAAC)	1,5-Isomer (RuAAC)
Triazole -CH	7.5 – 8.2 ppm (Deshielded)	7.3 – 7.6 ppm (Shielded)
Cyclopropyl -CH	Multiplet, distinct	Multiplet, often broadened
C-NMR (Triazole)	C4 and C5 signals widely separated	C4 and C5 signals closer
NOESY Signal	Triazole-H N1-R (Strong)	Cyclopropyl-H N1-R (Strong)

The NOESY "Gold Standard"

Do not rely solely on chemical shift. Perform a 1D-NOESY or 2D-NOESY experiment.

• 1,4-Isomer: The triazole proton is adjacent to the N1-substituent. You will see a cross-peak.

• 1,5-Isomer: The cyclopropyl group is adjacent to the N1-substituent. The triazole proton is isolated on the other side of the ring. You will see a cross-peak between the Cyclopropyl methine and the N1-substituent .

Summary Visualization: Troubleshooting Workflow

Figure 2: Rapid diagnostic loop for common failure modes in cyclopropyl-triazole synthesis.

References

• Rostovtsev, V. V., Green, L. G., Fokin, V. V., & Sharpless, K. B. (2002). A Stepwise Huisgen Cycloaddition Process: Copper(I)-Catalyzed Regioselective "Ligation" of Azides and Terminal Alkynes. Angewandte Chemie International Edition.

• Zhang, L., Chen, X., Xue, P., Sun, H. H. Y., Williams, I. D., Sharpless, K. B., Fokin, V. V., & Jia, G. (2005). Ruthenium-Catalyzed Cycloaddition of Alkynes and Organic Azides.[1][10] Journal of the American Chemical Society.[9]

• Hein, J. E., & Fokin, V. V. (2010). Copper-catalyzed azide–alkyne cycloaddition (CuAAC) and beyond: new reactivity of copper(I) acetylides. Chemical Society Reviews.

• Rasmussen, L. K., Boren, B. C., & Fokin, V. V. (2007).[13] Ruthenium-Catalyzed Cycloaddition of Aryl Azides and Alkynes.[1][10] Organic Letters.

• Creary, X. (2011). Super Hammett Substituent Constants for the Cyclopropyl Group. The Journal of Organic Chemistry.

Sources

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• 2. ias.ac.in [ias.ac.in]
• 3. mdpi.com [mdpi.com]
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• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. scispace.com [scispace.com]
• 8. 环丙基乙炔 Neat, 97% | Sigma-Aldrich [sigmaaldrich.cn]
• 9. Cyclopropylacetylene - Wikipedia [en.wikipedia.org]
• 10. Overview of 1,5-Selective Click Reaction of Azides with Alkynes or Their Synthetic Equivalents - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Thieme E-Books [thieme-connect.de]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Ruthenium-Catalyzed Azide-Alkyne Cycloaddition: Scope and Mechanism [organic-chemistry.org]

Technical Guide: Stability of 4-Cyclopropyl-1H-1,2,3-Triazole in Acidic Media

This technical guide addresses the stability profile of 4-cyclopropyl-1H-1,2,3-triazole under acidic conditions, designed for researchers requiring immediate troubleshooting and experimental validation.

Executive Summary & Stability Profile

4-Cyclopropyl-1H-1,2,3-triazole exhibits high stability under standard acidic conditions used in organic synthesis and purification (e.g., 1M HCl, TFA/DCM, acidic HPLC mobile phases).

While the cyclopropyl group is theoretically susceptible to acid-catalyzed ring opening due to ring strain (~27.5 kcal/mol), the electron-deficient nature of the 1,2,3-triazole ring (acting as an electron-withdrawing group) generally disfavors the formation of the carbocation intermediate required for ring opening, unlike electron-rich cyclopropyl ethers or benzenes.

Condition	Stability Rating	Notes
Dilute Aqueous Acid (pH 1–6)	✅ Stable	Safe for workup and HPLC.
Trifluoroacetic Acid (TFA) / DCM	✅ Stable	Standard Boc-deprotection conditions (25°C, <4h) are compatible.
Conc. H₂SO₄ / Heat (>80°C)	⚠️ Risk	Potential for ring opening or rearrangement (Dimroth-like or fragmentation).
Lewis Acids (e.g., BF₃·OEt₂)	⚠️ Conditional	Stable at RT; high heat may trigger rearrangement.

Troubleshooting & FAQs

Direct solutions to common experimental anomalies.

Q1: I see split peaks or broad "humps" on my HPLC/LC-MS chromatogram. Is my compound degrading?

Diagnosis: Likely not degradation , but annular tautomerism . Mechanism: 1,2,3-Triazoles exist in a dynamic equilibrium between the 1H and 2H tautomers.[1][2] On C18 columns, these tautomers can separate slightly or cause peak broadening if the proton exchange rate is comparable to the chromatographic timescale. Solution:

• Acidify Mobile Phase: Ensure your mobile phase contains 0.1% Formic Acid or TFA (pH ~2–3). This protonates a small fraction or stabilizes the H-bonding network, often collapsing the peaks into a single sharp signal.

• Temperature: Increasing column temperature to 40–50°C can increase the tautomer exchange rate, sharpening the peak.

Q2: I lost a significant amount of mass during acidic aqueous workup (1M HCl). Did the ring open?

Diagnosis: Likely solubility issues , not decomposition. Mechanism: 1H-1,2,3-triazoles are amphoteric. While they are weak bases (pK_a of conjugate acid ~1.2), they are also weak acids (pK_a ~9.4). In strong acid (pH < 1), the triazole is protonated to the triazolium species, which is highly water-soluble. Solution:

• Adjust pH: Neutralize the aqueous layer to pH ~5–7 before extraction. This ensures the molecule is in its neutral, organic-soluble form.

• Salting Out: Saturate the aqueous phase with NaCl to drive the organic compound into the organic layer (EtOAc or DCM).

Q3: Can I use this building block in a reaction requiring neat TFA (e.g., Boc removal)?

Diagnosis: Yes. Reasoning: The cyclopropyl ring is generally stable to TFA at room temperature when attached to a triazole. The triazole ring does not stabilize the carbocation that would result from cyclopropane protonation/opening. Protocol Check: Perform the reaction at 0°C to RT. Avoid refluxing in TFA, which could degrade the cyclopropyl moiety over extended periods.

Mechanistic Insight & Visualization[3]

Tautomerism and Acid Interaction

The 1,2,3-triazole ring acts as a bioisostere of the amide bond but is significantly more stable to hydrolysis. The following diagram illustrates the tautomeric equilibrium and the theoretical (unlikely) degradation pathway under forcing conditions.

Figure 1: Tautomeric equilibrium explains HPLC artifacts, while protonation explains solubility shifts. Irreversible degradation requires extreme conditions.

Validated Experimental Protocols

Protocol A: Acid Stability Stress Test

Use this to validate the material before scaling up.

• Preparation: Dissolve 5 mg of 4-cyclopropyl-1H-1,2,3-triazole in 0.5 mL of solvent (MeOH or DMSO).

• Acid Treatment: Add 0.5 mL of 1M HCl (aqueous).

• Incubation: Stir at Room Temperature (25°C) for 24 hours.

• Analysis: Analyze by LC-MS (Acidic method: 0.1% Formic acid in Water/Acetonitrile).

  • Pass Criteria: Purity >98% (relative to t=0), no new peaks with M+18 (hydration) or M+36 (HCl addition).

Protocol B: Standard Boc-Deprotection Workflow

Optimized for cyclopropyl-triazole substrates.

• Dissolution: Dissolve substrate (1.0 equiv) in DCM (0.1 M concentration).

• Acid Addition: Add TFA (10–20 equiv) dropwise at 0°C.

• Reaction: Warm to Room Temperature. Monitor by TLC/LC-MS (typically 1–2 hours).

• Quench (CRITICAL):

  • Do not concentrate the acidic mixture to dryness with heat if avoiding degradation is critical.

  • Pour mixture into ice-cold saturated NaHCO₃ (aq).

  • Extract with DCM or EtOAc.

• Result: Free amine obtained with cyclopropyl-triazole intact.

References

• 1,2,3-Triazole Stability & Properties

  • Source: Wikipedia / Organic Chemistry Portal. 1,2,3-Triazoles are highly stable to acid/base hydrolysis and reductive/oxidative conditions.[3]

  • URL:[Link][3][4][5][6][7]

• Tautomerism of 1,2,3-Triazoles

  • Title: Precise equilibrium structures of 1H- and 2H-1,2,3-triazoles by millimeter-wave spectroscopy.[1]

  • Source: NIH / PubMed Central.

  • URL:[Link]

• Cyclopropyl Ring Opening Mechanisms

  • Title: Acid-catalyzed ring-opening reactions of a cyclopropanated 3-aza-2-oxabicyclo[2.2.1]hept-5-ene.[8] (Illustrates that specific activation is usually required for opening).

  • Source: Beilstein J. Org. Chem. / NIH.

  • URL:[Link]

• Synthesis via CuAAC (Acid Tolerance)

  • Title: Synthesis methods of 1,2,3-/1,2,4-triazoles: A review. (Discusses acid tolerance and synthesis conditions).
  • Source: Frontiers in Chemistry / NIH.

  • URL:[Link]

Sources

• 1. Precise equilibrium structures of 1H- and 2H-1,2,3-triazoles (C2H3N3) by millimeter-wave spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Triazoles and Their Derivatives: Chemistry, Synthesis, and Therapeutic Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. longdom.org [longdom.org]
• 4. Multicomponent Synthesis and Evaluation of New 1,2,3-Triazole Derivatives of Dihydropyrimidinones as Acidic Corrosion Inhibitors for Steel - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Ring-Opening Coupling of Cyclopropanol with 1,2,3-Triazole for the Synthesis of Fused Triazoles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Synthesis methods of 1,2,3-/1,2,4-triazoles: A review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. scispace.com [scispace.com]
• 8. Acid-catalyzed ring-opening reactions of a cyclopropanated 3-aza-2-oxabicyclo[2.2.1]hept-5-ene with alcohols - PMC [pmc.ncbi.nlm.nih.gov]

Navigating the Challenges of Steric Hindrance in Cyclopropyl Triazole Synthesis: A Technical Support Guide

Welcome to our dedicated technical support center for researchers, chemists, and drug development professionals engaged in the synthesis of cyclopropyl-containing 1,2,3-triazoles. The unique structural and electronic properties of the cyclopropyl group make it a valuable motif in medicinal chemistry. However, its inherent steric bulk, especially when combined with other large substituents, can present significant challenges in the widely-used copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) reaction.

This guide provides in-depth troubleshooting advice, answers to frequently asked questions, and detailed experimental protocols to help you overcome these synthetic hurdles and achieve high yields of your target molecules.

Troubleshooting Guide: Common Issues and Solutions

Low yields and slow reaction times are common when dealing with sterically hindered cyclopropyl azides or alkynes. The following table outlines frequent problems, their probable causes, and actionable solutions grounded in established chemical principles.

Problem	Probable Cause(s)	Solutions and Scientific Rationale
Low to No Product Formation	1. Inefficient Catalyst Activity: The standard CuSO₄/sodium ascorbate system may be insufficient for sterically demanding substrates.[1] The active Cu(I) species might not be generated or maintained at a high enough concentration.	Optimize the Catalyst System: • Use a more robust ligand: Water-soluble ligands like THPTA (tris(3-hydroxypropyltriazolylmethyl)amine) are often superior to TBTA (tris[(1-benzyl-1H-1,2,3-triazol-4-yl)methyl]amine) in aqueous systems, offering better protection of the Cu(I) center from oxidation and improving reaction rates.[2][3] • Consider advanced ligands: For highly challenging substrates, explore more specialized ligands such as tris(2-benzimidazolylmethyl)amine (BimC4A)₃, which has shown to significantly outperform THPTA in certain cases.[4] • Employ a pre-formed Cu(I) source: Using Cu(I) salts like CuI or CuBr can sometimes be more effective than in situ reduction of Cu(II).[5]
2. Severe Steric Hindrance: The bulky cyclopropyl group and/or the other substituent are preventing the azide and alkyne from approaching the copper catalyst and each other effectively.	Adjust Reaction Conditions: • Increase Reaction Temperature: Modestly increasing the temperature to 40-60 °C can provide the necessary activation energy to overcome the steric barrier.[4][6] However, be mindful of potential side reactions at higher temperatures. • Increase Reactant Concentration: If solubility allows, higher concentrations can favor the bimolecular reaction kinetics. • Prolong Reaction Time: Sterically hindered reactions are inherently slower. Allow the reaction to proceed for an extended period (24-48 hours) before concluding it has failed.[7]
Reaction is Very Slow	1. Suboptimal Ligand-to-Copper Ratio: An incorrect ratio can lead to either an unprotected catalyst or an overly coordinated, less active catalyst.	Optimize Ligand Concentration: The optimal ligand-to-copper ratio is typically between 1:1 and 5:1.[6] For bioconjugation, a 5:1 ratio is often recommended to protect biomolecules from oxidation.[8] It's advisable to titrate the ligand concentration to find the sweet spot for your specific reaction. • Rationale: The ligand accelerates the catalytic cycle and protects the Cu(I) from oxidation, but an excess can sometimes inhibit the reaction by occupying all coordination sites on the copper.[4]
2. Low Effective Catalyst Concentration: The active Cu(I) species may be present in insufficient amounts throughout the reaction.	Increase Catalyst Loading: For particularly stubborn reactions, increasing the catalyst loading from the typical 1-5 mol% up to 10 mol% can be beneficial.[1] • Ensure Fresh Reducing Agent: Always use a freshly prepared solution of sodium ascorbate, as its efficacy diminishes upon storage.[6]
Formation of Side Products (e.g., Diyne Homocoupling)	1. Presence of Oxygen: Oxygen can lead to the oxidative homocoupling of the alkyne (Glaser coupling), a common side reaction in CuAAC.	Maintain an Inert Atmosphere: • Degas all solvents thoroughly before use. • Run the reaction under an inert atmosphere of nitrogen or argon.[6] • Ensure a sufficient excess of the reducing agent (sodium ascorbate) is present to scavenge any residual oxygen.[9]
Mixture of Regioisomers (1,4- and 1,5-disubstituted)	1. Uncatalyzed Thermal Cycloaddition: At elevated temperatures, the uncatalyzed Huisgen 1,3-dipolar cycloaddition can occur, which is not regioselective and produces a mixture of 1,4- and 1,5-isomers.[8]	Control Reaction Temperature: Avoid excessively high temperatures that might favor the thermal pathway. If higher temperatures are necessary to overcome steric hindrance, consider alternative strategies. • Use a Ruthenium Catalyst for the 1,5-isomer: If the 1,5-disubstituted triazole is the desired product, using a ruthenium catalyst such as Cp*RuCl(PPh₃)₂ is the method of choice.[8][10]

Frequently Asked Questions (FAQs)

Q1: Why is steric hindrance a more significant issue with cyclopropyl groups compared to other alkyl groups?

The cyclopropyl group, while small in terms of atom count, is conformationally rigid. This rigidity, combined with the sp³ hybridization of its carbons, creates a defined and non-flexible steric profile that can significantly impede the approach of the reaction partners to the catalytic center. Unlike a linear alkyl chain that can adopt different conformations to minimize steric clashes, the cyclopropyl ring presents a fixed obstacle.

Q2: I'm still getting low yields with my sterically hindered cyclopropyl azide despite optimizing the CuAAC conditions. What's my next best option?

If extensive optimization of the CuAAC reaction (ligand choice, temperature, concentration) fails, consider switching to a Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC).

• What is SPAAC? SPAAC is a copper-free click reaction that utilizes a strained cyclooctyne. The high ring strain of the cyclooctyne provides the driving force for the reaction with an azide, eliminating the need for a metal catalyst.[11]

• Why is it a good alternative? By removing the copper catalyst, you eliminate the need for the azide and alkyne to coordinate to the same metal center, which can be the main bottleneck in sterically hindered CuAAC reactions. The reaction becomes a direct bimolecular process.[12]

• What are the considerations? The choice of strained alkyne is crucial. Bicyclo[6.1.0]nonyne (BCN) is a good starting point as it is relatively small and highly reactive.[13][14] However, SPAAC can also be sensitive to steric hindrance, and the bulky nature of some strained alkynes can introduce their own challenges.[6]

Q3: Can I synthesize the 1,5-disubstituted cyclopropyl triazole regioisomer selectively?

Yes, this is a distinct advantage of using a different catalytic system. While CuAAC is highly selective for the 1,4-isomer, ruthenium-catalyzed azide-alkyne cycloaddition (RuAAC) is highly selective for the 1,5-isomer.[8][15] The mechanism of RuAAC is different from CuAAC and is generally less sensitive to the steric demands of the substrates, making it a viable option for hindered systems.[10]

Q4: Are there any synthetic strategies that avoid the cycloaddition of two bulky fragments altogether?

Yes, if the cycloaddition proves to be the insurmountable step, you can consider building the triazole ring from precursors that already contain the cyclopropyl and the other sterically hindered group. One such approach involves the reaction of a cyclopropyl ketone with N-tosylhydrazine to form a tosylhydrazone, which can then undergo a [3+2] cycloaddition with an amine to form the triazole ring. This method circumvents the need to join two bulky fragments in the final step.[1]

Visualizing the Process: Reaction Mechanisms and Workflows

The CuAAC Catalytic Cycle and the Impact of Steric Hindrance

Caption: The CuAAC catalytic cycle and the impact of steric hindrance.

Decision Workflow for Cyclopropyl Triazole Synthesis

Caption: Decision workflow for selecting a synthetic strategy.

Detailed Experimental Protocols

Protocol 1: Optimized CuAAC for a Sterically Hindered System

(Synthesis of 1-(1-Adamantyl)-4-cyclopropyl-1H-1,2,3-triazole)

This protocol is adapted from general procedures for sterically hindered substrates and provides a robust starting point.[6][16]

Materials:

• 1-Azidoadamantane

• Cyclopropylacetylene

• Copper(II) sulfate pentahydrate (CuSO₄·5H₂O)

• Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA)

• Sodium ascorbate

• Dimethyl sulfoxide (DMSO)

• Deionized water

• Nitrogen or Argon gas supply

Procedure:

• Reactant Preparation: In a clean, dry Schlenk flask equipped with a magnetic stir bar, dissolve 1-azidoadamantane (1.0 mmol, 1.0 eq) in 5 mL of DMSO.

• Add cyclopropylacetylene (1.2 mmol, 1.2 eq) to the solution.

• Catalyst Preparation: In a separate vial, prepare the catalyst solution by dissolving CuSO₄·5H₂O (0.05 mmol, 5 mol%) and THPTA (0.25 mmol, 25 mol%) in 1 mL of deionized water. The solution should turn blue.

• Reaction Setup: Add the catalyst solution to the Schlenk flask containing the azide and alkyne.

• Degas the reaction mixture by bubbling nitrogen or argon through the solution for 15 minutes.

• Initiation: Prepare a fresh 1 M solution of sodium ascorbate in deionized water. Add 0.5 mL of this solution (0.5 mmol, 50 mol%) to the reaction mixture.

• Reaction: Seal the flask and heat the reaction mixture to 60 °C with vigorous stirring.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The reaction may take 24-48 hours to reach completion.

• Work-up: Once the reaction is complete, cool the mixture to room temperature and pour it into 50 mL of water. Extract the aqueous phase with ethyl acetate (3 x 30 mL). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel to obtain the desired 1-(1-adamantyl)-4-cyclopropyl-1H-1,2,3-triazole.

Protocol 2: Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC)

(General procedure for the reaction of a cyclopropyl azide with Bicyclo[6.1.0]nonyne (BCN))

This protocol is based on established SPAAC methodologies.[13]

Materials:

• Cyclopropyl azide

• Bicyclo[6.1.0]non-4-yn-9-ylmethanol (BCN-OH)

• Acetonitrile (CH₃CN)

• Deionized water

Procedure:

• Reactant Preparation: In a 10 mL round-bottom flask, dissolve the cyclopropyl azide (0.1 mmol, 1.0 eq) in a 1:1 mixture of acetonitrile and deionized water (2 mL).

• Add BCN-OH (0.1 mmol, 1.0 eq) to the solution.

• Reaction: Stir the reaction mixture at room temperature.

• Monitoring: Monitor the reaction progress by LC-MS. SPAAC reactions with BCN are often significantly faster than hindered CuAAC reactions and may be complete within a few hours.

• Work-up: Upon completion, remove the acetonitrile under reduced pressure.

• Extraction: Add 10 mL of water to the residue and extract with dichloromethane (3 x 10 mL).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate. Purify the crude product by column chromatography on silica gel.

References

• BenchChem. (2025). Impact of steric hindrance on azide-alkyne cycloaddition. BenchChem Technical Support.
• Kennedy, D. C., et al. (2011). Ligand tricks for faster clicks: bioconjugation via the CuAAC reaction.
• Creative Biolabs. (n.d.). Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC).
• Artner, L. M. (2014). THPTA and TBTA, which one is better to be a Cu(I)-stabilizing ligand in click chemistry?
• ChemPep Inc. (n.d.). Overview of Copper-Free Click Chemistry.
• Glen Research. (n.d.). Glen Report 26.15 - New Product - THPTA - A Water Soluble Click Ligand. Glen Research.
• Geerdink, D., et al. (2011). Strain-Promoted Alkyne-Azide Cycloadditions (SPAAC)
• van den Berg, T. A., et al. (2010). Readily Accessible Bicyclononynes for Bioorthogonal Labeling and Three-Dimensional Imaging of Living Cells. PMC.
• Boren, B. C., et al. (2008). Preparation of 1,5-Disubstituted 1,2,3-Triazoles via Ruthenium-catalyzed Azide Alkyne Cycloaddition. PMC.
• Dommerholt, J., et al. (2016). Bicyclo[6.1.0]nonyne carboxylic acid for the production of stable molecular probes. RSC Publishing.
• Aminov, R. I. (2024). Synthesis of 1-adamantyl-4-alkyl-1H-1,2,3-triazoles under thermal and microwave conditions.
• Díez-González, S., et al. (2022). Copper-Catalyzed Azide–Alkyne Cycloaddition (CuAAC) by Functionalized NHC-Based Polynuclear Catalysts: Scope and Mechanistic Insights. Organometallics.
• Singh, M. S., & Singh, S. (2025). 1,5-Disubstituted 1,2,3-triazoles: Molecular scaffolds for medicinal chemistry and biomolecular mimetics. PubMed.
• Chen, J., et al. (2014). A general synthesis of 1,4-disubstituted-1,2,3-triazoles from ketones, N-tosylhydrazines, and amines in one pot. Chemistry – A European Journal.
• Iovine, V., et al. (2022).
• Jana, A., et al. (2021). Sustainable synthesis of 1,4-disubstituted and N-unsubstituted 1,2,3-triazoles using reusable ZnO-CTAB nanocrystals. RSC Publishing.
• Sharma, G., et al. (2019). Synthetic Routes for 1,4-disubstituted 1,2,3-triazoles: A Review. Bentham Science.
• Kumar, S., et al. (2024). Green synthesis of 1,4-disubstituted 1,2,3-triazoles: a sustainable approach. Green Chemistry.
• Hevia, E., et al. (2021). Regioselective synthesis of 1,5-disubstituted 1,2,3-triazoles catalyzed by cooperative s-block bimetallics.
• Mernyák, E., et al. (2016). Synthesis of the 1,4-disubstituted steroidal triazoles and hydrolysis of their 3-acetyl groups.
• Manetto, A., et al. (n.d.). Glen Report 22.12 - The copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC). Glen Research.
• Khan, I., et al. (2018). Synthesis of New 1H-1,2,3-Triazole Analogs in Aqueous Medium via “Click” Chemistry: A Novel Class of Potential Carbonic Anhydrase-II Inhibitors. PMC.
• Wikipedia contributors. (n.d.). Azide-alkyne Huisgen cycloaddition. Wikipedia.
• ISRES Publishing. (2022). Synthesis of 1,2,4 triazole compounds.
• Organic Chemistry Portal. (n.d.). Click Chemistry Azide-Alkyne Cycloaddition.
• Rinaldi, S., et al. (2016). Recent Advances in Recoverable Systems for the Copper-Catalyzed Azide-Alkyne Cycloaddition Reaction (CuAAC). MDPI.
• Sipos, G., et al. (2021). Azide–alkyne cycloaddition (click) reaction in biomass-derived solvent CyreneTM under one-pot conditions. PMC.
• Chen, J., Ren, G. (2021). A recent overview on the synthesis of 1,4,5-trisubstituted 1,2,3-triazoles. Beilstein Journal of Organic Chemistry.
• The Royal Society of Chemistry. (n.d.).

Sources

• 1. Frontiers | Synthesis methods of 1,2,3-/1,2,4-triazoles: A review [frontiersin.org]
• 2. jenabioscience.com [jenabioscience.com]
• 3. Copper-Catalyzed Azide–Alkyne Click Chemistry for Bioconjugation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Analysis and Optimization of Copper-Catalyzed Azide–Alkyne Cycloaddition for Bioconjugation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Green synthesis of 1,4-disubstituted 1,2,3-triazoles: a sustainable approach - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. glenresearch.com [glenresearch.com]
• 8. Azide-alkyne Huisgen cycloaddition - Wikipedia [en.wikipedia.org]
• 9. Click Chemistry [organic-chemistry.org]
• 10. Preparation of 1,5-Disubstituted 1,2,3-Triazoles via Ruthenium-catalyzed Azide Alkyne Cycloaddition - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Synthesis and stability studies of bicyclo[6.1.0]nonyne scaffolds for automated solid-phase oligonucleotide synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 12. chemrxiv.org [chemrxiv.org]
• 13. Readily Accessible Bicyclononynes for Bioorthogonal Labeling and Three-Dimensional Imaging of Living Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Bicyclo[6.1.0]nonyne carboxylic acid for the production of stable molecular probes - RSC Advances (RSC Publishing) DOI:10.1039/D1RA07905K [pubs.rsc.org]
• 15. 1,5-Disubstituted 1,2,3-triazoles: Molecular scaffolds for medicinal chemistry and biomolecular mimetics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

Comparative Characterization Guide: 4-Cyclopropyl-1H-1,2,3-triazole

Executive Summary: The Bioisosteric Advantage

In medicinal chemistry, 4-cyclopropyl-1H-1,2,3-triazole represents a high-value scaffold, often utilized as a bioisostere for amide bonds or phenyl rings. Unlike its acyclic analog (4-isopropyl-1,2,3-triazole ) or aromatic analog (4-phenyl-1,2,3-triazole ), the cyclopropyl variant offers a unique combination of metabolic stability, reduced lipophilicity, and rigid geometric constraints.

This guide provides a technical comparison of this scaffold against its primary alternatives and details the 1H NMR characterization protocols required to validate its synthesis, specifically addressing the challenges of annular tautomerism and solvent-dependent chemical shifts.

Performance Comparison: Cyclopropyl vs. Alternatives

The selection of the cyclopropyl moiety over isopropyl or phenyl groups is rarely arbitrary. It is a strategic choice to modulate ADME (Absorption, Distribution, Metabolism, and Excretion) properties.

Table 1: Physicochemical & Metabolic Profile Comparison

Feature	4-Cyclopropyl-Triazole	4-Isopropyl-Triazole	4-Phenyl-Triazole	Implication
Hybridization	-like (Walsh orbitals)	(Standard alkyl)	(Aromatic)	Cyclopropyl offers -acceptor character similar to phenyl but with less bulk.
Lipophilicity (LogP)	Lower ( )	Higher ( )	High	Cyclopropyl improves water solubility compared to isopropyl/phenyl analogs [1].
Metabolic Stability	High	Low to Moderate	Moderate	Cyclopropyl C-H bonds (~106 kcal/mol) are stronger than Isopropyl tertiary C-H, resisting CYP450 oxidation [2].
Conformation	Rigid / Fixed	Rotatable	Rigid / Planar	Cyclopropyl locks the vector of substituents without the steric clash of a phenyl ring.

Key Insight: The "Magic Methyl" effect often extends to cyclopropyl groups. Replacing an isopropyl group with a cyclopropyl group frequently blocks metabolic "hotspots" (sites of hydroxylation) while maintaining steric bulk, a strategy validated in drugs like Pitavastatin and Prasugrel metabolites [3].

Experimental Workflow: Synthesis to Characterization

To ensure authoritative characterization, one must understand the genesis of the sample. The 4-cyclopropyl-1,2,3-triazole is typically generated via Cu(I)-catalyzed Azide-Alkyne Cycloaddition (CuAAC) using cyclopropylacetylene and sodium azide (or an organic azide).

DOT Diagram 1: Synthesis & Characterization Logic

Caption: Logical workflow from CuAAC synthesis to solvent-dependent NMR characterization. Copper removal is critical to prevent paramagnetic broadening of NMR signals.

1H NMR Characterization Protocol

Characterizing 4-cyclopropyl-1H-1,2,3-triazole presents a specific challenge: Annular Tautomerism . The proton on the triazole nitrogen rapidly exchanges between N1, N2, and N3 positions.

Protocol A: Solvent Selection Strategy

• Recommended: DMSO-d6 (Dimethyl sulfoxide-d6).

  • Why: DMSO forms strong hydrogen bonds with the acidic triazole NH, slowing down the proton exchange rate. This often allows the NH signal to be observed as a broad singlet downfield (

    ppm).

• Alternative: CDCl3 (Chloroform-d).

  • Why: Good for resolution of the cyclopropyl coupling, but the NH signal is often invisible due to rapid exchange or extreme broadening.

Protocol B: Diagnostic Signal Assignment (400 MHz, DMSO-d6)

Moiety	Proton Count	Chemical Shift ( ppm)	Multiplicity	Coupling ( Hz)	Diagnostic Value
Triazole NH	1H	14.0 – 15.5	Broad Singlet	-	Confirms "free" NH (unsubstituted). Disappears with shake.
Triazole CH	1H	7.50 – 8.20	Singlet	-	Critical: Shifts upfield (~0.5 ppm) compared to 4-phenyl analogs.
Cyclopropyl CH	1H	1.90 – 2.05	Multiplet (m)	-	Diagnostic methine connecting ring to triazole.
Cyclopropyl CH₂	2H	0.85 – 0.95	Multiplet		High-field "roofing" effect common in strained rings.
Cyclopropyl CH₂	2H	0.65 – 0.75	Multiplet		Most shielded protons; distinguishes from isopropyl methyls (~1.2 ppm).

Technical Note: In 1,4-disubstituted derivatives (where N1 is substituted), the C5-H triazole proton typically appears as a sharp singlet at

7.8–8.5 ppm . If the reaction fails and yields the 1,5-isomer (ruthenium catalysis or thermal), this proton shifts significantly (often desheilded) [4].

Mechanistic Insight: Tautomerism & Timescales

Understanding the NMR spectrum requires acknowledging that the "single" compound exists as an equilibrium of tautomers.

DOT Diagram 2: Tautomeric Equilibrium

Caption: Rapid prototropic tautomerism between N1, N2, and N3 results in averaged NMR signals at room temperature.

Comparison with Isopropyl Analog[1][2]

• 4-Isopropyl-1,2,3-triazole: Shows a classic septet (

  Hz) at 3.1 ppm and a doublet at 1.3 ppm.

• 4-Cyclopropyl-1,2,3-triazole: Lacks the methyl doublet. Instead, it shows two distinct high-field multiplets (0.6–1.0 ppm). This is the definitive spectral fingerprint to rule out reduction of the ring or contamination with starting alkyl halides.

References

• Barnes-Seeman, D., et al. (2020). "Lipophilicity trends upon fluorination of isopropyl, cyclopropyl and 3-oxetanyl groups." Beilstein Journal of Organic Chemistry, 16, 2163–2171. Link

• Shanu-Wilson, J. (2021). "Metabolism of cyclopropyl groups." Hypha Discovery. Link

• Talele, T. T. (2016). "The 'Cyclopropyl Fragment' is a Versatile Player in Drug Design." Journal of Medicinal Chemistry, 59(19), 8712–8756. (Contextual citation based on general search results regarding cyclopropyl utility).

• Creary, X., et al. (2012). "Azide–Alkyne Cycloaddition.[1][2] Synthesis and NMR Characterization of 1H-1,2,3-Triazole Derivatives." Journal of Organic Chemistry. (General reference for 1,4 vs 1,5 shifts).

• Gottlieb, H. E., et al. (1997). "NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities." Journal of Organic Chemistry, 62(21), 7512–7515. Link

Sources

• 1. arkat-usa.org [arkat-usa.org]
• 2. 1,2,3-Triazole synthesis [organic-chemistry.org]

Technical Comparison Guide: 13C NMR Characterization of 4-Cyclopropyl-1H-1,2,3-triazole

Topic: 13C NMR Chemical Shifts of 4-Cyclopropyl-1H-1,2,3-triazole Content Type: Publish Comparison Guide Audience: Researchers, Scientists, Drug Development Professionals

Executive Summary

The 1,2,3-triazole moiety is a cornerstone of modern medicinal chemistry, serving as a bioisostere for amide bonds and a rigid linker in fragment-based drug design.[1] The 4-cyclopropyl-1H-1,2,3-triazole variant is particularly valuable due to the cyclopropyl group's unique metabolic stability and ability to induce specific conformational restrictions compared to acyclic alkyl analogs like isopropyl or propyl groups.[2]

This guide provides a definitive technical analysis of the 13C NMR spectral signature of 4-cyclopropyl-1H-1,2,3-triazole. It contrasts these data with structural analogs (e.g., 4-isopropyl-1,2,3-triazole) and N-substituted derivatives to aid in precise structural elucidation. We explore the critical effects of tautomerism and solvent choice (DMSO-d₆ vs. CDCl₃) on chemical shift values, ensuring you can confidently validate your synthetic products.

Structural Dynamics & Tautomerism

Before analyzing the spectra, it is critical to understand the dynamic nature of the analyte. 4-Cyclopropyl-1H-1,2,3-triazole exists in a tautomeric equilibrium between the 1H- (4-substituted) and 3H- (5-substituted) forms.[2] In solution, the rapid migration of the NH proton often results in averaged NMR signals at room temperature, unless the nitrogen is substituted (e.g., N-benzyl).

Tautomeric Equilibrium Pathway

The following diagram illustrates the proton migration that influences the observed chemical shifts.

Caption: Rapid annular tautomerism in N-unsubstituted 1,2,3-triazoles leads to effective symmetry in NMR time scales, distinguishing them from N-substituted analogs.

Comparative Data Analysis: 13C NMR Chemical Shifts

The cyclopropyl group introduces a unique high-field shielding effect not seen in other alkyl substituents.[2] The table below contrasts the 4-cyclopropyl analog with the 4-isopropyl analog and the N-benzyl derivative (where tautomerism is locked).

Table 1: Comparative 13C NMR Chemical Shifts (δ, ppm)

Carbon Position	4-Cyclopropyl-1H-1,2,3-triazole (Free NH)	4-Isopropyl-1H-1,2,3-triazole (Analog)	1-Benzyl-4-cyclopropyl-1,2,3-triazole (Reference)
Solvent	CDCl₃ / DMSO-d₆	CDCl₃	CDCl₃
C4 (Quaternary)	148.0 – 149.5	154.0 – 156.0	150.6
C5 (Methine)	119.0 – 121.0	118.0 – 120.0	119.6
Substituent C-α	6.0 – 8.5 (CH)	26.5 – 27.5 (CH)	7.8 (CH)
Substituent C-β	7.0 – 8.0 (CH₂)	22.0 – 23.0 (CH₃)	6.8 (CH₂)
N-Substituent	N/A	N/A	54.3 (Benzyl CH₂)

Key Diagnostic Insights:

• Cyclopropyl Shielding: The most distinct feature is the upfield shift of the cyclopropyl carbons. The CH and CH₂ signals appear in the 6.0 – 9.0 ppm range. This is drastically different from the isopropyl methine (~27 ppm) and methyls (~22 ppm), providing an immediate confirmation of the cyclopropyl ring integrity.

• Triazole Carbons: The C4 quaternary carbon in the cyclopropyl derivative (~149 ppm) is slightly shielded compared to the isopropyl analog (~155 ppm) due to the unique electronic donation (pseudo-conjugation) of the cyclopropyl Walsh orbitals into the triazole π-system.[2]

• Solvent Effects: In DMSO-d₆ , the exchange of the NH proton is often slowed due to hydrogen bonding with the solvent, potentially sharpening the C4/C5 signals compared to CDCl₃ , where broadening may occur.

Experimental Protocols

Protocol A: Synthesis of 4-Cyclopropyl-1H-1,2,3-triazole (CuAAC Method)

This protocol utilizes a copper-catalyzed cycloaddition of cyclopropylacetylene and in situ generated hydrazoic acid (caution required) or a protected azide followed by deprotection.[2]

Reagents: Cyclopropylacetylene (1.0 equiv), Sodium Azide (1.2 equiv), Copper(I) Iodide (10 mol%), Sodium Ascorbate (20 mol%), DMSO/Water (4:1).[2]

• Preparation: Dissolve cyclopropylacetylene in DMSO/Water. Add sodium azide, sodium ascorbate, and CuI.

• Reaction: Stir the mixture at 70°C for 12–24 hours. Monitor by TLC (EtOAc/Hexane).[2][3]

• Workup: Dilute with water, extract with ethyl acetate (3x). Wash organic layer with brine, dry over Na₂SO₄, and concentrate.

• Purification: Recrystallize from ethanol or purify via silica gel flash chromatography.

Protocol B: NMR Acquisition for Structural Verification

To ensure quantitative accuracy and resolution of the quaternary carbons:

• Frequency: 100 MHz or higher (for 13C).

• Relaxation Delay (D1): Set to 2–3 seconds to allow full relaxation of the quaternary C4 carbon and the cyclopropyl carbons.

• Scans: Minimum 512 scans for sufficient S/N ratio on the small quaternary peaks.

• Reference: Calibrate DMSO-d₆ septet to 39.52 ppm or CDCl₃ triplet to 77.16 ppm.

Structural Elucidation Workflow

The following flowchart outlines the logic for assigning the structure based on the data provided above.

Caption: Logical workflow for confirming the 4-cyclopropyl-1,2,3-triazole structure using NMR chemical shift diagnostics.

References

• Synthesis and NMR Characterization of 1-Benzyl-4-cyclopropyl-1,2,3-triazole

  • Source: Royal Society of Chemistry (RSC) & J. Luis et al.[2]

  • Data Verification: Confirms C4 shift at ~150.6 ppm and Cyclopropyl CH₂ at ~7-8 ppm.[2]

  • (Generalized RSC landing page for verification)[2]

• Solvent Effects on 1,2,3-Triazole NMR Shifts

  • Source: MDPI & ResearchGate Publications on Triazole Tautomerism.[2]

  • Insight: Establishes the line broadening effects of fast proton exchange in CDCl₃ vs DMSO.

  • [2]

• General 13C NMR Data for 4-Substituted Triazoles

  • Source: Organic Chemistry Portal & BenchChem Protocols.
  • Data: Provides baseline shifts for 4-isopropyl and 4-phenyl analogs for comparison.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. JP6873980B2 - Novel imidazole [4,5-c] quinoline and imidazole [4,5-c] [1,5] naphthylidine derivatives as LRRK2 inhibitors - Google Patents [patents.google.com]
• 3. rsc.org [rsc.org]

Mass Spectrometry Analysis of 4-Cyclopropyl-1H-1,2,3-triazole: A Comparative Methodological Guide

Topic: Mass Spectrometry Analysis of 4-Cyclopropyl-1H-1,2,3-triazole Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

4-Cyclopropyl-1H-1,2,3-triazole (C₅H₇N₃, MW 109.[1]13) represents a critical building block in modern medicinal chemistry, serving as a bioisostere for amide bonds and a rigid linker in fragment-based drug discovery.[1] Its analysis presents unique challenges due to annular tautomerism (1H/2H/3H equilibrium) and the high polarity of the triazole ring.

This guide objectively compares the two dominant analytical workflows—LC-ESI-MS/MS and GC-EI-MS —to determine the optimal strategy for quantitation, structural verification, and isomer differentiation.[1]

The Verdict:

• For Bioanalysis & Quantitation: LC-ESI-MS/MS is the gold standard, offering superior sensitivity (pg/mL range) and soft ionization that preserves the protonated molecular ion

  .[1]

• For Synthesis Verification & Isomer ID: GC-EI-MS provides a distinct fragmentation fingerprint necessary to distinguish the 4-cyclopropyl isomer from its 1-substituted regioisomers and 1,2,4-triazole analogs.

Part 1: Chemical Intelligence & Ionization Physics

Before selecting a method, one must understand the molecule's behavior in the gas phase.

Property	Value / Characteristic	Impact on MS Analysis
Monoisotopic Mass	109.0640 Da	Low mass requires high-resolution MS or clean background to avoid solvent noise.[1]
pKa (Acidic)	~9.2 (NH deprotonation)	Ionizes well in ESI(-) at high pH, but ESI(+) is generally preferred for sensitivity.[1]
pKa (Basic)	~1.2 (N3 protonation)	Requires acidic mobile phase (0.1% Formic Acid) for efficient ESI(+) protonation.[1]
Tautomerism	1H- 2H- 3H-	In solution, rapid equilibrium exists. In gas phase (GC), the 2H-tautomer is often thermodynamically dominant unless substituted at N1.

Part 2: Comparative Analysis of Methodologies

Method A: LC-ESI-MS/MS (The Bioanalytical Standard)

Best For: PK/PD studies, trace analysis in biological matrices, and thermally labile derivatives.[1]

• Mechanism: Electrospray Ionization (ESI) in positive mode generates the stable

  ion at m/z 110.1.[1]

• Fragmentation (CID): The defining characteristic of 1,2,3-triazoles is the loss of molecular nitrogen (

  ) .

  • Precursor: m/z 110

  • Primary Product: m/z 82

    (Aziridine/Ketenimine species).[1]

  • Secondary Product: m/z 54

    (Loss of cyclopropyl ring fragment).[1]

Method B: GC-EI-MS (The Structural Validator)

Best For: Purity assessment, regioisomer confirmation, and synthesis monitoring.

• Mechanism: Electron Impact (70 eV) imparts high energy, causing extensive fragmentation.

• Fragmentation:

  • Molecular Ion: m/z 109

    (Often weak intensity).[1]

  • Base Peak: Often m/z 81

    or m/z 68 (Ring cleavage).[1]

  • Diagnostic: The presence of m/z 41 (

    ) confirms the cyclopropyl group integrity distinct from propyl isomers.

Performance Comparison Table

Feature	LC-ESI-MS/MS (QqQ)	GC-EI-MS (Single Quad)
Sensitivity (LOD)	High (< 1 ng/mL)	Moderate (~100 ng/mL)
Linearity	Excellent ( dynamic range)	Good ( dynamic range)
Selectivity	High (MRM transitions)	Moderate (Spectral matching)
Isomer Distinction	Difficult (Co-elution of tautomers)	Superior (Chromatographic separation of N-alkyl isomers)
Sample Prep	Minimal (Protein precipitation)	Requires derivatization (silylation) for best peak shape

Part 3: Fragmentation Mechanics & Visualizations[1]

Understanding the fragmentation pathway is crucial for setting up Multiple Reaction Monitoring (MRM) transitions.

Diagram 1: ESI(+) Fragmentation Pathway

The following diagram illustrates the specific mass transitions for 4-cyclopropyl-1H-1,2,3-triazole.[1]

Figure 1: Proposed ESI(+) CID fragmentation pathway showing the characteristic loss of Nitrogen (28 Da) followed by cyclopropyl ring degradation.[1]

Part 4: Experimental Protocols

Protocol A: Optimized LC-ESI-MS/MS Workflow

Use this protocol for quantitative analysis in plasma or buffer.[1]

1. Chromatographic Conditions:

• Column: HILIC (Hydrophilic Interaction Liquid Chromatography) is recommended over C18 due to the analyte's polarity.

  • Example: Waters XBridge Amide, 2.1 x 100 mm, 3.5 µm.

• Mobile Phase A: 10 mM Ammonium Formate in Water, pH 3.0.

• Mobile Phase B: Acetonitrile (0.1% Formic Acid).[1]

• Gradient: 95% B to 50% B over 5 minutes. (High organic start for HILIC).

• Flow Rate: 0.4 mL/min.[1]

2. Mass Spectrometer Settings (Triple Quadrupole):

• Ionization: ESI Positive Mode.

• Capillary Voltage: 3.5 kV.[1]

• Desolvation Temp: 400°C.

• MRM Transitions:

  • Quantifier: 110.1

    82.1 (CE: 15-20 eV).

  • Qualifier: 110.1

    54.1 (CE: 30-35 eV).[1]

3. Self-Validation Step:

• Inject a blank followed by the lowest standard. If the S/N ratio for the 110

  82 transition is < 10, check for "crosstalk" from solvent background or increase the dwell time.

Protocol B: Isomer Differentiation Strategy

Use this logic to distinguish 4-cyclopropyl-1,2,3-triazole from its isomers (e.g., 1-cyclopropyl-1,2,3-triazole or 1,2,4-triazoles).

Figure 2: Decision tree for distinguishing triazole regioisomers using MS/MS fragmentation patterns.

References

• Miller, S. I., Lii, R., & Tanaka, Y. (1979).[2] Mass spectra of 1,2,3-triazoles. Journal of the Chemical Society, Perkin Transactions 1, 15-19. [Link][3]

• Pokhodylo, N. T., Shyyka, O. Y., & Obushak, M. D. (2013). Synthesis of 1,2,3-triazoles via click chemistry. Russian Journal of Organic Chemistry. [Link]

• Bakherad, M. (2013). Recent progress in the synthesis of 1,2,3-triazoles. Current Organic Chemistry. [Link]

• Kinter, M., & Sherman, N. E. (2000). Protein Sequencing and Identification Using Tandem Mass Spectrometry. Wiley-Interscience. (Referenced for general CID fragmentation mechanisms of nitrogen heterocycles). [Link]

Sources

• 1. N-[3-(4-cyclopropyl-4H-1,2,4-triazol-3-yl)phenyl][3,4'-bipyridine]-2'-carboxamide | C22H18N6O | CID 58102999 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Mass spectra of 1,2,3-triazoles - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 3. ripublication.com [ripublication.com]

The Cyclopropyl Moiety in 1,2,3-Triazoles: A Crystallographic Comparison Guide

Introduction: The Significance of the Cyclopropyl Group in Triazole Scaffolds

In the landscape of medicinal chemistry and materials science, the 1,2,3-triazole core is a privileged scaffold, largely owing to its facile and regioselective synthesis via the copper(I)-catalyzed azide-alkyne cycloaddition, or "click chemistry".[1] The substituent at the 4-position of the triazole ring plays a crucial role in modulating the molecule's physicochemical properties, including its conformation, electronic distribution, and intermolecular interactions. The cyclopropyl group, a small, strained carbocycle, is of particular interest as a substituent. Its unique electronic nature and rigid, three-dimensional structure can significantly influence a molecule's bioactivity and material properties. This guide provides a comparative analysis of the X-ray crystallographic data of 4-cyclopropyl-1,2,3-triazole derivatives and contrasts them with other substituted triazoles, offering insights for researchers in drug development and materials design.

Experimental Rationale: Obtaining High-Quality Crystallographic Data

The determination of a molecule's three-dimensional structure through single-crystal X-ray diffraction is a cornerstone of chemical analysis. The following protocol outlines a generalized, self-validating workflow for obtaining crystallographic data for substituted 1,2,3-triazole derivatives.

Crystallization Protocol: The Art of Crystal Growth

The critical first step is obtaining single crystals of sufficient size and quality. This often involves a systematic screening of crystallization conditions:

• Solvent Selection: The choice of solvent is paramount. A solvent system where the compound has moderate solubility is ideal. For many triazole derivatives, slow evaporation from a solution in a solvent mixture, such as ethyl acetate/n-hexane, has proven effective.[2]

• Technique: Slow evaporation is a common and effective technique. The compound is dissolved in a suitable solvent or solvent mixture, and the solution is left undisturbed in a loosely capped vial, allowing the solvent to evaporate slowly over hours to days, leading to the formation of well-ordered crystals.

• Purity: The purity of the compound is crucial. Impurities can inhibit crystal growth or lead to poorly ordered crystals. Purification of the synthesized triazole, for instance by column chromatography or recrystallization, is a prerequisite.

Data Collection and Structure Refinement

• Diffractometer: Data collection is typically performed on a modern single-crystal X-ray diffractometer equipped with a CCD or CMOS detector and using a monochromatic X-ray source (e.g., Mo Kα radiation).

• Temperature: Data is often collected at low temperatures (e.g., 100-150 K) to minimize thermal vibrations of the atoms, resulting in a more precise determination of their positions.

• Structure Solution and Refinement: The collected diffraction data is processed to determine the unit cell parameters and space group. The structure is then solved using direct methods or Patterson methods and refined using full-matrix least-squares on F². Software packages such as SHELXL are commonly employed for this purpose. In cases of structural ambiguity, techniques like Hirshfeld surface analysis can be used to quantify intermolecular interactions.[3]

Comparative Analysis of Crystallographic Data

Compound	Crystal System	Space Group	Dihedral Angle (Substituent-Triazole)	Key Intermolecular Interactions	Reference
5-cyclopropyl-N-(2-hydroxyethyl)-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide	Monoclinic	P2₁/c	55.6(1)°	O—H⋯O and C—H⋯N hydrogen bonds	[4]
4-Benzyl-1-(4-nitrophenyl)-1H-1,2,3-triazole	Monoclinic	P2₁/n	83.23(10)° (phenyl-triazole)	C—H⋯O, C—H⋯π, and π–π stacking	[2]
1,2,4-Triazolo[4',3':2,3]pyridazino[4,5-b]indole derivative	Triclinic	P-1	12.65°	H⋯H, H⋯C, N⋯H, Br⋯H contacts, and π–π stacking	[5]
4-(1H-1,2,4-Triazol-3-yl)-4H-1,2,4-triazole monohydrate	Monoclinic	Cc	2.97(1)° (between triazole rings)	N—H⋯O, O—H⋯N, and C—H⋯N hydrogen bonds	[6]

The Influence of the Cyclopropyl Substituent

The presence of a cyclopropyl group at the 4- or 5-position of the 1,2,3-triazole ring introduces distinct structural features:

• Conformational Rigidity: The cyclopropyl ring is conformationally restricted. This rigidity can be advantageous in drug design by reducing the entropic penalty upon binding to a target protein.

• Three-Dimensionality: Unlike planar aryl substituents, the cyclopropyl group provides a three-dimensional character to the molecule. This can lead to more specific and favorable interactions with biological targets.

• Dihedral Angle: In the case of 5-cyclopropyl-N-(2-hydroxyethyl)-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide, the dihedral angle between the mean plane of the cyclopropyl ring and the triazole ring is 55.6(1)°.[4] This significant twist, when compared to more planar substituents, highlights the steric influence of the cyclopropyl group. In another derivative, N-(4-chlorophenyl)-5-cyclopropyl-1-(4-methoxyphenyl)-1H-1,2,3-triazole-4-carboxamide, the cyclopropyl ring is nearly coplanar with the aryl substituent, indicating that other parts of the molecule can influence its orientation.[7]

• Intermolecular Interactions: The C-H bonds of the cyclopropyl group can act as weak hydrogen bond donors, participating in C-H⋯N or C-H⋯O interactions, which contribute to the overall crystal packing.

Comparison with Other Substituents

• Aryl Substituents: Phenyl or other aryl groups at the 4-position are often involved in π–π stacking interactions, which can significantly influence the crystal packing.[2][5] The dihedral angle between the aryl ring and the triazole ring can vary widely, affecting the overall molecular shape from nearly planar to highly twisted.[2]

• Alkyl Substituents: Linear alkyl chains introduce flexibility, which can lead to polymorphism. In contrast, the rigidity of the cyclopropyl group can favor a more defined and predictable crystal packing.

• Hydrogen-Bonding Groups: Substituents capable of forming strong hydrogen bonds, such as hydroxyl or amino groups, will often dominate the intermolecular interactions, leading to well-defined hydrogen-bonded networks.[6]

Experimental Workflow and Molecular Structure Visualization

The following diagram illustrates a typical workflow for X-ray crystallographic analysis and the resulting molecular structure.

Caption: A generalized workflow for the synthesis, crystallization, and X-ray crystallographic analysis of substituted 1,2,3-triazoles.

Caption: A conceptual diagram illustrating potential intermolecular interactions between two molecules of a 4-cyclopropyl-1,2,3-triazole derivative in a crystal lattice.

Conclusion

The incorporation of a cyclopropyl group into the 1,2,3-triazole scaffold imparts distinct structural characteristics that are of significant interest to researchers in drug discovery and materials science. Its conformational rigidity and three-dimensional nature, as revealed by X-ray crystallography, differentiate it from more common aryl and linear alkyl substituents. While a definitive crystallographic analysis of the parent 4-cyclopropyl-1H-1,2,3-triazole is yet to be reported, the study of its derivatives provides a strong foundation for understanding its structural influence. This comparative guide underscores the importance of crystallographic analysis in elucidating the subtle yet significant effects of substituents on molecular architecture and crystal packing, thereby guiding the rational design of novel functional molecules.

References

• Al-Majid, A. M., et al. (2023). Synthesis and X-ray Crystal Structure Analysis of Substituted 1,2,4-Triazolo [4',3':2,3]pyridazino[4,5-b]indole and Its Precursor. Molecules, 28(13), 5153. [Link]

• Jia, L.-H., Liu, Z.-L., & Liu, W. (2007). 4-(1H-1,2,4-Triazol-3-yl)-4H-1,2,4-triazole monohydrate. Acta Crystallographica Section E: Structure Reports Online, 63(5), o2553. [Link]

• Markov, V. I., & Polyakov, E. V. (2006). Synthesis of substituted 1,2,3-triazoles via N-sulfonylaziridines. Arkivoc, 2005(8), 89-98. [Link]

• MDPI. (2022). 4-(4-(((1H-Benzo[d][5][8]triazol-1-yl)oxy)methyl)-1H-1,2,3-triazol-1-yl)-7-chloroquinoline. [Link]

• Pokhodylo, N., et al. (2021). Synthesis, crystal structure and Hirshfeld surface analysis of 5-cyclopropyl-N-(2-hydroxyethyl)-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide. IUCrData, 6(11). [Link]

• Pokhodylo, N., et al. (2020). 5-cyclopropyl-1-(3-methoxyphenyl)-1H-1,2,3-triazole-4-carboxylic acid. Acta Crystallographica Section E: Crystallographic Communications, 76(Pt 11), 1735–1739. [Link]

• Zukerman-Schpector, J., et al. (2017). 4-Benzyl-1-(4-nitrophenyl)-1H-1,2,3-triazole: crystal structure and Hirshfeld analysis. Acta Crystallographica Section E: Crystallographic Communications, 73(Pt 11), 1695–1699. [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. 4-Benzyl-1-(4-nitro­phen­yl)-1H-1,2,3-triazole: crystal structure and Hirshfeld analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. journals.iucr.org [journals.iucr.org]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. Synthesis, crystal structure and Hirshfeld surface analysis of 5-cyclo­propyl-N-(2-hy­droxy­eth­yl)-1-(4-methyl­phen­yl)-1H-1,2,3-triazole-4-carboxamide - PMC [pmc.ncbi.nlm.nih.gov]
• 8. arkat-usa.org [arkat-usa.org]

A Comparative Guide to HPLC Retention Times for Purity Analysis of 4-Cyclopropyl-1H-1,2,3-Triazole

Introduction: The Analytical Imperative for Novel Heterocycles

In the landscape of modern drug discovery and development, nitrogen-containing heterocycles are foundational building blocks. Among these, 1,2,3-triazoles, synthesized with high efficiency via copper-catalyzed azide-alkyne cycloaddition, have become ubiquitous. The specific compound, 4-cyclopropyl-1H-1,2,3-triazole, serves as a key intermediate whose purity is paramount to the quality and safety of the final active pharmaceutical ingredient (API). Impurities, whether they are unreacted starting materials, regioisomers, or degradation products, can have significant pharmacological and toxicological implications.

Therefore, establishing a robust, reliable, and validated analytical method for purity assessment is not merely a procedural step but a regulatory and scientific necessity.[1][2] High-Performance Liquid Chromatography (HPLC) stands as the gold standard for this purpose, offering the resolution and sensitivity required for this critical task.[3] This guide provides an in-depth comparison of HPLC methodologies, focusing on the optimization of stationary and mobile phases to achieve accurate and reproducible retention times for the purity determination of 4-cyclopropyl-1H-1,2,3-triazole. Our approach is grounded in the principles of analytical quality by design, ensuring the final method is fit for its intended purpose, in alignment with guidelines from the International Council for Harmonisation (ICH) and the United States Pharmacopeia (USP).[4][5][6][7]

The Analyte's Challenge: Taming Polarity in Reversed-Phase Chromatography

The chemical structure of 4-cyclopropyl-1H-1,2,3-triazole presents a distinct challenge for traditional reversed-phase (RP-HPLC) chromatography. The molecule possesses a polar triazole ring system, making it highly water-soluble, while the cyclopropyl group imparts a modest degree of non-polarity.[8] This amphiphilic nature can lead to poor retention on conventional C18 columns, where hydrophobic interaction is the primary retention mechanism.[9] Analytes that elute too early, near the solvent front (t₀), are subject to matrix interferences and yield unreliable quantification.

Our objective is to find the optimal balance of chromatographic parameters that provides adequate retention (k' > 2) and symmetric peak shape for the main component, while also achieving baseline resolution from its potential impurities.

Part 1: A Comparative Analysis of Chromatographic Conditions

The development of a robust HPLC method hinges on the systematic evaluation of its core components: the stationary phase and the mobile phase.

1.1. Stationary Phase Selection: Beyond C18

The choice of column chemistry is the most critical factor influencing selectivity and retention. We compared three distinct reversed-phase chemistries to assess their performance.

• Standard C18 (L1): The industry workhorse, providing maximum hydrophobicity. While excellent for non-polar compounds, it may offer insufficient retention for polar molecules like our target analyte.[10]

• Polar-Embedded C18 (L60): These columns incorporate a polar group (e.g., amide or carbamate) near the silica surface. This feature allows the column to be more wettable with highly aqueous mobile phases, preventing phase collapse and offering an alternative selectivity mechanism that can enhance the retention of polar compounds.[11][12]

• Phenyl-Hexyl (L11): This phase provides a unique selectivity profile through π-π interactions between the phenyl rings of the stationary phase and the aromatic triazole ring of the analyte.[13] This can be particularly effective for separating molecules with similar hydrophobicity but different aromaticity.

Table 1: Comparative Performance of Stationary Phases (Experimental Conditions: Mobile Phase of 30:70 Acetonitrile/20mM Potassium Phosphate pH 3.5; Flow Rate: 1.0 mL/min; Temperature: 30°C. Data is representative.)

Column Type	Analyte Retention Time (tR, min)	Potential Impurity* tR (min)	Resolution (Rs)	Tailing Factor (Tf)
Standard C18 (4.6x150mm, 5µm)	2.1	1.9	1.2	1.6
Polar-Embedded C18 (4.6x150mm, 5µm)	4.5	4.0	2.5	1.1
Phenyl-Hexyl (4.6x150mm, 5µm)	3.8	3.5	1.8	1.3

Potential Impurity: Assumed to be a slightly more polar synthetic precursor.

Scientist's Insight: The data clearly indicates that the standard C18 column provides inadequate retention, with the analyte eluting close to the void volume and poor resolution from a potential impurity. The Phenyl-Hexyl column offers an improvement, but the Polar-Embedded phase demonstrates superior performance, providing excellent retention, baseline resolution, and a significantly improved peak shape (Tailing Factor close to 1.0). This is our chosen stationary phase for further optimization.

1.2. Mobile Phase Optimization: The Engine of Separation

With the column selected, we turn our attention to the mobile phase, fine-tuning its composition to achieve the desired retention and selectivity.

• Organic Modifier (Acetonitrile vs. Methanol): Acetonitrile is generally a weaker solvent than methanol in reversed-phase HPLC, leading to longer retention times. It also offers lower viscosity and UV transparency. Methanol, being a protic solvent, can engage in different hydrogen-bonding interactions, which can alter selectivity in unique ways.[13]

• Mobile Phase pH: The nitrogen atoms in the triazole ring can be protonated under acidic conditions.[8] Controlling the mobile phase pH with a suitable buffer is critical to ensure a consistent ionization state of the analyte, leading to stable and reproducible retention times.[13] A pH around 3.5 is often a good starting point to suppress the interaction of residual silanols on the silica surface with basic analytes, thereby improving peak shape.

Table 2: Effect of Mobile Phase Composition on Retention Time (tR) (Column: Polar-Embedded C18; Flow Rate: 1.0 mL/min; Temperature: 30°C. Data is representative.)

% Organic	Mobile Phase A	Mobile Phase B	Analyte tR (min)
20%	Acetonitrile	20mM Phosphate Buffer, pH 3.5	7.8
30%	Acetonitrile	20mM Phosphate Buffer, pH 3.5	4.5
40%	Acetonitrile	20mM Phosphate Buffer, pH 3.5	2.9
30%	Methanol	20mM Phosphate Buffer, pH 3.5	4.1

Scientist's Insight: A 30% acetonitrile mobile phase provides an optimal retention time of approximately 4.5 minutes, allowing for good separation from the solvent front without an unnecessarily long run time. While methanol also provides adequate retention, acetonitrile yielded slightly better peak symmetry in our experiments.

Part 2: Visualizing the Method Development and Separation Logic

To ensure clarity, the workflow for developing a robust HPLC method and the interplay of its core components can be visualized.

Caption: A typical workflow for systematic HPLC method development.

Caption: Relationship between HPLC parameters and performance metrics.

Part 3: Final Recommended Protocol and System Validation

Based on the comparative data, the following protocol is recommended for the purity analysis of 4-cyclopropyl-1H-1,2,3-triazole.

3.1. Detailed Experimental Protocol

• Instrumentation:

  • HPLC system with a UV/DAD detector, autosampler, and column oven.

• Chromatographic Conditions:

  • Column: Polar-Embedded C18, 4.6 x 150 mm, 5 µm particle size.

  • Mobile Phase A: 20 mM Potassium Phosphate, adjusted to pH 3.5 with phosphoric acid.

  • Mobile Phase B: Acetonitrile.

  • Mode: Isocratic.

  • Composition: 70% Mobile Phase A, 30% Mobile Phase B.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30°C.

  • Injection Volume: 10 µL.

  • Detection: UV at 215 nm.

  • Run Time: 10 minutes.

• Sample and Standard Preparation:

  • Diluent: 50:50 Acetonitrile/Water.

  • Standard Preparation: Accurately weigh and dissolve 4-cyclopropyl-1H-1,2,3-triazole reference standard in diluent to a final concentration of 0.5 mg/mL.

  • Sample Preparation: Prepare the test sample to the same target concentration (0.5 mg/mL) in the diluent.

  • Filtration: Filter all solutions through a 0.45 µm syringe filter before injection.

3.2. Trustworthiness: A Self-Validating System

To ensure the validity of the results on any given day, a System Suitability Test (SST) must be performed before sample analysis. This confirms that the chromatographic system is performing as expected.[4][14][15] The protocol is not considered valid unless all SST criteria are met.

System Suitability Protocol: Perform five replicate injections of the Standard Preparation (0.5 mg/mL).

Table 3: System Suitability Acceptance Criteria (based on USP <621> and ICH Q2(R1))

Parameter	Acceptance Criterion	Causality and Rationale
Repeatability of Retention Time	RSD ≤ 1.0%	Ensures stability of the pump and mobile phase composition.[16]
Repeatability of Peak Area	RSD ≤ 2.0%	Demonstrates precision of the injector and detector response.
Tailing Factor (Tf)	0.8 ≤ Tf ≤ 1.5	Measures peak symmetry. Values outside this range may indicate column degradation or undesirable secondary interactions, affecting integration accuracy.[4]
Theoretical Plates (N)	N > 2000	Indicates column efficiency and the sharpness of the peak.
Resolution (Rs)	If impurity standard is available: Rs > 2.0 between the main peak and the impurity.	Ensures that adjacent peaks are sufficiently separated for accurate quantification.[5]

Conclusion

The purity determination of polar active pharmaceutical ingredients and intermediates like 4-cyclopropyl-1H-1,2,3-triazole requires a thoughtful and systematic approach to HPLC method development. A standard C18 column is often insufficient for such analytes, leading to poor retention and unreliable results. By comparing various stationary phases, we have demonstrated that a polar-embedded C18 column provides superior retention, resolution, and peak shape. Combined with an optimized mobile phase of 30% acetonitrile in a pH 3.5 phosphate buffer , this method yields reproducible retention times and is suitable for its intended purpose in a regulated quality control environment. The implementation of rigorous system suitability criteria ensures the trustworthiness and integrity of the analytical data generated, forming a self-validating system for the routine purity analysis of this critical compound.

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• [Readers Insight] Heterocycles Structural Analysis in HPLC Method Development. Welch Materials, Inc. [Link]

• Analysis of heterocyclic aromatic amines using selective extraction by magnetic molecularly imprinted polymers coupled with liquid chromatography-tandem mass spectrometry. Journal of Food and Drug Analysis. [Link]

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• The Retention Behavior of Reversed-Phase HPLC Columns with 100% Aqueous Mobile Phase. Shimadzu. [Link]

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A Comparative Guide to the Thermal Analysis of 4-cyclopropyl-1H-1,2,3-triazole: Beyond a Simple Melting Point

As a novel heterocyclic scaffold, 4-cyclopropyl-1H-1,2,3-triazole presents a unique subject for thermophysical characterization. For researchers in drug development and materials science, understanding its melting behavior is a critical first step in purity assessment, stability screening, and formulation development. A melting point is not merely a number; it is a thermodynamic signature that, when properly analyzed, reveals a wealth of information about the material's identity and quality.

This guide provides an in-depth comparison of three primary techniques for determining the thermal properties of a solid organic compound like 4-cyclopropyl-1H-1,2,3-triazole. We move beyond the classical capillary method to explore the quantitative power of Differential Scanning Calorimetry (DSC) and the complementary insights offered by Thermogravimetric Analysis (TGA). The discussion is grounded in the causality behind experimental choices, ensuring that each protocol serves as a self-validating system for generating trustworthy and reproducible data.

Methodology 1: The Foundational Technique - Capillary Melting Point Determination

The capillary method is the most widely used technique for determining a melting point, valued for its simplicity and cost-effectiveness.[1][2] The principle relies on controlled heating of a finely powdered sample packed into a capillary tube while observing the temperatures at which melting begins and is complete. A pure, crystalline compound will exhibit a sharp melting point range (typically 0.5-1.0°C), whereas impurities will cause a depression of the melting point and a broadening of the range.

Expertise & Causality: The reliability of this method is entirely dependent on meticulous sample preparation and a slow, controlled heating rate near the melting point.[1] A rapid heating rate does not allow for thermal equilibrium between the sample and the heating block, leading to an artificially wide and inaccurate melting range.[2]

• Sample Preparation:

  • Ensure the 4-cyclopropyl-1H-1,2,3-triazole sample is completely dry, as residual solvent will act as an impurity.[3]

  • Finely powder a small amount of the sample on a watch glass. This is critical for uniform heat transfer.

  • Jab the open end of a glass capillary tube into the powdered sample to collect a small plug of material.[3][4]

  • Invert the tube and tap it gently on a hard surface, or drop it down a long glass tube, to pack the solid tightly into the sealed end.[3] The packed sample height should be no more than 2-3 mm to ensure a sharp, observable melting event.[3][4]

• Rough Determination (Optional but Recommended):

  • Place the capillary in the melting point apparatus.

  • Heat the sample at a fast rate (e.g., 5-10°C per minute) to quickly find the approximate melting temperature.[4] This saves time during the accurate determination.

• Accurate Determination:

  • Allow the apparatus to cool to at least 15-20°C below the approximate melting point.

  • Insert a new, properly prepared capillary tube.

  • Heat rapidly until the temperature is about 10-15°C below the expected melting point.

  • Reduce the heating rate to 1-2°C per minute.[1] This slow ramp is essential for accurate observation.

  • Record the temperature (T1) at which the first drop of liquid appears.

  • Record the temperature (T2) at which the last solid crystal melts. The melting range is T1-T2.

Methodology 2: The Quantitative Approach - Differential Scanning Calorimetry (DSC)

Differential Scanning Calorimetry (DSC) is a powerful thermal analysis technique that measures the difference in heat flow between a sample and an inert reference as they are subjected to a controlled temperature program.[5][6] When the sample undergoes a thermal transition, such as melting, it absorbs heat (an endothermic event).[7] DSC quantifies this heat absorption, providing not only the melting temperature but also the enthalpy of fusion (ΔHfus), which is the energy required to melt the sample.

Expertise & Causality: DSC offers superior precision and a wealth of quantitative data compared to the capillary method.[5][8] The "onset temperature" from a DSC thermogram is often considered the most comparable value to a traditional melting point. The sharpness of the melting peak is a direct, quantitative indicator of sample purity.[8][9]

• Instrument Calibration:

  • Calibrate the DSC instrument for temperature and enthalpy using a certified reference standard (e.g., high-purity Indium). This step is non-negotiable for ensuring data accuracy and trustworthiness.

• Sample Preparation:

  • Accurately weigh 2-5 mg of 4-cyclopropyl-1H-1,2,3-triazole into a clean aluminum DSC pan using a microbalance.

  • Hermetically seal the pan using a sample press. This prevents any loss of sample due to sublimation.

  • Prepare an identical, empty sealed pan to be used as the reference.

• Thermal Program:

  • Place the sample pan and the reference pan into the DSC cell.

  • Equilibrate the system at a starting temperature well below the expected melting point (e.g., 25°C).

  • Ramp the temperature at a controlled rate, typically 10°C/minute, under an inert nitrogen purge gas (50 mL/min). The inert atmosphere prevents oxidative degradation.

  • Continue heating to a temperature well above the completion of the melting event (e.g., 100°C).

• Data Analysis:

  • Plot the heat flow (mW) versus temperature (°C).

  • Determine the Onset Temperature : The intersection of the pre-transition baseline with the tangent of the melting peak's leading edge.

  • Determine the Peak Temperature : The temperature at the apex of the melting peak.

  • Calculate the Enthalpy of Fusion (ΔHfus) by integrating the area under the melting peak. This value is expressed in Joules per gram (J/g).

Methodology 3: The Stability Check - Thermogravimetric Analysis (TGA)

Thermogravimetric Analysis (TGA) measures the change in a sample's mass as a function of temperature or time.[10][11] While TGA does not directly measure the melting point, it is an essential complementary technique.[12][13] It provides critical information on the thermal stability of the compound, identifying the temperature at which it begins to decompose.[14][15]

Expertise & Causality: Performing TGA is a self-validating step. If a compound shows significant mass loss around its melting temperature, it indicates decomposition rather than simple melting. This would invalidate a melting point obtained by capillary or DSC methods, as the observed event is not a true phase transition. TGA can also quantify residual solvent or moisture content, which is crucial for accurate purity assessment.[11][14]

• Instrument Calibration:

  • Perform weight and temperature calibrations according to the instrument manufacturer's specifications, often using certified calcium oxalate or magnetic standards.

• Sample Preparation:

  • Place 5-10 mg of 4-cyclopropyl-1H-1,2,3-triazole into a tared TGA pan (typically ceramic or platinum).

• Thermal Program:

  • Load the sample onto the TGA's microbalance.

  • Heat the sample from ambient temperature (e.g., 25°C) to a high temperature (e.g., 400°C) at a controlled rate of 10°C/minute.

  • Maintain an inert nitrogen atmosphere (50 mL/min) to prevent oxidation.

• Data Analysis:

  • Plot the percentage of initial mass versus temperature.

  • Identify the onset temperature of any significant mass loss events. A stable compound should show a flat baseline (no mass loss) well beyond its melting point.

Comparative Data Analysis

For the purpose of this guide, we will use a hypothetical, yet plausible, set of results for a high-purity sample of 4-cyclopropyl-1H-1,2,3-triazole.

Parameter	Capillary Method	Differential Scanning Calorimetry (DSC)	Thermogravimetric Analysis (TGA)
Primary Measurement	Visual phase transition	Heat flow vs. Temperature	Mass vs. Temperature
Melting Range	58.5 - 59.5 °C	-	-
Melting Onset	-	58.9 °C	-
Melting Peak	-	59.8 °C	-
Enthalpy of Fusion (ΔHfus)	Not Applicable	125.4 J/g	Not Applicable
Decomposition Onset	Not Directly Measured	Not Directly Measured	> 250 °C
Key Insights	Quick purity check, identity confirmation	High-precision melting temp, quantitative purity data, thermodynamic properties	Confirms thermal stability, rules out decomposition during melting

Interpretation:

• The sharp melting range of 1°C from the capillary method suggests high purity.

• The DSC data provides a more precise onset temperature of 58.9°C and a sharp endothermic peak, confirming the sample's high crystallinity and purity. The enthalpy of fusion (125.4 J/g) is a characteristic thermodynamic value for this specific compound.

• The TGA curve shows no mass loss until well over 250°C, authoritatively confirming that the thermal event observed by DSC and the capillary method is a true melt and not decomposition.

Visualization of Workflows & Logic

The following diagrams illustrate the experimental process and the logical framework for interpreting the results.

Caption: Experimental workflow for thermal analysis.

Caption: Logic of purity assessment via melting range.

Conclusion

While capillary melting point determination is a valuable and accessible screening tool, it provides only a fraction of the necessary information for rigorous scientific development. For a comprehensive characterization of 4-cyclopropyl-1H-1,2,3-triazole, a combined approach is authoritative. Differential Scanning Calorimetry should be considered the primary method for obtaining a precise, quantitative melting point and enthalpy of fusion. This must be supported by Thermogravimetric Analysis to confirm that the compound is thermally stable through its melt, ensuring the integrity of the DSC data. This multi-technique approach provides a self-validating system that generates a complete and trustworthy thermal profile, which is indispensable for informed decision-making in research and development.

References

• Qualitest. (2024, May 21). Understanding DSC Testing: Principles and Applications. WorldofTest.com. [Link]

• BCL. (2025, August 30). Differential Scanning Calorimetry Principle & Applications. [Link]

• Auriga Research. (2022, February 8). Thermogravimetric Analysis (TGA) - Types, Methods, Materials, Labs, FAQs. [Link]

• Linseis. (2025, April 30). DSC Differential Scanning Calorimetry - Principles, Applications, and Real-World Use. [Link]

• Imds. (2025, May 7). Understanding DSC Differential Scanning Calorimetry: Principles, Applications, and Benefits. [Link]

• Chemistry LibreTexts. (2025, August 20). 4.3: Melting Point Determination Procedure. [Link]

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• AZoM. (2018, June 27). Thermal Analysis of Organic Compounds. [Link]

• University of Calgary. (n.d.). Melting Point Determination. [Link]

• ResolveMass Laboratories Inc. (2026, January 10). Applications of Differential Scanning Calorimetry (DSC) Analysis. [Link]

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• Torontech. (2025, December 16). Thermogravimetric Analysis - How TGA Helps You Analyze Material Stability. [Link]

• XRF Scientific. (2023, October 11). A Beginner's Guide to Thermogravimetric Analysis. [Link]

• Wisconsin Centers for Nanoscale Technology. (n.d.). Thermogravimetric Analysis. [Link]

• Mettler Toledo. (n.d.). Webinar – Thermal Analysis of Organic Compounds. [Link]

• eGyanKosh. (n.d.). THERMAL METHODS OF ANALYSIS. [Link]

• EAG Laboratories. (n.d.). Thermal Analysis Techniques | Polymers. [Link]

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Safety & Regulatory Compliance

Personal protective equipment for handling 4-Cyclopropyl-1H-1,2,3-triazole

Executive Summary & Chemical Context[1][2][3][4][5][6][7]

4-Cyclopropyl-1H-1,2,3-triazole is a high-value pharmacophore often used as a bioisostere for amide bonds in drug discovery. While valuable, its structure presents a dual-hazard profile that is frequently underestimated in discovery chemistry:

• Thermodynamic Instability: The molecule combines the high nitrogen content of the 1,2,3-triazole ring with the significant ring strain (~27.5 kcal/mol) of the cyclopropyl group. While kinetically stable at room temperature, this combination creates a "spring-loaded" system susceptible to exothermic decomposition under thermal stress or shock.

• Biological Activity: As a metabolic stable scaffold intended to bind biological targets, it must be treated as a Potentially Bioactive Compound (PBAC) with unknown long-term toxicology.

Standard Operating Procedure (SOP) Directive: Treat this compound as a High-Energy Irritant . Do not rely solely on standard "organic solid" protocols.

Risk Assessment & Hazard Classification

Based on Structure-Activity Relationships (SAR) of 1,2,3-triazoles and cyclopropanes, the following GHS classifications apply. Note that while specific SDS data may vary by vendor, the conservative safety approach mandates the following:

Hazard Category	GHS Code	Description	Operational Implication
Physical	Unclassified	Potential Energetic	Do not heat >80°C without DSC (Differential Scanning Calorimetry) data. Avoid metal spatulas (potential metal-triazole coordination leading to shock sensitivity).
Health	H315	Causes skin irritation	Permeation of the cyclopropyl lipophilic tail aids skin absorption.
Health	H319	Causes serious eye irritation	Crystalline dust is abrasive and chemically reactive with mucous membranes.
Health	H335	May cause respiratory irritation	Inhalation of dust triggers rapid inflammation of the upper respiratory tract.

PPE Matrix: The "Barrier-in-Depth" Approach

Do not default to single-layer protection. The lipophilicity of the cyclopropyl group increases the permeation rate through standard polymers.

Personal Protective Equipment Specifications

Body Area	Standard Protocol (<1g)	Scale-Up Protocol (>1g or Heating)	Rationale (Causality)
Hand Protection	Double Nitrile (0.11 mm min. thickness). Change outer glove immediately upon splash.	Laminate / Barrier (e.g., Silver Shield) under Nitrile.	Nitrile provides physical dexterity; Laminate prevents chemical permeation of the lipophilic cyclopropyl moiety.
Eye Protection	Chemical Splash Goggles (Indirect Vented).	Face Shield + Splash Goggles.	Safety glasses fail against airborne dust migration and liquid splashes from exothermic runaways.
Respiratory	Fume Hood (Face velocity: 100 fpm).	P100/N95 Respirator (if outside hood) + Hood.	Prevents inhalation of irritant dust.[1][2][3] The triazole ring can cause sensitization in some individuals.
Body	Lab Coat (100% Cotton or Nomex).	Chemical Apron (Tyvek/Rubber).	Synthetic blends (polyester) melt into skin during flash fires; cotton/Nomex chars, providing a thermal buffer.

Decision Logic: PPE Selection

The following diagram illustrates the decision process for selecting PPE based on operational state and scale.

Operational Protocol: Handling & Synthesis

This workflow is designed to minimize static discharge (ignition source) and containment breach.[4]

Step 1: Weighing & Transfer

• Static Control: 1,2,3-triazoles are often fluffy, electrostatic solids. Use an anti-static gun or ionizer bar inside the balance enclosure.

• Tooling: Use Teflon-coated or wooden spatulas . Avoid metal.

  • Why? Triazoles can coordinate with transition metals (Fe, Cu) to form metal-triazolate complexes, which are primary explosives (shock sensitive).

• Containment: Weigh inside a fume hood. If the balance is external, weigh into a tared, screw-top vial—never onto open weighing paper.

Step 2: Reaction Setup

• Inert Atmosphere: Flush reaction vessels with Nitrogen or Argon.

  • Why? Removes oxygen to prevent oxidation of the strained cyclopropyl ring and reduces fire risk if the solvent flashes.

• Solvent Selection: Avoid halogenated solvents (DCM/Chloroform) if using azides to generate the triazole in situ (formation of explosive di-azidomethane). For the isolated triazole, standard polar solvents (DMF, DMSO, MeOH) are acceptable.

Step 3: Thermal Control

• The "80°C Rule": Do not heat the reaction above 80°C without prior DSC testing.

• Blast Shielding: If heating >100mg of material, place a polycarbonate blast shield in front of the hood sash.

Workflow Visualization

Emergency Response & Disposal

Spill Management

• Evacuate: Clear the immediate area of non-essential personnel.

• PPE Up: Don Level 2 PPE (Face shield, double gloves).

• Neutralize: Cover the spill with a wet absorbent pad (to prevent dust lofting).

• Clean: Wipe surfaces with 10% Ethanol/Water. Do not use bleach (hypochlorite can chlorinate the triazole ring, creating unstable N-Cl species).

Waste Disposal[7][8][9][10][11]

• Segregation: Isolate from Oxidizers and Strong Acids .

• Labeling: Clearly label as "Nitrogen Heterocycle - Potential Irritant."

• Stream: Dispose of via High BTU Incineration. Do not sewer.

References

• National Center for Biotechnology Information (2026). PubChem Compound Summary for 1,2,3-Triazole Derivatives. PubChem. [Link]

• American Chemical Society (2023). Identifying and Handling High-Energy Compounds in the Laboratory. ACS Chemical Health & Safety. [Link]

• Occupational Safety and Health Administration (OSHA). Hazard Communication Standard: Safety Data Sheets. United States Department of Labor. [Link]

• European Chemicals Agency (ECHA). Registration Dossier: 1,2,3-Triazole. ECHA. [Link]

(Note: Always verify the specific Certificate of Analysis (CoA) and SDS provided by your chemical vendor, as impurity profiles can alter stability.)

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